(16R)-Dihydrositsirikine

Core Science & Biosynthesis

(16R)-Dihydrositsirikine in Catharanthus roseus: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the natural abundance, biosynthesis, and analysis of the terpenoid indole alkaloid (16R)-Dihydrositsirikine in Catharanthus roseus. Due to its structural similarity to other bioactive alkaloids, understanding its formation and quantification is valuable for metabolic engineering and drug discovery efforts.

Natural Abundance of (16R)-Dihydrositsirikine and Related Isomers

While extensive research has focused on the major alkaloids in Catharanthus roseus, such as vinblastine and vincristine, quantitative data for minor alkaloids like (16R)-Dihydrositsirikine in whole plant tissues is not extensively documented in publicly available literature. The majority of findings relate to its presence in in-vitro systems. Isomers, including 16R-19,20-E-isositsirikine and 16R-19,20-Z-isositsirikine, have been successfully isolated from cell suspension cultures of C. roseus. Furthermore, studies on mutant cell lines have shown that alterations in the expression of key biosynthetic enzymes can lead to the accumulation of specific alkaloid intermediates, including 16R,19E-isositsirikine[1].

Table 1: Reported Presence of (16R)-Dihydrositsirikine and its Isomers in Catharanthus roseus

Compound	Plant Material	Quantitative Data	Reference
(16R)-19,20-E-Isositsirikine	Cell Suspension Cultures	Isolated and structurally elucidated; specific yield not reported.	Kohl et al., 1984
(16R)-19,20-Z-Isositsirikine	Cell Suspension Cultures	Isolated and structurally elucidated; specific yield not reported.	Kohl et al., 1984
16-Epi-Z-isositsirikine	Leaves	Isolated; specific yield not reported.	Mukhopadhyay et al., 1983
(16R)-Isositsirikine	VIGS-GO Plants (Virus-Induced Gene Silencing of Geissoschizine Oxidase)	Accumulated in silenced lines; relative increase reported but no absolute quantification.	Qu et al., 2018[1]
Dihydrositsirikine	Cell Suspension Cultures, Plant	Identified as a constituent.	Kohl et al., 1984 (cited in various reviews)

Note: The table highlights the qualitative identification rather than quantitative abundance in most cases, underscoring a gap in current research.

Biosynthesis of (16R)-Dihydrositsirikine

The biosynthesis of (16R)-Dihydrositsirikine is a branch of the complex terpenoid indole alkaloid (TIA) pathway. The central precursor for all TIAs is strictosidine, which is formed from the condensation of tryptamine and secologanin. Strictosidine is then converted into a variety of alkaloid skeletons.

The immediate precursor to the corynanthe-type alkaloids, including dihydrositsirikine, is geissoschizine. Research has shown that the conversion of 19E-geissoschizine can lead to the formation of (16R)-isositsirikine. This specific step is catalyzed by an NADPH-dependent reductase, referred to as Redox2 in some studies[1]. This reduction is a key branching point in the pathway.

Below is a diagram illustrating the biosynthetic route from strictosidine to (16R)-isositsirikine.

References

• 1. Solution of the multistep pathway for assembly of corynanthean, strychnos, iboga, and aspidosperma monoterpenoid indole alkaloids from 19E-geissoschizine - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of (16R)-Dihydrositsirikine: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathway of (16R)-Dihydrositsirikine, a corynanthe-type monoterpenoid indole alkaloid. The guide details the enzymatic steps from primary metabolites to the final complex structure, presents quantitative data on key enzymes, outlines detailed experimental protocols for pathway analysis, and includes visualizations of the core biosynthetic pathway and associated experimental workflows.

Core Biosynthetic Pathway

The biosynthesis of (16R)-Dihydrositsirikine originates from the convergence of two major metabolic pathways: the shikimate pathway, which provides the indole precursor tryptamine, and the methylerythritol phosphate (MEP) pathway, which yields the terpenoid precursor secologanin. The condensation of these two precursors marks the entry point into the vast family of monoterpenoid indole alkaloids.

The key steps in the biosynthesis of (16R)-Dihydrositsirikine are:

• Formation of Strictosidine: Tryptamine and secologanin are condensed in a Pictet-Spengler reaction catalyzed by Strictosidine Synthase (STR) to form 3α(S)-strictosidine. This reaction is the committed step in monoterpenoid indole alkaloid biosynthesis[1].

• Deglycosylation of Strictosidine: Strictosidine β-D-Glucosidase (SGD) hydrolyzes the glucose moiety from strictosidine, generating a highly reactive aglycone[2][3]. This intermediate exists in equilibrium with several reactive iminium species.

• Formation of Geissoschizine: The strictosidine aglycone undergoes a series of rearrangements and reductions. The intermediate 4,21-didehydrogeissoschizine is reduced by Geissoschizine Synthase (GS) , an NADPH-dependent reductase, to form 19E-geissoschizine[4].

• Reduction to Dihydrositsirikine: Geissoschizine is then further reduced by an NADPH-dependent reductase to yield sitsirikine and its diastereomer, dihydrositsirikine. The stereospecific reduction at C16 leads to the formation of (16R)-Dihydrositsirikine. While the specific enzyme catalyzing this final step has not been fully characterized, it is proposed to be a member of the oxidoreductase family that acts on the corynanthe skeleton.

Below is a DOT language representation of this biosynthetic pathway.

Biosynthesis of (16R)-Dihydrositsirikine.

Quantitative Data

The efficiency of the biosynthetic pathway is governed by the kinetic properties of its enzymes and the cellular concentrations of its intermediates. The following tables summarize key quantitative data available for the enzymes involved in the early stages of corynanthe alkaloid biosynthesis.

Table 1: Kinetic Parameters of Key Biosynthetic Enzymes

Enzyme	Organism	Substrate(s)	Km (µM)	kcat (s-1)	Reference
Strictosidine Synthase (STR)	Catharanthus roseus	Tryptamine	9	-	[5]
Secologanin	-	-
Strictosidine β-D-Glucosidase (SGD)	Catharanthus roseus	Strictosidine	-	-	[6]

Note: Comprehensive kinetic data for all enzymes in the pathway, particularly the later-stage reductases, is an active area of research. The provided data is based on available literature.

Table 2: Representative Concentrations of Corynanthe Alkaloids in Catharanthus roseus

Alkaloid	Plant Part	Concentration (ng/mL of extract)	Analytical Method	Reference
Ajmalicine	Root	~100-1000	UHPLC-MS/MS	[7]
Serpentine	Root	~1000-10000	UHPLC-MS/MS	[7]
Catharanthine	Leaf	1808	HPLC-ESI-MS/MS	[8]
Vindoline	Leaf	1860	HPLC-ESI-MS/MS	[8]

Note: The concentrations of indole alkaloids can vary significantly depending on the plant cultivar, age, and environmental conditions.

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of the (16R)-Dihydrositsirikine biosynthetic pathway.

General Workflow for Enzyme Characterization

The characterization of biosynthetic enzymes typically involves heterologous expression, purification, and subsequent activity assays. The following diagram illustrates a general workflow.

General workflow for enzyme characterization.

Protocol for Strictosidine Synthase (STR) Activity Assay

This protocol is adapted from spectrophotometric and HPLC-based methods[9][10].

Materials:

• Purified STR enzyme

• Tryptamine hydrochloride

• Secologanin

• Potassium phosphate buffer (100 mM, pH 7.0)

• Methanol

• Ethyl acetate

• 5 M H2SO4

• HPLC system with a C18 column and UV detector

Procedure:

• Prepare a reaction mixture containing 100 mM potassium phosphate buffer (pH 7.0), 2 mM tryptamine, and 2 mM secologanin.

• Pre-incubate the reaction mixture at 30°C for 5 minutes.

• Initiate the reaction by adding the purified STR enzyme.

• Incubate the reaction at 30°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding an equal volume of methanol.

• For spectrophotometric analysis, extract the product, strictosidine, with ethyl acetate. Wash the organic phase with dilute ammonia to remove unreacted secologanin. Evaporate the solvent and heat the residue with 5 M H2SO4 at 95°C for 45 minutes. Measure the absorbance at 348 nm[9].

• For HPLC analysis, centrifuge the reaction mixture to pellet any precipitated protein. Analyze the supernatant by reverse-phase HPLC on a C18 column with a methanol/water gradient, monitoring at 280 nm. Quantify the formation of strictosidine and the consumption of tryptamine by comparison to standard curves[10].

Protocol for Strictosidine β-D-Glucosidase (SGD) Activity Assay

This protocol is based on methods described for the analysis of SGD activity[2].

Materials:

• Cell-free extract containing SGD or purified SGD enzyme

• Strictosidine

• Citrate-phosphate buffer (100 mM, pH 6.0)

• Methanol

• HPLC-MS system

Procedure:

• Prepare a reaction mixture containing 100 mM citrate-phosphate buffer (pH 6.0) and a known concentration of strictosidine (e.g., 1 mM).

• Pre-incubate the mixture at 30°C for 5 minutes.

• Initiate the reaction by adding the enzyme preparation (cell-free extract or purified enzyme).

• Incubate at 30°C for 1 hour.

• Terminate the reaction by adding two volumes of methanol.

• Centrifuge the mixture at high speed (e.g., 13,000 x g) for 10 minutes to pellet debris.

• Analyze the supernatant by HPLC-MS to monitor the disappearance of the strictosidine peak and the appearance of product peaks. The primary product, the strictosidine aglycone, is unstable and may be observed as various rearrangement products[2].

Protocol for Indole Alkaloid Extraction from Catharanthus roseus

This is a general protocol for the extraction of indole alkaloids from plant material for qualitative and quantitative analysis[11][12][13].

Materials:

• Dried and powdered Catharanthus roseus plant material (e.g., leaves, roots)

• Methanol or an acidic aqueous solution (e.g., 0.1 M HCl)

• Ammonia solution

• Dichloromethane or ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Solid-phase extraction (SPE) cartridges (optional)

Procedure:

• Macerate the powdered plant material in methanol or an acidic aqueous solution at room temperature for 24-48 hours. Alternatively, use sonication or Soxhlet extraction for faster extraction.

• Filter the extract and concentrate it under reduced pressure using a rotary evaporator.

• If an acidic aqueous extraction was used, basify the concentrated extract with ammonia solution to a pH of 9-10.

• Perform a liquid-liquid extraction of the basified aqueous extract with an organic solvent such as dichloromethane or ethyl acetate. Repeat the extraction three times.

• Combine the organic phases, dry over anhydrous sodium sulfate, and evaporate to dryness.

• The crude alkaloid extract can be further purified by solid-phase extraction (SPE) or directly analyzed by HPLC, LC-MS, or other analytical techniques.

Conclusion

The biosynthesis of (16R)-Dihydrositsirikine is a multi-step enzymatic process that showcases the intricate chemical transformations within the monoterpenoid indole alkaloid pathway. While the early steps involving strictosidine formation and deglycosylation are well-characterized, the later reductive steps leading to the diverse corynanthe alkaloids, including dihydrositsirikine, are still under active investigation. The elucidation of these final steps, including the identification and characterization of the specific reductases involved, will be crucial for the metabolic engineering of this important class of natural products for pharmaceutical applications. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals working to unravel and harness the biosynthetic potential of these complex molecules.

References

• 1. uniprot.org [uniprot.org]
• 2. Cloning and Overexpression of Strictosidine β-D-Glucosidase Gene Short Sequence from Catharanthus roseus in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strictosidine beta-glucosidase - Wikipedia [en.wikipedia.org]
• 4. Oxidative Rearrangements of the Alkaloid Intermediate Geissoschizine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. orbi.uliege.be [orbi.uliege.be]
• 7. Simultaneous quantitative determination of bioactive terpene indole alkaloids in ethanolic extracts of Catharanthus roseus (L.) G. Don by ultra high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A spectrophotometric assay for strictosidine synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assay of strictosidine synthase from plant cell cultures by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A simplified procedure for indole alkaloid extraction from Catharanthus roseus combined with a semi-synthetic production process for vinblastine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. koasas.kaist.ac.kr [koasas.kaist.ac.kr]

Unraveling the Stereochemistry of (16R)-Dihydrositsirikine: A Technical Guide to its Structural Elucidation

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure elucidation of (16R)-Dihydrositsirikine, a complex indole alkaloid. The document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed exploration of the spectroscopic and experimental methodologies employed to determine its intricate three-dimensional architecture.

(16R)-Dihydrositsirikine, with the chemical formula C₂₁H₂₈N₂O₃ and a molecular weight of approximately 356.46 g/mol , belongs to the sitsirikine family of alkaloids. These natural products have been isolated from medicinal plants such as Catharanthus roseus and Tabernaemontana corymbosa. The definitive assignment of its stereochemistry is crucial for understanding its biological activity and potential therapeutic applications.

Spectroscopic Data Analysis

The structural determination of (16R)-Dihydrositsirikine relies on a combination of modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and Ultraviolet (UV) spectroscopy. While the primary literature from foundational studies by Kutney & Brown (1966) and Kohl et al. (1984) provides the basis for this understanding, this guide synthesizes the expected data into a structured format.

Table 1: Physicochemical and Spectroscopic Properties of (16R)-Dihydrositsirikine

Property	Value
Molecular Formula	C₂₁H₂₈N₂O₃
Molecular Weight	356.46 g/mol
CAS Number	6519-26-2
Melting Point	215 °C
UV λmax (MeOH)	226, 283, 291 nm
IR νmax (KBr)	3400 (N-H, O-H), 1730 (C=O, ester) cm⁻¹

Table 2: Key Expected ¹H NMR and ¹³C NMR Chemical Shifts for (16R)-Dihydrositsirikine

Atom Number	Expected ¹H NMR (δ, ppm)	Expected ¹³C NMR (δ, ppm)
2	-	-
3	-	-
5	-	-
6	-	-
7	-	-
8	-	-
9	-	-
10	-	-
11	-	-
12	-	-
13	-	-
14	-	-
15	-	-
16	-	-
17	-	-
18	-	-
19	-	-
20	-	-
21	-	-
OCH₃	-	-
C=O	-	-
Note: Specific chemical shifts and coupling constants are detailed in the primary literature and are crucial for the definitive assignment of the relative and absolute stereochemistry.

Mass Spectrometry: Electron Ionization Mass Spectrometry (EI-MS) of dihydrositsirikine typically shows a prominent molecular ion peak (M⁺) at m/z 356, consistent with its molecular formula. The fragmentation pattern provides valuable information about the indoloquinolizidine core and the side chain.

Experimental Protocols

The elucidation of the structure of (16R)-Dihydrositsirikine involves a systematic experimental workflow, from isolation to spectroscopic analysis.

Isolation and Purification of (16R)-Dihydrositsirikine

A general procedure for the isolation of alkaloids from Catharanthus roseus plant material or cell cultures is as follows:

• Extraction: The dried and powdered plant material is extracted with a polar solvent, such as methanol, often under acidic conditions to facilitate the extraction of the basic alkaloids.

• Acid-Base Partitioning: The crude extract is subjected to an acid-base extraction to separate the alkaloids from neutral and acidic components. The methanolic extract is concentrated, acidified, and washed with a non-polar solvent. The aqueous acidic layer is then basified, and the alkaloids are extracted into an immiscible organic solvent like dichloromethane or ethyl acetate.

• Chromatographic Separation: The crude alkaloid mixture is then subjected to various chromatographic techniques for purification. This typically involves column chromatography over silica gel or alumina, followed by preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to isolate the individual alkaloids, including (16R)-Dihydrositsirikine.

Spectroscopic Characterization

• UV Spectroscopy: The purified alkaloid is dissolved in methanol, and its UV spectrum is recorded to identify the characteristic indole chromophore.

• IR Spectroscopy: The IR spectrum is typically recorded using a potassium bromide (KBr) disc to identify key functional groups such as N-H, O-H, and the ester carbonyl.

• Mass Spectrometry: High-resolution mass spectrometry is used to determine the exact mass and elemental composition of the molecule.

• NMR Spectroscopy: ¹H NMR, ¹³C NMR, and two-dimensional NMR experiments (e.g., COSY, HSQC, HMBC) are conducted in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to establish the connectivity of all atoms in the molecule and to determine the relative stereochemistry.

Logical Workflow and Data Integration

The process of structure elucidation follows a logical progression where data from different experiments are integrated to build a complete picture of the molecule.

Figure 1. Experimental workflow for the structure elucidation of (16R)-Dihydrositsirikine.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the public domain regarding the detailed biological activities and associated signaling pathways of purified (16R)-Dihydrositsirikine. However, crude extracts of Catharanthus roseus, which contain a mixture of alkaloids including sitsirikine and its derivatives, have been reported to exhibit a range of biological effects, including cytotoxic and antimicrobial properties. Further research is required to delineate the specific pharmacological profile of (16R)-Dihydrositsirikine and to investigate its mechanism of action at the molecular level. Should such data become available, a signaling pathway diagram would be constructed to visualize its interactions.

Conclusion

The structural elucidation of (16R)-Dihydrositsirikine is a meticulous process that relies on the careful application and interpretation of a suite of spectroscopic techniques. The detailed protocols and data presented in this guide provide a framework for the characterization of this and other complex natural products. Further investigation into the biological activities of this specific stereoisomer is warranted to explore its full therapeutic potential.

The Stereochemical Landscape of Dihydrositsirikine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(16R)-Dihydrositsirikine, a member of the sarpagine family of indole alkaloids, presents a fascinating case study in stereochemistry. Its multiple chiral centers give rise to a complex array of stereoisomers, each with potentially distinct biological activities. While detailed stereochemical data for (16R)-Dihydrositsirikine itself is not extensively available in publicly accessible literature, this technical guide provides a comprehensive framework for its stereochemical analysis. By examining the established methodologies for related indole alkaloids, this document outlines the expected spectroscopic and chiroptical properties of dihydrositsirikine isomers. This guide is intended to serve as a valuable resource for researchers engaged in the synthesis, characterization, and biological evaluation of this and related compounds.

Introduction

The three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a critical determinant of its biological function. In the realm of drug discovery and development, the ability to isolate and characterize a single, desired stereoisomer is paramount, as different isomers can exhibit vastly different pharmacological and toxicological profiles. (16R)-Dihydrositsirikine, with its intricate polycyclic structure, underscores the importance of rigorous stereochemical control and analysis.

This guide will delve into the core principles of stereoisomerism as they apply to dihydrositsirikine, present hypothetical yet representative data for the spectroscopic and chiroptical properties of its isomers, and provide detailed experimental protocols for their determination.

Stereoisomers of Dihydrositsirikine

(16R)-Dihydrositsirikine possesses several stereocenters, leading to the possibility of numerous diastereomers and enantiomers. The "(16R)" designation specifies the configuration at one of these key chiral centers. For the purpose of this guide, we will consider the relationships between four hypothetical isomers: (16R)-Dihydrositsirikine, its enantiomer (16S)-Dihydrositsirikine, and a pair of diastereomers, (16R, xS)-Dihydrositsirikine and (16S, xS)-Dihydrositsirikine, where 'x' represents another chiral center in the molecule.

Figure 1: Stereoisomeric Relationships of Dihydrositsirikine.

Quantitative Stereochemical Data (Hypothetical)

The following tables present hypothetical, yet plausible, quantitative data that would be used to differentiate the stereoisomers of dihydrositsirikine.

Table 1: Chiroptical and Physical Properties

Compound	Specific Rotation [α]D (c=1, CHCl3)	Melting Point (°C)
(16R)-Dihydrositsirikine	+105.0°	212-214
(16S)-Dihydrositsirikine	-104.8°	212-214
(16R, xS)-Dihydrositsirikine	+45.2°	201-203
(16S, xS)-Dihydrositsirikine	-44.9°	201-203

Table 2: 1H NMR Coupling Constants (Hz) for Key Protons

Compound	JH15-H16	JH16-H17a	JH16-H17b
(16R)-Dihydrositsirikine	11.5	4.2	8.8
(16S)-Dihydrositsirikine	11.5	4.3	8.7
(16R, xS)-Dihydrositsirikine	6.2	9.5	3.1
(16S, xS)-Dihydrositsirikine	6.2	9.4	3.2

Table 3: 13C NMR Chemical Shifts (ppm) for Key Carbons

Compound	C-16	C-17	C-21
(16R)-Dihydrositsirikine	75.3	35.1	172.4
(16S)-Dihydrositsirikine	75.3	35.1	172.4
(16R, xS)-Dihydrositsirikine	78.9	38.6	171.9
(16S, xS)-Dihydrositsirikine	78.9	38.6	171.9

Experimental Protocols

The determination of the absolute and relative stereochemistry of dihydrositsirikine isomers relies on a combination of spectroscopic and chiroptical techniques.

Figure 2: Experimental Workflow for Stereochemical Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the relative stereochemistry through the analysis of coupling constants and Nuclear Overhauser Effect (NOE) correlations.

Instrumentation: 500 MHz (or higher) NMR spectrometer with a cryoprobe.

Sample Preparation:

• Dissolve 5-10 mg of the purified dihydrositsirikine isomer in 0.6 mL of deuterated chloroform (CDCl3) or deuterated methanol (CD3OD).

• Add tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

• 1H NMR: Acquire a standard one-dimensional proton spectrum with 16-32 scans.

• 13C NMR: Acquire a proton-decoupled carbon spectrum with 1024-4096 scans.

• COSY (Correlation Spectroscopy): Acquire a 2D COSY spectrum to establish proton-proton coupling networks.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Acquire a 2D NOESY spectrum with a mixing time of 300-800 ms to identify protons that are close in space.

Data Analysis:

• Assign all proton and carbon signals using a combination of 1D and 2D spectra.

• Measure the coupling constants (J-values) from the high-resolution 1H NMR spectrum. Dihedral angles between coupled protons can be estimated using the Karplus equation, providing insight into the relative configuration of stereocenters.

• Analyze the cross-peaks in the NOESY spectrum. The presence of a NOE between two protons indicates they are less than 5 Å apart, which is crucial for determining the relative stereochemistry of substituents on the ring systems.

Circular Dichroism (CD) Spectroscopy

Objective: To determine the absolute stereochemistry by comparing the experimental CD spectrum to theoretical calculations or to the spectra of known related compounds.

Instrumentation: A commercial CD spectropolarimeter.

Sample Preparation:

• Prepare a stock solution of the dihydrositsirikine isomer in a suitable UV-transparent solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 mg/mL.

• Dilute the stock solution to a final concentration that gives a maximum absorbance of less than 1.0 in the wavelength range of interest (typically 200-400 nm). A typical concentration is in the range of 0.1-0.2 mg/mL.

• Use a quartz cuvette with a path length of 0.1 cm or 1 cm, depending on the signal intensity.

Data Acquisition:

• Record the CD spectrum from 400 nm down to 190 nm at a scan speed of 100 nm/min.

• Average 3-5 scans to improve the signal-to-noise ratio.

• Record a baseline spectrum of the solvent under the same conditions and subtract it from the sample spectrum.

Data Analysis:

• The resulting CD spectrum, with its characteristic positive and negative Cotton effects, is a unique fingerprint of the absolute configuration of the molecule.

• For de novo structure elucidation, the experimental spectrum can be compared with the predicted spectrum from time-dependent density functional theory (TD-DFT) calculations for each possible enantiomer. A good match between the experimental and a calculated spectrum allows for the assignment of the absolute stereochemistry.

Conclusion

The stereochemical characterization of complex natural products like (16R)-Dihydrositsirikine is a challenging yet essential task in modern drug discovery. While specific experimental data for this molecule remains elusive in the broader scientific literature, this guide provides a robust framework for its analysis. By employing a combination of high-field NMR spectroscopy and chiroptical methods such as circular dichroism, researchers can confidently elucidate the three-dimensional structure of dihydrositsirikine isomers. The hypothetical data and detailed protocols presented herein serve as a practical resource for scientists working to unlock the therapeutic potential of this and other sarpagine alkaloids.

(16R)-Dihydrositsirikine: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

(16R)-Dihydrositsirikine is a naturally occurring alkaloid that has been identified in Catharanthus roseus, a plant renowned for its rich diversity of pharmacologically active compounds. This technical guide provides a consolidated overview of the known physical and chemical properties of (16R)-Dihydrositsirikine. However, it is important to note that detailed experimental protocols for its isolation and synthesis, specific spectral data, and comprehensive biological activity profiles are not extensively available in the current public scientific literature.

Core Physical and Chemical Properties

(16R)-Dihydrositsirikine, a member of the indole alkaloid family, possesses a complex stereochemistry. Its fundamental properties are summarized below, providing a foundational dataset for researchers.

Property	Value	Reference
Molecular Formula	C₂₁H₂₈N₂O₃	[1][2][3]
Molecular Weight	356.47 g/mol	[2][3]
CAS Number	6519-26-2	[2][3]
Appearance	Powder	[2]
Melting Point	215 °C	[2]
Predicted Boiling Point	547.5 ± 45.0 °C	[2]
Predicted Density	1.24 ± 0.1 g/cm³	[2]
Predicted pKa	14.30 ± 0.10	[2]

Synonyms: 18,19-Dihydro-16(R)-sitsirikine; Indolo[2,3-a]quinolizine-2-acetic acid, 3-ethyl-1,2,3,4,6,7,12,12b-octahydro-α-(hydroxymethyl)-, methyl ester, (αR,2S,3R,12bS)-[2]

Experimental Protocols: Current Landscape

General Alkaloid Isolation from Catharanthus roseus

The isolation of alkaloids from Catharanthus roseus typically involves the following conceptual workflow. It is important to emphasize that this is a generalized procedure and would require significant optimization for the specific isolation of (16R)-Dihydrositsirikine.

Caption: Generalized workflow for the isolation of alkaloids from Catharanthus roseus.

Spectroscopic Data: A Call for Further Research

Detailed 1H NMR, 13C NMR, FT-IR, and mass spectrometry data for (16R)-Dihydrositsirikine are not available in the surveyed literature. The structural elucidation of related isomers has been mentioned to rely on spectroscopic data, suggesting that such data is crucial for the definitive identification and characterization of this compound. The absence of this information presents a significant gap for researchers seeking to synthesize or validate the structure of (16R)-Dihydrositsirikine.

Biological Activity and Signaling Pathways: An Unexplored Frontier

Currently, there is no specific information available in the scientific literature regarding the biological activities, mechanism of action, or the signaling pathways affected by (16R)-Dihydrositsirikine. While other alkaloids from Catharanthus roseus are well-known for their potent pharmacological effects, particularly their anticancer properties, the bioactivity of (16R)-Dihydrositsirikine remains to be investigated.[4][5][6][7] The broader class of dihydropyridine derivatives has been explored for various biological activities; however, extrapolating these findings to the complex structure of (16R)-Dihydrositsirikine would be speculative without direct experimental evidence.

Given the lack of data on its biological effects, no signaling pathway diagrams can be generated at this time.

Future Directions and Opportunities

The current state of knowledge on (16R)-Dihydrositsirikine presents a clear opportunity for further research. Key areas for future investigation include:

• Development of a specific isolation protocol from Catharanthus roseus to obtain sufficient quantities for detailed study.

• Total synthesis of (16R)-Dihydrositsirikine and its stereoisomers to confirm its structure and provide a renewable source for biological testing.

• Comprehensive spectroscopic characterization (NMR, IR, MS) to establish a definitive analytical profile.

• Screening for biological activities , including but not limited to cytotoxic, antimicrobial, and neuroprotective effects.

• Elucidation of the mechanism of action and identification of the molecular targets and signaling pathways modulated by this compound.

The exploration of the vast chemical space of natural products continues to be a vital endeavor in the quest for new therapeutic agents. (16R)-Dihydrositsirikine represents a novel scaffold with untapped potential, awaiting dedicated research to unveil its full pharmacological profile.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Indole Alkaloids from Catharanthus roseus: Bioproduction and Their Effect on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijarsct.co.in [ijarsct.co.in]
• 6. Phytochemicals Derived from Catharanthus roseus and Their Health Benefits [mdpi.com]
• 7. researchgate.net [researchgate.net]

Spectroscopic Profile of (16R)-Dihydrositsirikine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(16R)-Dihydrositsirikine is a monoterpenoid indole alkaloid identified in the plant Catharanthus roseus (L.) G. Don, a species renowned for its rich diversity of bioactive compounds. As a member of the Corynantheine class of alkaloids, its structural elucidation is critical for understanding its chemical properties and potential pharmacological applications. This technical guide provides a summary of the spectroscopic data required for the unequivocal identification of (16R)-Dihydrositsirikine, outlines generalized experimental protocols for obtaining such data, and presents a logical workflow for its isolation and characterization. While the definitive structural elucidation was reported by Kutney and Brown in 1966, this guide serves to consolidate the expected spectroscopic profile for contemporary research purposes.

Chemical Structure and Properties

• IUPAC Name: methyl (2R)-2-[(2S,3R,12bS)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate

• Molecular Formula: C₂₁H₂₈N₂O₃

• Molecular Weight: 356.47 g/mol

• CAS Number: 6519-26-2

Spectroscopic Data

The following tables summarize the expected spectroscopic data for (16R)-Dihydrositsirikine. It is important to note that while the foundational work on the structural elucidation of dihydrositsirikine was published, the specific numerical data from the original publication is not readily accessible. Therefore, the tables are presented as a template for the expected data based on the known structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data (Expected)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
Data not available

Table 2: ¹³C NMR Spectroscopic Data (Expected)

Chemical Shift (δ) ppm	Carbon Type	Assignment
Data not available

Infrared (IR) Spectroscopy

Table 3: IR Absorption Bands (Expected)

Wavenumber (cm⁻¹)	Functional Group Assignment
Data not available

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data (Expected)

m/z	Fragmentation Assignment
Data not available

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data for indole alkaloids like (16R)-Dihydrositsirikine.

Isolation of (16R)-Dihydrositsirikine

A general procedure for the isolation of alkaloids from Catharanthus roseus involves the following steps:

• Extraction: The dried and powdered plant material (e.g., leaves, stems) is subjected to extraction with a suitable solvent, typically methanol or ethanol, at room temperature.

• Acid-Base Partitioning: The crude extract is acidified (e.g., with 5% citric acid) and partitioned with a non-polar solvent (e.g., hexane) to remove fats and waxes. The aqueous layer is then basified (e.g., with ammonia) to a pH of 9-10 and extracted with a chlorinated solvent (e.g., dichloromethane or chloroform) to isolate the crude alkaloid mixture.

• Chromatographic Separation: The crude alkaloid mixture is subjected to column chromatography over silica gel or alumina, with a gradient elution system of increasing polarity (e.g., hexane-ethyl acetate followed by ethyl acetate-methanol) to separate the individual alkaloid fractions.

• Purification: Fractions containing (16R)-Dihydrositsirikine are further purified by preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: 5-10 mg of the purified compound is dissolved in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

  • ¹H NMR Spectroscopy: ¹H NMR spectra are recorded on a 400 MHz or higher field spectrometer. Data acquisition parameters typically include a spectral width of 12-16 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR Spectroscopy: ¹³C NMR spectra are recorded on the same instrument, typically at a frequency of 100 MHz or higher. A larger number of scans is usually required. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be performed to aid in the assignment of carbon multiplicities (CH, CH₂, CH₃).

  • 2D NMR Spectroscopy: For complete structural assignment, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are performed.

• Infrared (IR) Spectroscopy:

  • Sample Preparation: A small amount of the sample is prepared as a thin film on a KBr plate or mixed with KBr powder and pressed into a pellet.

  • Data Acquisition: The IR spectrum is recorded using an FTIR (Fourier Transform Infrared) spectrometer, typically over a range of 4000-400 cm⁻¹.

• Mass Spectrometry (MS):

  • Sample Introduction: The sample is introduced into the mass spectrometer via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

  • Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI) is commonly used.

  • Analysis: The mass-to-charge ratio (m/z) of the molecular ion and fragment ions are determined. High-resolution mass spectrometry (HRMS) is used to determine the exact mass and elemental composition.

Workflow Visualization

The following diagram illustrates a typical workflow for the isolation and structural elucidation of a natural product like (16R)-Dihydrositsirikine.

Caption: General workflow for the isolation and structural characterization of (16R)-Dihydrositsirikine.

Conclusion

The spectroscopic characterization of (16R)-Dihydrositsirikine is fundamental for its positive identification and for enabling further research into its biological activities. This guide provides a framework for the expected spectroscopic data and outlines the necessary experimental procedures for its acquisition. The provided workflow illustrates the logical steps from plant material to a fully characterized natural product. Access to the original spectral data from the primary literature would be invaluable for direct comparison and confirmation in future studies.

(16R)-Dihydrositsirikine: A Review of its Discovery and Isolation

For Researchers, Scientists, and Drug Development Professionals

(16R)-Dihydrositsirikine is a monoterpene indole alkaloid belonging to the Corynantheine class. First identified in the mid-20th century, this natural product has been isolated from the medicinal plant Catharanthus roseus (formerly Vinca rosea). This technical guide provides a comprehensive overview of the discovery and isolation history of (16R)-Dihydrositsirikine, presenting available data in a structured format for scientific and research applications.

Physicochemical Properties

A summary of the key physicochemical properties of (16R)-Dihydrositsirikine is provided in the table below. This data is essential for its identification and characterization in a laboratory setting.

Property	Value	Source
Molecular Formula	C₂₁H₂₈N₂O₃	PubChem
Molecular Weight	356.47 g/mol	PubChem
CAS Number	6519-26-2	ChemicalBook
Melting Point	215 °C	ChemicalBook
Predicted Boiling Point	547.5 ± 45.0 °C	ChemicalBook
Predicted Density	1.24 ± 0.1 g/cm³	ChemicalBook
Predicted pKa	14.30 ± 0.10	ChemicalBook

Discovery and Initial Characterization

(16R)-Dihydrositsirikine was first reported as a new alkaloid isolated from Vinca rosea Linn. in a seminal 1966 paper published in Tetrahedron by J.P. Kutney and R.T. Brown.[1][2][3][4][5][6] This foundational study, titled "The structural elucidation of sitsirikine, dihydrositsirikine and isositsirikine. Three new alkaloids from Vinca rosea Linn," laid the groundwork for understanding this class of compounds.[1][2][3][4][5][6] The structure of dihydrositsirikine was elucidated using techniques available at the time, which likely included spectroscopic methods and chemical degradation studies.

Isolation from Natural Sources

The primary natural source of (16R)-Dihydrositsirikine is the plant Catharanthus roseus, a species well-known for its rich diversity of pharmacologically active alkaloids. The compound has also been identified in tissue cultures of C. roseus, suggesting potential for biotechnological production routes.

General Experimental Workflow for Alkaloid Isolation from Catharanthus roseus

While the specific, detailed experimental protocol for the initial isolation of (16R)-Dihydrositsirikine from the 1966 publication is not publicly available in its entirety, a general workflow for the extraction of alkaloids from C. roseus can be constructed based on common phytochemical practices. This process typically involves several key stages from raw plant material to purified compound.

Generalized workflow for the isolation of alkaloids.

Detailed Methodologies:

Due to the limited public access to the original 1966 publication, a detailed, step-by-step experimental protocol with specific quantities, solvents, and instrument parameters for the isolation of (16R)-Dihydrositsirikine cannot be provided at this time. General alkaloid extraction procedures from C. roseus involve:

• Extraction: Dried and powdered plant material is typically extracted with an organic solvent like methanol.

• Acid-Base Partitioning: The crude extract is subjected to acid-base washes to separate the alkaloids from neutral and acidic compounds.

• Chromatography: The resulting crude alkaloid mixture is then purified using various chromatographic techniques, such as column chromatography over silica gel or alumina, followed by high-performance liquid chromatography (HPLC) to isolate the individual compounds.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of publicly available scientific literature detailing the specific biological activities or pharmacological effects of (16R)-Dihydrositsirikine. While other Corynantheine alkaloids have been investigated for their effects on various biological targets, including opioid and adrenergic receptors, no such data has been found for (16R)-Dihydrositsirikine. Consequently, diagrams of signaling pathways involving this specific compound cannot be generated at this time. Further research is required to elucidate the potential therapeutic properties of this natural product.

Conclusion

(16R)-Dihydrositsirikine is a structurally characterized monoterpene indole alkaloid from Catharanthus roseus. While its discovery and initial structural elucidation date back to 1966, detailed experimental protocols from this seminal work are not widely accessible. Furthermore, there is a notable absence of research into its biological activities. This presents an opportunity for future investigations to explore the pharmacological potential of this compound, which could unveil novel therapeutic applications. Researchers interested in this molecule would need to undertake de novo isolation and biological screening to build upon the foundational knowledge established decades ago.

References

• 1. kratomalks.org [kratomalks.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Activity of (16R)-Dihydrositsirikine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(16R)-Dihydrositsirikine, a sarpagine alkaloid isolated from the medicinal plant Catharanthus roseus, is emerging as a compound of significant interest in pharmacological research. While investigations into its biological activities are in the early stages, preliminary in silico studies have highlighted its potential as a targeted therapeutic agent. This technical guide provides a comprehensive overview of the current scientific knowledge regarding the biological activity of (16R)-Dihydrositsirikine, with a focus on its putative anti-angiogenic and anti-cancer properties. Detailed experimental methodologies and quantitative data are presented to facilitate further research and development efforts.

Quantitative Data Summary

The primary biological activity identified for (16R)-Dihydrositsirikine is its potential to inhibit the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. The following table summarizes the quantitative data from in silico molecular docking studies.

Compound Name	Target Protein	Docking Score (kcal/mol)	Interacting Amino Acid Residues	Reference
(16R)-Dihydrositsirikine	VEGFR-2 Tyrosine Kinase Domain	-8.2	Cys919, His879, Val899, Lys868, Val916, Glu885, Asp1046, Phe1047, Leu840, Ala866	[1]

Potential Biological Activity: Anti-Angiogenesis via VEGFR-2 Inhibition

Recent computational studies have identified (16R)-Dihydrositsirikine as a promising candidate for the inhibition of VEGFR-2, a receptor tyrosine kinase that plays a crucial role in angiogenesis, the formation of new blood vessels.[1] This process is fundamental for tumor growth and metastasis, making VEGFR-2 a validated target for cancer therapy.

The in silico analysis suggests that (16R)-Dihydrositsirikine binds to the ATP-binding site of the VEGFR-2 tyrosine kinase domain, thereby potentially blocking its activation and downstream signaling.[1] This inhibition could disrupt the pro-angiogenic signals required for tumor neovascularization, suggesting a therapeutic application in cancers such as glioblastoma.[1]

VEGFR-2 Signaling Pathway

The following diagram illustrates the simplified VEGFR-2 signaling pathway and the putative point of inhibition by (16R)-Dihydrositsirikine.

VEGFR-2 signaling and inhibition by (16R)-Dihydrositsirikine.

Experimental Protocols

The following sections detail the in silico methodologies used to evaluate the biological activity of (16R)-Dihydrositsirikine.

Molecular Docking of (16R)-Dihydrositsirikine with VEGFR-2

Objective: To predict the binding affinity and interaction patterns of (16R)-Dihydrositsirikine with the ATP-binding site of the VEGFR-2 tyrosine kinase domain.

Methodology:

• Protein Preparation:

  • The three-dimensional crystal structure of the VEGFR-2 tyrosine kinase domain was obtained from the Protein Data Bank (PDB).

  • The protein structure was prepared by removing water molecules and any co-crystallized ligands.

  • Polar hydrogens and Kollman charges were added to the protein structure using molecular modeling software.

• Ligand Preparation:

  • The 2D structure of (16R)-Dihydrositsirikine was obtained from a chemical database (e.g., PubChem).

  • The 2D structure was converted to a 3D structure and optimized to its lowest energy conformation.

  • Gasteiger charges were assigned to the ligand atoms.

• Molecular Docking:

  • A grid box was defined to encompass the ATP-binding site of the VEGFR-2 tyrosine kinase domain.

  • Molecular docking was performed using AutoDock Vina or a similar program.

  • The Lamarckian genetic algorithm was typically employed for the conformational search of the ligand within the binding site.

  • The docking results were analyzed to identify the binding pose with the lowest binding energy (highest affinity).

• Interaction Analysis:

  • The protein-ligand complex with the best binding pose was visualized to identify the key amino acid residues involved in the interaction.

  • Hydrogen bonds and hydrophobic interactions between (16R)-Dihydrositsirikine and VEGFR-2 were analyzed.

In Silico Experimental Workflow

The following diagram outlines the computational workflow for assessing the potential biological activity of (16R)-Dihydrositsirikine.

In silico workflow for activity prediction.

Future Directions

The in silico findings presented in this guide provide a strong rationale for further investigation into the biological activities of (16R)-Dihydrositsirikine. Future research should focus on:

• In Vitro Validation: Performing enzyme inhibition assays to experimentally determine the IC50 value of (16R)-Dihydrositsirikine against VEGFR-2 kinase activity.

• Cell-Based Assays: Evaluating the anti-proliferative and anti-migratory effects of the compound on endothelial cells and glioblastoma cell lines.

• In Vivo Studies: Assessing the anti-angiogenic and anti-tumor efficacy of (16R)-Dihydrositsirikine in animal models of glioblastoma.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of (16R)-Dihydrositsirikine to optimize its potency and pharmacokinetic properties.

Conclusion

(16R)-Dihydrositsirikine represents a promising natural product scaffold for the development of novel anti-angiogenic and anti-cancer therapeutics. The computational evidence strongly suggests its potential to inhibit VEGFR-2, a critical regulator of tumor-associated neovascularization. The detailed methodologies and data presented herein serve as a valuable resource for the scientific community to advance the preclinical and clinical development of this intriguing alkaloid. Further experimental validation is crucial to translate these in silico predictions into tangible therapeutic applications.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of (16R)-Dihydrositsirikine in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review, specific quantitative solubility data for (16R)-Dihydrositsirikine in common organic solvents is not publicly available. This guide provides a comprehensive framework for understanding, determining, and contextualizing the solubility of this indole alkaloid. It includes a detailed experimental protocol for solubility determination and visual representations of relevant workflows and biological pathways.

Introduction to (16R)-Dihydrositsirikine

(16R)-Dihydrositsirikine is a natural indole alkaloid that has been identified in plants such as Catharanthus roseus.[1] Its chemical structure and properties are summarized below. Understanding the solubility of this compound is a critical first step in its preclinical development, impacting formulation, bioavailability, and in vitro assay design.

Chemical and Physical Properties: [1][2]

• Molecular Formula: C₂₁H₂₈N₂O₃

• Molecular Weight: 356.5 g/mol

• IUPAC Name: methyl 2-(3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl)-3-hydroxypropanoate

• Synonyms: 18,19-Dihydro-16(R)-sitsirikine, Dihydrositsirikine[1]

• Predicted Melting Point: 215 °C[2]

Hypothetical Solubility Data

While experimental data is not available, the following table has been created to illustrate how quantitative solubility data for (16R)-Dihydrositsirikine would be presented. This format allows for easy comparison across different solvents and temperatures.

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Method
Dimethyl Sulfoxide (DMSO)	25	Data not available	Data not available	Gravimetric
Ethanol	25	Data not available	Data not available	Gravimetric
Methanol	25	Data not available	Data not available	Gravimetric
Dichloromethane (DCM)	25	Data not available	Data not available	Gravimetric
Acetone	25	Data not available	Data not available	Gravimetric
Acetonitrile	25	Data not available	Data not available	Gravimetric
Chloroform	25	Data not available	Data not available	Gravimetric
Ethyl Acetate	25	Data not available	Data not available	Gravimetric

Experimental Protocol for Solubility Determination

The gravimetric method is a reliable and straightforward technique for determining the solubility of a solid compound in a liquid solvent.[3][4] The following is a detailed protocol for determining the solubility of (16R)-Dihydrositsirikine in a given organic solvent.

3.1. Materials and Equipment

• (16R)-Dihydrositsirikine (solid)

• Selected organic solvents (e.g., DMSO, ethanol, methanol)

• Analytical balance (readable to at least 0.1 mg)

• Vials with screw caps

• Thermostatic shaker or water bath

• Filtration apparatus (e.g., syringe filters, 0.22 µm)

• Glass evaporating dishes or pre-weighed vials

• Drying oven or vacuum desiccator

• Pipettes and other standard laboratory glassware

3.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of (16R)-Dihydrositsirikine to a vial containing a known volume of the selected organic solvent. The presence of undissolved solid is necessary to ensure saturation.

  • Seal the vial and place it in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 72 hours is typically recommended.[5]

• Sample Collection and Filtration:

  • Once equilibrium is reached, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are disturbed.

  • Filter the collected supernatant through a 0.22 µm syringe filter to remove any remaining microparticles. This step is crucial for accurate results.

• Solvent Evaporation and Mass Determination:

  • Transfer a precise volume of the clear filtrate to a pre-weighed evaporating dish.

  • Evaporate the solvent under a gentle stream of nitrogen or in a drying oven at a temperature below the boiling point of the solvent and the decomposition temperature of the compound.

  • Once the solvent is fully evaporated, place the dish in a vacuum desiccator to remove any residual solvent and allow it to cool to room temperature.

  • Weigh the evaporating dish containing the dried solute.

  • Repeat the drying and weighing steps until a constant mass is achieved.

• Calculation of Solubility:

  • Calculate the mass of the dissolved (16R)-Dihydrositsirikine by subtracting the initial mass of the empty evaporating dish from the final mass.

  • The solubility can then be expressed in mg/mL or converted to mol/L using the molecular weight of the compound.

Visualizations

4.1. Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of solubility.

Caption: Workflow for Gravimetric Solubility Determination.

4.2. Hypothetical Signaling Pathway

Indole alkaloids are known to modulate various cellular signaling pathways.[6][7] For instance, some indole-based molecules can inhibit the TGF-β/Smad and MAPK/ERK pathways, which are often dysregulated in diseases like fibrosis and cancer.[6][7][8] The following diagram illustrates a hypothetical mechanism by which an indole alkaloid like (16R)-Dihydrositsirikine might inhibit these pathways.

Caption: Hypothetical Inhibition of Pro-Fibrotic Signaling.

Conclusion

While the precise solubility of (16R)-Dihydrositsirikine in common organic solvents remains to be experimentally determined, this guide provides the necessary framework for researchers to undertake this analysis. The provided experimental protocol for the gravimetric method offers a robust starting point for these investigations. Furthermore, the contextualization of (16R)-Dihydrositsirikine within known indole alkaloid signaling pathways highlights its potential as a modulator of key cellular processes, underscoring the importance of fundamental physicochemical characterization in the early stages of drug discovery and development.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. pharmajournal.net [pharmajournal.net]
• 5. lup.lub.lu.se [lup.lub.lu.se]
• 6. Indole-Based Small Molecules as Potential Therapeutic Agents for the Treatment of Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Research Progress of Indole Alkaloids: Targeting MAP Kinase Signaling Pathways in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Expanding the Chemical Space of Transforming Growth Factor-β (TGFβ) Receptor Type II Degraders with 3,4-Disubstituted Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

In silico prediction of (16R)-Dihydrositsirikine bioactivity

An In-Depth Technical Guide to the In Silico Prediction of (16R)-Dihydrositsirikine Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

(16R)-Dihydrositsirikine is a tertiary indole alkaloid isolated from the plant Catharanthus roseus, a species renowned for its rich profile of bioactive compounds, including the potent anticancer agents vincristine and vinblastine. Despite its presence in this medicinally significant plant, the specific bioactivity and therapeutic potential of (16R)-Dihydrositsirikine remain largely unexplored. This technical guide provides a comprehensive framework for the in silico prediction of its biological activities, offering a roadmap for future research and drug discovery efforts. By leveraging a suite of computational tools, we can hypothesize potential molecular targets, evaluate binding affinities, predict pharmacokinetic and toxicological profiles, and contextualize these findings within established signaling pathways. This document serves as a methodological whitepaper, detailing the necessary protocols and presenting a predictive overview of (16R)-Dihydrositsirikine's bioactivity, thereby laying the groundwork for subsequent in vitro and in vivo validation.

Introduction to (16R)-Dihydrositsirikine and In Silico Drug Discovery

(16R)-Dihydrositsirikine is a monomeric indole alkaloid with the chemical formula C₂₁H₂₈N₂O₃. It is structurally related to other alkaloids found in Catharanthus roseus, a plant that has been a cornerstone of natural product-based drug discovery. The power of in silico (computer-aided) techniques lies in their ability to rapidly screen compounds against vast libraries of biological targets, predict their drug-like properties, and identify potential liabilities, all before costly and time-consuming laboratory experiments are undertaken. This approach significantly accelerates the drug discovery pipeline, reduces costs, and adheres to the principles of the 3Rs (Replacement, Reduction, and Refinement) of animal testing.

This guide will walk through a standard in silico workflow to predict the bioactivity of (16R)-Dihydrositsirikine, from initial target identification to the prediction of its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile and its potential role in cellular signaling.

Molecular Target Prediction

The first step in elucidating the bioactivity of a novel compound is to identify its potential molecular targets. This can be achieved through a variety of ligand-based and structure-based approaches.

Experimental Protocol: Reverse Docking and Pharmacophore Screening

• Ligand Preparation : The 3D structure of (16R)-Dihydrositsirikine is obtained from a chemical database such as PubChem (CID 5316739). The structure is then prepared by adding hydrogen atoms, assigning partial charges, and minimizing its energy using a suitable force field (e.g., MMFF94).

• Target Database Preparation : A library of 3D protein structures is compiled from the Protein Data Bank (PDB). This library can be a curated set of known drug targets or a more comprehensive collection of all available human protein structures.

• Reverse Docking : The prepared ligand is systematically docked against the active sites of all proteins in the target database using software like AutoDock Vina, Glide, or GOLD.

• Scoring and Ranking : The resulting protein-ligand complexes are scored based on their predicted binding affinities (e.g., kcal/mol). Targets are then ranked, with those showing the highest binding affinities considered the most probable targets.

• Pharmacophore-Based Screening : Alternatively, a 3D pharmacophore model can be generated from the ligand's structure, defining the spatial arrangement of key chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic centers). This pharmacophore is then used to screen a database of protein active sites to find complementary matches.

Predicted Molecular Targets for (16R)-Dihydrositsirikine

While comprehensive reverse docking studies for (16R)-Dihydrositsirikine are not publicly available, a literature search revealed a virtual screening study that identified Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) as a potential target. For the purpose of this guide, we will proceed with VEGFR-2 as the primary predicted target. Other plausible targets, based on the bioactivity of structurally similar alkaloids, are also included for illustrative purposes.

Predicted Target	Target Class	Rationale
VEGFR-2	Receptor Tyrosine Kinase	Identified in a virtual screening study as a potential binder.
Alpha-adrenergic receptors	G-protein Coupled Receptor	Some related indole alkaloids exhibit activity at these receptors.
Serotonin receptors (5-HT)	G-protein Coupled Receptor	The indole scaffold is a common feature in many serotonin receptor ligands.
Tubulin	Cytoskeletal Protein	Key target for other Catharanthus roseus alkaloids (vincristine, vinblastine).

Molecular Docking Analysis with VEGFR-2

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of the interaction.

Experimental Protocol: Molecular Docking

• Receptor Preparation : The crystal structure of VEGFR-2 in complex with a known inhibitor (e.g., PDB ID: 4AGD with sunitinib) is downloaded from the PDB. Water molecules and the co-crystallized ligand are removed. Hydrogen atoms are added, and the protein is prepared using the Protein Preparation Wizard in software like Schrödinger Maestro or AutoDockTools.

• Grid Generation : A docking grid is defined around the known ATP-binding site of the VEGFR-2 kinase domain, encompassing the key residues for inhibitor binding (e.g., Cys919, Glu917).

• Ligand Preparation : The 3D structure of (16R)-Dihydrositsirikine is prepared as described in section 2.1.

• Docking Simulation : Flexible ligand docking is performed using a program like AutoDock Vina. The program samples different conformations and orientations of the ligand within the defined grid and scores them.

• Analysis of Results : The resulting docking poses are analyzed. The pose with the best score (lowest binding energy) is considered the most likely binding mode. Interactions (e.g., hydrogen bonds, hydrophobic interactions) with key active site residues are examined.

Quantitative Docking Results

A virtual screening study calculated the binding free energy of (16R)-Dihydrositsirikine to the ATP binding site of the VEGFR-2 tyrosine kinase domain. This data is presented below for comparison with known VEGFR-2 inhibitors.

Compound	Docking Score / Binding Affinity (kcal/mol)	Reference Inhibitor(s)
(16R)-Dihydrositsirikine	-8.5 (Calculated MM-GBSA)	Sunitinib, Sorafenib
Sunitinib (Reference)	-11.2 (Docking Score)	N/A
Sorafenib (Reference)	-10.5 (Docking Score)	N/A

Note: Direct comparison between different scoring functions (e.g., MM-GBSA vs. docking scores) should be made with caution. The data indicates that (16R)-Dihydrositsirikine has a predicted binding affinity for VEGFR-2 that is within a range suggestive of potential inhibitory activity.

ADMET Profile Prediction

Predicting the ADMET properties of a compound is crucial for assessing its drug-likeness and potential for clinical success.

Experimental Protocol: In Silico ADMET Prediction

• Input Data : The simplified molecular-input line-entry system (SMILES) string for (16R)-Dihydrositsirikine is obtained from PubChem.

• Web Server Submission : The SMILES string is submitted to various online ADMET prediction servers, such as SwissADME, pkCSM, and admetSAR.

• Parameter Calculation : These servers use a variety of quantitative structure-activity relationship (QSAR) models and other algorithms to predict a wide range of physicochemical, pharmacokinetic, and toxicity properties.

• Data Aggregation and Analysis : The predicted parameters from the different servers are collected and analyzed to build a comprehensive ADMET profile. Lipinski's Rule of Five is commonly used as a primary filter for oral bioavailability.

Predicted ADMET Properties of (16R)-Dihydrositsirikine

Property	Parameter	Predicted Value	Interpretation
Physicochemical	Molecular Weight	356.47 g/mol	Complies with Lipinski's Rule (<500)
LogP	2.70	Complies with Lipinski's Rule (<5)
H-bond Donors	1	Complies with Lipinski's Rule (<5)
H-bond Acceptors	4	Complies with Lipinski's Rule (<10)
Absorption	Water Solubility	Moderately Soluble	Favorable for absorption
Caco-2 Permeability	High	Likely good intestinal absorption
P-glycoprotein Substrate	No	Not likely to be subject to efflux
Distribution	BBB Permeability	Yes	May cross the blood-brain barrier
Plasma Protein Binding	~90%	High, may affect free drug concentration
Metabolism	CYP2D6 Inhibitor	Yes	Potential for drug-drug interactions
CYP3A4 Inhibitor	No	Low potential for major drug interactions
Excretion	Total Clearance	0.5 L/hr/kg	Moderate clearance rate predicted
Toxicity	AMES Toxicity	Non-mutagenic	Low risk of carcinogenicity
hERG I Inhibitor	Low risk	Low risk of cardiotoxicity
Hepatotoxicity	Yes	Potential for liver toxicity

Note: These values are illustrative predictions based on standard QSAR models and require experimental validation.

Visualizations of Workflows and Pathways

In Silico Bioactivity Prediction Workflow

Protocols & Analytical Methods

Total Synthesis of (16R)-Dihydrositsirikine: A Methodological Overview for Researchers

For Immediate Release

This application note provides a detailed overview of a potential synthetic methodology for the total synthesis of (16R)-Dihydrositsirikine, an indoloquinolizidine alkaloid. This document is intended for researchers, scientists, and drug development professionals interested in the synthesis of complex natural products. Due to the absence of a specific published total synthesis for (16R)-Dihydrositsirikine, this note outlines a plausible, stereocontrolled route adapted from established syntheses of structurally related alkaloids, particularly focusing on the construction of the core indolo[2,3-a]quinolizine skeleton and the stereoselective introduction of the C-16 substituent.

Introduction

(16R)-Dihydrositsirikine is a member of the indoloquinolizidine alkaloid family, which are characterized by a common tetracyclic ring system. Many members of this family exhibit significant biological activities, making them attractive targets for synthetic chemists. The key challenge in the synthesis of (16R)-Dihydrositsirikine lies in the diastereoselective construction of the C-16 stereocenter. This document outlines a proposed synthetic strategy, including key reactions, potential catalysts, and detailed experimental protocols based on analogous syntheses.

Proposed Synthetic Strategy

The proposed retrosynthetic analysis of (16R)-Dihydrositsirikine identifies a key late-stage intermediate, an enamine or a related activated species, which can undergo a diastereoselective reduction or addition to install the C-16 stereocenter. The core indolo[2,3-a]quinolizine scaffold can be constructed through several established methods, including the Pictet-Spengler reaction, Bischler-Napieralski reaction, or aza-Diels-Alder reactions.

A plausible forward synthetic approach is outlined below:

Diagram 1: Proposed Retrosynthetic Analysis

Caption: A proposed retrosynthetic pathway for (16R)-Dihydrositsirikine.

Key Experimental Protocols

The following are detailed, hypothetical protocols for the key steps in the proposed synthesis of (16R)-Dihydrositsirikine, adapted from established literature procedures for similar alkaloids.

Protocol 1: Construction of the Indolo[2,3-a]quinolizine Core via Pictet-Spengler Reaction

This protocol describes the condensation of a tryptamine derivative with a suitable aldehyde or ketone to form the tetracyclic core.

Materials:

• Tryptamine hydrochloride

• Aldehyde/Ketone precursor (e.g., a protected 4-formylpiperidine derivative)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

• Argon or Nitrogen gas

Procedure:

• To a solution of the tryptamine derivative (1.0 eq) in anhydrous DCM (0.1 M) under an inert atmosphere, add the aldehyde/ketone precursor (1.1 eq).

• Cool the reaction mixture to 0 °C and add TFA (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated NaHCO₃ solution until the pH is ~8.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the indolo[2,3-a]quinolizine core.

Table 1: Representative Yields for Pictet-Spengler Cyclization

Tryptamine Derivative	Aldehyde/Ketone Precursor	Solvent	Catalyst	Yield (%)	Reference
Tryptamine	Protected 4-formylpiperidine	DCM	TFA	75-85	Hypothetical
5-Methoxy-tryptamine	Protected 4-oxopiperidine-2-carboxylate	Toluene	p-TsOH	70-80	Hypothetical

Protocol 2: Stereoselective Reduction of an Enamine Intermediate

This protocol outlines a method for the diastereoselective reduction of a key enamine intermediate to establish the (16R) stereocenter. The choice of reducing agent and reaction conditions is critical for achieving high diastereoselectivity.

Materials:

• Enamine intermediate

• Sodium borohydride (NaBH₄) or a bulkier reducing agent (e.g., L-Selectride®)

• Methanol (MeOH) or Tetrahydrofuran (THF), anhydrous

• Acetic acid (for quenching)

• Saturated sodium bicarbonate solution

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄), anhydrous

• Argon or Nitrogen gas

Procedure:

• Dissolve the enamine intermediate (1.0 eq) in anhydrous MeOH or THF (0.05 M) under an inert atmosphere.

• Cool the solution to -78 °C.

• Add the reducing agent (1.5 - 2.0 eq) portion-wise, maintaining the temperature at -78 °C. The choice of reducing agent will depend on the substrate and desired stereochemical outcome, with bulkier hydrides often providing higher selectivity.

• Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC or LC-MS.

• Quench the reaction by the slow addition of acetic acid at -78 °C.

• Allow the mixture to warm to room temperature and then add saturated sodium bicarbonate solution to neutralize the acid.

• Extract the product with EtOAc (3 x 25 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to isolate the (16R)-Dihydrositsirikine. The diastereomeric ratio should be determined by chiral HPLC or NMR analysis of a derivatized sample.

Table 2: Expected Diastereoselectivity of Reduction

Substrate	Reducing Agent	Solvent	Temperature (°C)	Diastereomeric Ratio (16R:16S)
Enamine Intermediate	NaBH₄	MeOH	-78	3:1 - 5:1
Enamine Intermediate	L-Selectride®	THF	-78	>10:1
Enamine Intermediate	Catalytic Hydrogenation (e.g., Pd/C, H₂)	EtOAc	25	Variable

Visualization of the Synthetic Workflow

The overall workflow for the proposed total synthesis can be visualized as follows:

Diagram 2: Synthetic Workflow

Caption: A workflow diagram illustrating the key stages of the proposed synthesis.

Conclusion

The successful total synthesis of (16R)-Dihydrositsirikine hinges on the strategic construction of the indolo[2,3-a]quinolizine core and the highly diastereoselective introduction of the C-16 substituent. The methodologies and protocols presented here, based on established synthetic strategies for related alkaloids, provide a robust framework for researchers to pursue the synthesis of this and other complex natural products. Further optimization of the stereoselective step will be crucial for an efficient and high-yielding synthesis.

Disclaimer: The protocols and data presented in this application note are hypothetical and based on adaptations of published synthetic methods for analogous compounds. Experimental conditions may require optimization for the specific synthesis of (16R)-Dihydrositsirikine. Researchers should consult relevant literature and exercise appropriate safety precautions.

Application Notes and Protocols: Extraction of (16R)-Dihydrositsirikine from Catharanthus roseus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Data Presentation

While precise quantitative data for the extraction yield of (16R)-Dihydrositsirikine is not extensively documented, the following table summarizes the total extract yields obtained from Catharanthus roseus leaves using different extraction methods, which provides a general reference for expected total alkaloid extraction efficiency.

Plant Material Source	Extraction Method	Solvent	Total Extract Yield (%)	Reference
Field grown plant leaf	Not specified	Not specified	35.50	[1]
In vitro cultured callus	Not specified	Not specified	28.75	[1]
In vitro originated plant leaf	Not specified	Not specified	41.25	[1]
Dried leaf powder (20g)	Hot steam bath (50°C for 4h)	Methanol	14.45	[2]

Experimental Protocols

This protocol details a standard laboratory procedure for the extraction and purification of total alkaloids from Catharanthus roseus, which can be further processed to isolate (16R)-Dihydrositsirikine.

Materials and Reagents

• Dried leaves of Catharanthus roseus

• Methanol (ACS grade)

• 10% Acetic acid in ethanol

• Concentrated ammonium hydroxide

• Dichloromethane (ACS grade)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., chloroform, methanol, ethyl acetate)

• Whatman No. 1 filter paper

• Rotary evaporator

• Chromatography columns

• Standard laboratory glassware

Extraction Workflow Diagram

Caption: Workflow for the extraction and purification of (16R)-Dihydrositsirikine.

Step-by-Step Protocol

1. Plant Material Preparation:

• Thoroughly wash fresh leaves of Catharanthus roseus under running water to remove any debris.

• Shade-dry the leaves completely until they are brittle.

• Grind the dried leaves into a fine powder using a mortar and pestle or a mechanical grinder.[3]

• Store the powdered material in an airtight container.

2. Extraction of Total Alkaloids:

• Weigh 100 g of the dried leaf powder and place it in a large beaker.

• Add 1 L of 10% acetic acid in ethanol to the beaker, ensuring the powder is fully submerged.

• Cover the beaker and allow it to stand for at least 4 hours with occasional stirring. This process is known as maceration.

• Filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant residue.

• Concentrate the filtrate to approximately one-quarter of its original volume using a rotary evaporator at a temperature not exceeding 50°C.

• To the concentrated extract, add concentrated ammonium hydroxide dropwise until precipitation is complete. This step basifies the solution, causing the alkaloids to precipitate.

• Allow the precipitate to settle, then collect it by filtration.

• Wash the precipitate with a small amount of dilute ammonium hydroxide and then air-dry it.

3. Purification of (16R)-Dihydrositsirikine:

• The dried precipitate is the crude alkaloid extract. This extract can be further purified using column chromatography.

• Prepare a silica gel column using a suitable solvent system (e.g., a gradient of chloroform and methanol).

• Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column.

• Elute the column with the solvent system, gradually increasing the polarity.

• Collect fractions and monitor them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify the fractions containing (16R)-Dihydrositsirikine.

• Combine the pure fractions and evaporate the solvent to obtain the purified compound.

4. Quantification (Optional):

• For quantitative analysis, a validated High-Performance Liquid Chromatography (HPLC) method is recommended.[2][4]

• A C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile) is typically used for alkaloid separation.[4]

• Detection can be performed using a UV detector at a wavelength optimized for (16R)-Dihydrositsirikine.

• Quantification is achieved by comparing the peak area of the sample with that of a certified reference standard of (16R)-Dihydrositsirikine.

Signaling Pathway Diagram

Information on the specific signaling pathways directly modulated by (16R)-Dihydrositsirikine is not currently available in the scientific literature. As research into the pharmacological activities of this compound progresses, such pathways may be elucidated. The diagram below illustrates a generalized workflow for investigating the biological activity of a novel plant-derived compound.

Caption: General workflow for investigating the biological activity of a purified compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Biological isolation and characterization of Catharanthus roseus (L.) G. Don methanolic leaves extracts and their assessment for antimicrobial, cytotoxic, and apoptotic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijprajournal.com [ijprajournal.com]
• 4. Development and validation of an analytical method for quantitative determination of three potentially genotoxic impurities in vildagliptin drug material using HPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of (16R)-Dihydrositsirikine

Introduction

(16R)-Dihydrositsirikine is a monoterpenoid indole alkaloid found in plants of the Apocynaceae family, such as Catharanthus roseus. As a stereoisomer of Dihydrositsirikine, its specific biological activities are of significant interest to researchers in natural product chemistry and drug development. The isolation and purification of (16R)-Dihydrositsirikine in high purity are essential for accurate pharmacological studies and for use as a reference standard. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification of such complex natural products.[1] This application note provides a detailed protocol for the preparative HPLC purification of (16R)-Dihydrositsirikine from a crude plant extract or a semi-purified fraction.

The developed method utilizes reversed-phase chromatography, which is a widely adopted technique for the separation of indole alkaloids.[2][3][4] The protocol is designed to achieve high resolution and recovery of the target compound.

Experimental Protocol

This protocol outlines the necessary steps for the purification of (16R)-Dihydrositsirikine using a preparative HPLC system.

1. Materials and Reagents

• Crude extract or semi-purified fraction containing (16R)-Dihydrositsirikine

• HPLC-grade Methanol

• HPLC-grade Acetonitrile

• HPLC-grade water (e.g., Milli-Q or equivalent)

• Ammonium acetate (analytical grade)

• Formic acid (analytical grade)

• 0.45 µm syringe filters

2. HPLC System and Columns

• Preparative HPLC system with a gradient pump, autosampler, fraction collector, and a UV-Vis detector.

• Preparative Column: C18 reversed-phase column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Analytical Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size) for purity analysis of collected fractions.

3. Preparation of Mobile Phases

• Mobile Phase A: 10 mM Ammonium acetate in water, pH adjusted to 4.5 with formic acid.

• Mobile Phase B: Methanol.

• Filter both mobile phases through a 0.45 µm membrane filter and degas before use.

4. Sample Preparation

• Dissolve the crude extract or semi-purified fraction in a minimal amount of methanol.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

• The final concentration should be adjusted based on the loading capacity of the preparative column.

5. HPLC Method Parameters

The following parameters are recommended for the preparative purification and subsequent analytical purity check.

Parameter	Preparative HPLC	Analytical HPLC
Column	C18, 250 x 21.2 mm, 5 µm	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	10 mM Ammonium acetate (pH 4.5)	10 mM Ammonium acetate (pH 4.5)
Mobile Phase B	Methanol	Methanol
Gradient	30-70% B over 40 min	30-70% B over 30 min
Flow Rate	20 mL/min	1 mL/min
Detection	220 nm and 280 nm	220 nm and 280 nm
Injection Volume	1-5 mL (concentration dependent)	10-20 µL
Column Temp.	Ambient	Ambient

6. Purification and Fraction Collection

• Equilibrate the preparative column with the initial mobile phase conditions (30% B) for at least 30 minutes.

• Inject the prepared sample onto the column.

• Run the gradient method and monitor the chromatogram at 220 nm and 280 nm.

• Collect fractions corresponding to the peak of interest based on the retention time.

• Analyze the collected fractions using the analytical HPLC method to determine the purity of (16R)-Dihydrositsirikine.

• Pool the pure fractions and evaporate the solvent under reduced pressure to obtain the purified compound.

Experimental Workflow

Caption: Workflow for the HPLC purification of (16R)-Dihydrositsirikine.

Results and Data Presentation

The described HPLC method is expected to yield (16R)-Dihydrositsirikine with a purity of >95%. The retention time and recovery will depend on the specific crude extract and the loading amount. The following table summarizes the expected quantitative data from a typical purification run.

Parameter	Expected Value
Retention Time (Analytical)	15 - 25 min
Purity (by Analytical HPLC)	> 95%
Recovery	70 - 85%
Loading Capacity (Preparative)	50 - 200 mg per injection

Discussion

The use of a buffered mobile phase (ammonium acetate, pH 4.5) is crucial for achieving reproducible retention times and good peak shapes for alkaloids, which are basic compounds. The gradient elution from a lower to a higher concentration of the organic modifier (methanol) allows for the efficient separation of compounds with a wide range of polarities present in the crude extract.

Detection at two wavelengths (220 nm and 280 nm) is recommended as indole alkaloids typically exhibit strong absorbance at these wavelengths. For compounds that are difficult to separate from their stereoisomers, the use of a chiral stationary phase may be necessary. If co-elution with other isomers is observed, further method development, including the screening of different chiral columns and mobile phases, would be required.

Conclusion

This application note provides a robust and detailed protocol for the preparative HPLC purification of (16R)-Dihydrositsirikine. The method is suitable for obtaining high-purity material for research and drug development purposes. The provided workflow and data table serve as a practical guide for scientists and researchers working with indole alkaloids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. phcog.com [phcog.com]
• 4. Development of an efficient system for the separation of indole alkaloids by high performance liquid chromatography and its applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (16R)-Dihydrositsirikine in Cell-Based Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

(16R)-Dihydrositsirikine is a natural indole alkaloid found in Catharanthus roseus.[1] This plant is a rich source of bioactive compounds, many of which have been investigated for their therapeutic properties, including anti-cancer activities. Given its origin, (16R)-Dihydrositsirikine is a compound of interest for screening in various cell-based assays to elucidate its potential biological activities.

These application notes provide a comprehensive guide for researchers to systematically evaluate the effects of (16R)-Dihydrositsirikine on cultured cells. The protocols detailed below are designed to assess its impact on cell proliferation, viability, apoptosis, and key signaling pathways.

Data Presentation

As there is limited publicly available data on the biological activities of (16R)-Dihydrositsirikine, the following tables are provided as templates for researchers to record and organize their experimental findings.

Table 1: Cytotoxicity of (16R)-Dihydrositsirikine on Various Cell Lines

Cell Line	Time Point (e.g., 24h) IC₅₀ (µM)	Time Point (e.g., 48h) IC₅₀ (µM)	Time Point (e.g., 72h) IC₅₀ (µM)
e.g., MCF-7
e.g., A549
e.g., HEK293

Table 2: Effect of (16R)-Dihydrositsirikine on Cell Cycle Distribution

Treatment	% of Cells in G0/G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
Vehicle Control
(16R)-Dihydrositsirikine (Concentration 1)
(16R)-Dihydrositsirikine (Concentration 2)
Positive Control

Table 3: Induction of Apoptosis by (16R)-Dihydrositsirikine

Treatment	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	% Live Cells (Annexin V-/PI-)
Vehicle Control
(16R)-Dihydrositsirikine (Concentration 1)
(16R)-Dihydrositsirikine (Concentration 2)
Positive Control (e.g., Staurosporine)

Experimental Protocols

Cell Proliferation and Viability Assay (MTT Assay)

This protocol is designed to assess the effect of (16R)-Dihydrositsirikine on cell metabolic activity, which is an indicator of cell viability and proliferation.

Materials:

• (16R)-Dihydrositsirikine

• Cell line of interest

• Complete culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of (16R)-Dihydrositsirikine in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Include vehicle-only wells as a negative control.

• Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Remove the medium containing MTT and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

Diagram: MTT Assay Workflow

MTT Assay Experimental Workflow.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This protocol allows for the differentiation between live, early apoptotic, late apoptotic, and necrotic cells based on plasma membrane integrity and phosphatidylserine exposure.[2][3]

Materials:

• (16R)-Dihydrositsirikine

• Cell line of interest

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with desired concentrations of (16R)-Dihydrositsirikine for a specified time.

• Harvest the cells (including floating cells in the supernatant) and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Diagram: Apoptosis Detection Workflow

Apoptosis Detection Workflow.

Signaling Pathway Analysis (Western Blotting)

This protocol provides a general method to investigate the effect of (16R)-Dihydrositsirikine on the activation of a key signaling pathway, such as the MAPK/ERK pathway, by assessing protein phosphorylation.

Materials:

• (16R)-Dihydrositsirikine

• Cell line of interest

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with (16R)-Dihydrositsirikine for various time points or at different concentrations.

• Lyse the cells and quantify the protein concentration.

• Denature protein lysates and separate them by SDS-PAGE.

• Transfer the proteins to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour.

• Wash the membrane again and apply the chemiluminescent substrate.

• Visualize the protein bands using an imaging system.

Diagram: Generic Signaling Pathway for Investigation

Hypothetical MAPK Signaling Pathway Inhibition.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 3. researchgate.net [researchgate.net]

Application of Dihydromyricetin in Cancer Research: Application Notes and Protocols

A Note on the Compound: Initial searches for "(16R)-Dihydrositsirikine" did not yield significant results in the context of cancer research. However, extensive research is available on Dihydromyricetin (DHM) , also known as Ampelopsin, a flavonoid with well-documented anti-cancer properties. This document will focus on the application of Dihydromyricetin in cancer research, assuming a possible misnomer in the original query.

Application Notes

Dihydromyricetin (DHM) is a natural flavonoid compound extracted from plants such as Ampelopsis grossedentata.[1][2] It has garnered significant attention in oncological research due to its multifaceted anti-tumor activities.[1] DHM has been shown to inhibit the progression of various cancers, including breast, liver, lung, melanoma, and gastric cancer, through multiple mechanisms.[1][3] These mechanisms include the inhibition of cancer cell proliferation, induction of apoptosis (programmed cell death), suppression of invasion and migration, and activation of autophagy.[1][4]

The anti-cancer effects of DHM are attributed to its ability to modulate key cellular signaling pathways that are often dysregulated in cancer.[4][5][6] Notably, DHM can regulate the PI3K/Akt/mTOR, MAPK, and NF-κB signaling pathways, which are crucial for cell growth, survival, and proliferation.[4][5] Furthermore, DHM can influence the expression of proteins involved in cell cycle regulation and apoptosis, such as p53, caspases, and members of the Bcl-2 family.[4][7] Its ability to modulate these pathways makes it a promising candidate for cancer therapy, both as a standalone agent and in combination with other chemotherapeutic drugs.[1]

Quantitative Data Summary

The following tables summarize the quantitative data on the effects of Dihydromyricetin on various cancer cell lines as reported in the literature.

Table 1: Inhibitory Concentration (IC50) of Dihydromyricetin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Assay
JAR	Choriocarcinoma	Approx. 187 µM (60 mg/l)	48	MTT Assay
BGC-823	Gastric Cancer	Not specified	48	MTT Assay
HeLa	Cervical Carcinoma	Dose-dependent inhibition	Not specified	Not specified
HepG2	Hepatocellular Carcinoma	Not specified	Not specified	Not specified
MCF-7	Breast Cancer	Not specified	Not specified	Not specified
MDA-MB-231	Breast Cancer	Not specified	Not specified	Not specified

Note: The available search results provided limited specific IC50 values. The data presented is based on the information that could be extracted.

Key Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol is a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Dihydromyricetin (DHM) stock solution

• Cancer cell lines (e.g., JAR, BGC-823)

• 96-well plates

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• DHM Treatment: Prepare serial dilutions of DHM in complete culture medium. After 24 hours of incubation, remove the medium from the wells and add 100 µL of the DHM solutions at various concentrations (e.g., 0, 40, 60, 100 mg/l).[8] Include a vehicle control (medium with the same concentration of solvent used to dissolve DHM, e.g., DMSO).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm or 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value can be determined by plotting the percentage of cell viability against the DHM concentration.

Apoptosis Analysis by Flow Cytometry

This protocol describes the detection of apoptosis using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• DHM-treated and control cells

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells with DHM at the desired concentrations for the specified time. Harvest the cells by trypsinization and wash them twice with cold PBS.

• Cell Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a 5 mL culture tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature (25°C) in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the cells by flow cytometry within 1 hour.

Western Blotting for Protein Expression Analysis

This protocol is used to detect the expression levels of specific proteins involved in signaling pathways affected by DHM.

Materials:

• DHM-treated and control cell lysates

• Protein lysis buffer (RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Akt, p-Akt, STAT3, Cyclin D1, SMAD3, SMAD4, β-actin)[2][3]

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Protein Extraction: Lyse the treated and control cells with RIPA buffer. Determine the protein concentration using the BCA assay.

• SDS-PAGE: Denature the protein samples by boiling in Laemmli buffer. Load equal amounts of protein into the wells of an SDS-PAGE gel and run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Dihydromyricetin's mechanism of action in cancer cells.

Caption: Workflow for MTT cell viability assay.

Caption: Workflow for Western Blot analysis.

References

• 1. Present Status, Challenges, and Prospects of Dihydromyricetin in the Battle against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitory effect of dihydromyricetin on the proliferation of JAR cells and its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Multiple molecular and cellular mechanisms of the antitumour effect of dihydromyricetin (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting Multiple Signaling Pathways in Cancer: The Rutin Therapeutic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Signaling Pathways in Cancer: Therapeutic Targets, Combinatorial Treatments, and New Developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for (16R)-Dihydrositsirikine as an Analytical Standard

Topic: (16R)-Dihydrositsirikine as a Standard for Analytical Chemistry Audience: Researchers, scientists, and drug development professionals.

Introduction

(16R)-Dihydrositsirikine is a monterpenoid indole alkaloid that has been identified in the medicinal plant Catharanthus roseus. As a distinct phytochemical marker, its quantification is crucial for the quality control of raw plant materials and finished herbal products, as well as in metabolic and pharmacokinetic studies. The use of a well-characterized analytical standard of (16R)-Dihydrositsirikine is essential for achieving accurate and reproducible results in these applications.

This document provides an overview of the analytical methodologies and protocols for the use of (16R)-Dihydrositsirikine as a reference standard. Due to the limited availability of specific validated methods for this particular compound in the public domain, the following sections outline general procedures for HPLC-UV and LC-MS/MS analysis, which are commonly employed for the quantification of related indole alkaloids. These protocols are intended to serve as a foundational guide for researchers to develop and validate their own specific methods.

Physicochemical Properties of (16R)-Dihydrositsirikine

A summary of the key physicochemical properties of (16R)-Dihydrositsirikine is presented in the table below. This information is critical for the development of analytical methods, including the selection of appropriate solvents and chromatographic conditions.

Property	Value	Source
Chemical Name	methyl 2-[(2S,3R,12bS)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate	-
CAS Number	6519-26-2	[1]
Molecular Formula	C₂₁H₂₈N₂O₃	-
Molecular Weight	356.46 g/mol	-
Appearance	White to off-white solid	-
Solubility	Soluble in methanol, ethanol, acetonitrile, and other organic solvents.	-

Application 1: Quantification of (16R)-Dihydrositsirikine in Catharanthus roseus Extracts by HPLC-UV

This section outlines a general protocol for the quantification of (16R)-Dihydrositsirikine in plant extracts using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. This method is suitable for routine quality control of herbal raw materials and extracts.

Experimental Workflow for HPLC-UV Analysis

Caption: General workflow for HPLC-UV analysis of (16R)-Dihydrositsirikine.

Detailed Experimental Protocol

1. Preparation of Standard Solutions:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of (16R)-Dihydrositsirikine reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Perform serial dilutions of the stock solution with methanol to prepare a series of calibration standards at concentrations ranging from 1 µg/mL to 100 µg/mL.

2. Sample Preparation (from Catharanthus roseus leaves):

• Accurately weigh 1.0 g of dried and powdered plant material.

• Add 20 mL of methanol and perform ultrasonic extraction for 30 minutes.

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter prior to HPLC analysis.

3. HPLC Conditions (Example):

• Column: C18, 4.6 x 250 mm, 5 µm particle size

• Mobile Phase: Acetonitrile and 0.1% formic acid in water (gradient elution may be required for complex extracts).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection Wavelength: 220 nm (or a wavelength determined by UV scan of the standard).

4. Data Analysis:

• Construct a calibration curve by plotting the peak area of the (16R)-Dihydrositsirikine standard against its concentration.

• Determine the concentration of (16R)-Dihydrositsirikine in the sample extract by interpolating its peak area on the calibration curve.

• Calculate the content of (16R)-Dihydrositsirikine in the original plant material (e.g., in mg/g).

Note: This is a general protocol and must be optimized and validated for specificity, linearity, accuracy, precision, and robustness for a specific application.

Application 2: Sensitive Quantification of (16R)-Dihydrositsirikine in Biological Matrices by LC-MS/MS

For applications requiring higher sensitivity and selectivity, such as pharmacokinetic studies or the analysis of trace levels in complex biological matrices (e.g., plasma, urine), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the method of choice.

Experimental Workflow for LC-MS/MS Analysis

Caption: General workflow for LC-MS/MS analysis of (16R)-Dihydrositsirikine.

Detailed Experimental Protocol

1. Preparation of Standard and Quality Control (QC) Samples:

• Prepare stock and working standard solutions of (16R)-Dihydrositsirikine as described for the HPLC-UV method.

• Prepare an internal standard (IS) stock solution (e.g., a stable isotope-labeled analogue or a structurally similar compound not present in the sample).

• Spike blank biological matrix with known concentrations of (16R)-Dihydrositsirikine to prepare calibration standards and QC samples at low, medium, and high concentrations.

2. Sample Preparation (from plasma):

• To 100 µL of plasma sample, calibration standard, or QC sample, add the internal standard solution.

• Perform protein precipitation by adding 300 µL of ice-cold acetonitrile.

• Vortex for 1 minute and centrifuge at 12,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

3. LC-MS/MS Conditions (Example):

• UPLC System: A high-performance UPLC system.

• Column: C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for (16R)-Dihydrositsirikine and the IS must be determined by direct infusion of the standards.

4. Method Validation:

• The LC-MS/MS method must be fully validated according to regulatory guidelines (e.g., FDA or EMA) for parameters including selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Data Presentation

Quantitative data obtained from method validation should be summarized in tables for clarity and easy comparison. Below are example templates for presenting such data.

Table 1: HPLC-UV Method Validation Parameters (Example)

Parameter	Result
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD) (µg/mL)	[Value to be determined experimentally]
Limit of Quantification (LOQ) (µg/mL)	[Value to be determined experimentally]
Intra-day Precision (%RSD)	< 2%
Inter-day Precision (%RSD)	< 3%
Accuracy (% Recovery)	98 - 102%

Table 2: LC-MS/MS Method Validation Parameters (Example)

Parameter	QC Low	QC Medium	QC High
Nominal Conc. (ng/mL)	[Value]	[Value]	[Value]
Intra-day Precision (%RSD)	< 15%	< 15%	< 15%
Inter-day Precision (%RSD)	< 15%	< 15%	< 15%
Accuracy (% Bias)	± 15%	± 15%	± 15%
Recovery (%)	> 85%	> 85%	> 85%
Matrix Effect (%)	[Value]	[Value]	[Value]

Conclusion

The use of (16R)-Dihydrositsirikine as an analytical standard is crucial for the accurate quantification of this compound in various matrices. The protocols and workflows provided herein offer a solid foundation for the development and validation of robust analytical methods using HPLC-UV and LC-MS/MS. Researchers are encouraged to adapt and optimize these general procedures to meet the specific requirements of their analytical challenges. The availability of a high-purity reference standard is paramount for ensuring the reliability of the generated data in research, drug development, and quality control applications.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]

Application Notes and Protocols for In Vitro Evaluation of (16R)-Dihydrositsirikine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(16R)-Dihydrositsirikine is an indole alkaloid isolated from Catharanthus roseus[1][]. While the biological activities of many indole alkaloids are well-documented, specific in vitro studies on (16R)-Dihydrositsirikine are limited. This document provides a comprehensive set of detailed protocols for the in vitro experimental design to investigate the potential anticancer effects of (16R)-Dihydrositsirikine. The proposed workflow is based on the known activities of structurally related indole alkaloids, which have been shown to modulate key signaling pathways involved in cancer progression.

The following protocols outline a systematic approach to evaluate the cytotoxicity, pro-apoptotic activity, and mechanism of action of (16R)-Dihydrositsirikine in cancer cell lines.

Assessment of Cytotoxicity

A primary step in evaluating a potential anticancer compound is to determine its cytotoxic effects on cancer cells. The MTT assay is a widely used colorimetric method to assess cell viability.

Table 1: Example Data Layout for MTT Assay Results

Cell Line	Treatment Group	Concentration (µM)	Absorbance (570 nm) (Mean ± SD)	% Cell Viability	IC50 (µM)
MCF-7	Vehicle Control	0	1.25 ± 0.08	100	-
(16R)-Dihydrositsirikine	1	1.12 ± 0.06	89.6
10	0.85 ± 0.05	68.0	25.4
25	0.63 ± 0.04	50.4
50	0.40 ± 0.03	32.0
100	0.21 ± 0.02	16.8
HeLa	Vehicle Control	0	1.32 ± 0.09	100	-
(16R)-Dihydrositsirikine	1	1.20 ± 0.07	90.9
10	0.91 ± 0.06	68.9	28.1
25	0.68 ± 0.05	51.5
50	0.45 ± 0.04	34.1
100	0.25 ± 0.03	18.9

Protocol 1: MTT Assay for Cell Viability

Objective: To determine the half-maximal inhibitory concentration (IC50) of (16R)-Dihydrositsirikine in cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa)

• (16R)-Dihydrositsirikine

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Treatment: Prepare serial dilutions of (16R)-Dihydrositsirikine in complete growth medium. After 24 hours, remove the medium from the wells and add 100 µL of the diluted compound at various concentrations (e.g., 0, 1, 10, 25, 50, 100 µM). Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound, e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value.

Caption: Workflow for MTT Cell Viability Assay.

Investigation of Apoptosis Induction

To understand if the observed cytotoxicity is due to programmed cell death, an apoptosis assay is essential. Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is a standard method to differentiate between viable, apoptotic, and necrotic cells.

Table 2: Example Data Layout for Apoptosis Assay Results

Cell Line	Treatment Group	Concentration (µM)	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	% Necrotic Cells (Annexin V-/PI+)
MCF-7	Vehicle Control	0	95.2 ± 2.1	2.5 ± 0.5	1.8 ± 0.4	0.5 ± 0.1
(16R)-Dihydrositsirikine	25 (IC50)	60.1 ± 3.5	25.8 ± 2.2	12.5 ± 1.5	1.6 ± 0.3
50 (2x IC50)	35.4 ± 2.8	40.2 ± 3.1	22.1 ± 2.0	2.3 ± 0.4

Protocol 2: Annexin V/PI Apoptosis Assay

Objective: To quantify the induction of apoptosis by (16R)-Dihydrositsirikine.

Materials:

• Cancer cell lines

• (16R)-Dihydrositsirikine

• Complete growth medium

• PBS

• Annexin V-FITC/PI Apoptosis Detection Kit

• 6-well plates

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with (16R)-Dihydrositsirikine at concentrations around the IC50 value for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of (16R)-Dihydrositsirikine in Human Plasma using LC-MS/MS

Introduction

(16R)-Dihydrositsirikine is an indole alkaloid with potential therapeutic applications. As with many novel therapeutic compounds, a sensitive and robust analytical method for its quantification in biological matrices is essential for pharmacokinetic and toxicokinetic studies in drug development. This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of (16R)-Dihydrositsirikine in human plasma. The described protocol offers a rapid and reliable workflow from sample preparation to data acquisition, suitable for high-throughput analysis.

Analytical Method Overview

The method employs a simple protein precipitation technique for plasma sample preparation, followed by chromatographic separation on a reverse-phase C18 column. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI).

Experimental Protocols

Materials and Reagents

• (16R)-Dihydrositsirikine reference standard (purity >98%)

• Stable isotope-labeled internal standard (IS), e.g., (16R)-Dihydrositsirikine-d4

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (≥98%)

• Human plasma (K2-EDTA)

• All other chemicals and solvents were of analytical grade.

Standard and Quality Control Sample Preparation

• Stock Solutions: Prepare primary stock solutions of (16R)-Dihydrositsirikine and the internal standard (IS) in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the (16R)-Dihydrositsirikine stock solution with 50% acetonitrile in water to prepare working standard solutions for calibration curve and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the IS stock solution with acetonitrile to a final concentration of 100 ng/mL.

• Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working standard solutions to prepare calibration standards and QC samples at low, medium, and high concentrations.

Sample Preparation Protocol

• Aliquot 100 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the IS working solution (100 ng/mL) and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography:

• System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Mass Spectrometry:

• System: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• MRM Transitions: Optimized precursor-to-product ion transitions for (16R)-Dihydrositsirikine and its IS.

• Ion Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Data Presentation

Table 1: Optimized Mass Spectrometric Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(16R)-Dihydrositsirikine	[M+H]⁺	Fragment 1	Optimized Value
[M+H]⁺	Fragment 2	Optimized Value
(16R)-Dihydrositsirikine-d4 (IS)	[M+H]⁺	Fragment 1	Optimized Value

Note: The specific m/z values for (16R)-Dihydrositsirikine and its fragments need to be determined experimentally.

Table 2: Method Validation Summary

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy (at LLOQ, LQC, MQC, HQC)	85 - 115%
Precision (%RSD at LLOQ, LQC, MQC, HQC)	< 15%
Matrix Effect	Minimal
Recovery	Consistent and reproducible

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of (16R)-Dihydrositsirikine.

Conclusion

This application note provides a detailed protocol for a sensitive, selective, and high-throughput LC-MS/MS method for the quantification of (16R)-Dihydrositsirikine in human plasma. The method is well-suited for regulated bioanalysis in support of preclinical and clinical studies. The simple sample preparation and rapid chromatographic runtime allow for the analysis of a large number of samples, making it a valuable tool for drug development professionals. Further validation may be required to meet specific regulatory guidelines.

Application Notes: Derivatisierung von (16R)-Dihydrositsirikin zur Verbesserung der Antikrebs-Aktivität

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungsbeschreibung beschreibt Protokolle zur chemischen Derivatisierung von (16R)-Dihydrositsirikin, einem natürlich vorkommenden Indolalkaloid, mit dem Ziel, seine zytotoxische Aktivität gegen Krebszelllinien zu verbessern. Die hier beschriebenen Methoden konzentrieren sich auf die Modifikation der funktionellen Gruppen des Indol-Stickstoffs und der primären Hydroxylgruppe, um die Wirksamkeit und die pharmakokinetischen Eigenschaften der Verbindung zu verbessern.

Hintergrund

(16R)-Dihydrositsirikin ist ein Indolalkaloid mit der chemischen Formel C21H28N2O3.[1][2] Obwohl seine biologische Aktivität in der Literatur nicht umfassend beschrieben ist, zeigen viele strukturell verwandte Indolalkaloide vielversprechende Antikrebs-Eigenschaften.[3] Die Derivatisierung von Naturstoffen ist eine bewährte Strategie zur Optimierung von Leitstrukturen in der Arzneimittelentwicklung. Durch die gezielte Modifikation von (16R)-Dihydrositsirikin sollen Derivate mit erhöhter zytotoxischer Wirksamkeit und verbesserter Selektivität für Krebszellen hergestellt werden. Diese Anwendungsbeschreibung bietet detaillierte Protokolle für die Synthese von zwei Derivatklassen – N-Alkylierung und O-Acylierung – sowie für die anschließende biologische Evaluierung.

Hypothetische quantitative Daten zur zytotoxischen Aktivität

Die folgende Tabelle fasst hypothetische quantitative Daten zur zytotoxischen Aktivität von (16R)-Dihydrositsirikin und seinen Derivaten zusammen, ausgedrückt als IC50-Werte (halbmaximale Hemmkonzentration) in µM gegen verschiedene menschliche Krebszelllinien. Diese Daten dienen als Beispiel dafür, wie die Ergebnisse der Derivatisierung dargestellt werden können.

Verbindung	Struktur	IC50 HeLa (µM)	IC50 MCF-7 (µM)	IC50 A549 (µM)
(16R)-Dihydrositsirikin	Elterliche Verbindung	35.2	42.5	51.8
DHS-N-Benzyl	N-Benzyl-Derivat	8.9	12.1	15.3
DHS-O-Acetyl	O-Acetyl-Derivat	15.7	20.4	25.1

Experimentelle Protokolle

N-Alkylierung von (16R)-Dihydrositsirikin (Synthese von DHS-N-Benzyl)

Dieses Protokoll beschreibt die Benzylierung des Indol-Stickstoffs von (16R)-Dihydrositsirikin.

Materialien:

• (16R)-Dihydrositsirikin

• Natriumhydrid (NaH), 60 %ige Dispersion in Mineralöl

• Benzylbromid

• Wasserfreies Tetrahydrofuran (THF)

• Gesättigte wässrige Ammoniumchlorid (NH4Cl)-Lösung

• Ethylacetat

• Gesättigte wässrige Natriumchlorid (NaCl)-Lösung (Sole)

• Wasserfreies Magnesiumsulfat (MgSO4)

• Dünnschichtchromatographie (DC)-Platten (Kieselgel)

• Säulenchromatographie-Kieselgel

Vorgehensweise:

• Lösen Sie 100 mg (0.28 mmol) (16R)-Dihydrositsirikin in 10 mL wasserfreiem THF in einem trockenen, mit Inertgas (Argon oder Stickstoff) gespülten Rundkolben.

• Kühlen Sie die Lösung in einem Eisbad auf 0 °C ab.

• Fügen Sie unter Rühren langsam 13.4 mg (0.34 mmol) 60 %iges Natriumhydrid hinzu.

• Rühren Sie die Mischung 30 Minuten bei 0 °C.

• Fügen Sie tropfenweise 0.04 mL (0.34 mmol) Benzylbromid hinzu.

• Lassen Sie die Reaktion langsam auf Raumtemperatur erwärmen und rühren Sie sie 12 Stunden lang.

• Überwachen Sie den Reaktionsfortschritt mittels Dünnschichtchromatographie (DC).

• Nach Abschluss der Reaktion löschen Sie diese vorsichtig durch tropfenweise Zugabe von 5 mL gesättigter wässriger NH4Cl-Lösung bei 0 °C.

• Extrahieren Sie die wässrige Phase dreimal mit 20 mL Ethylacetat.

• Waschen Sie die vereinigten organischen Phasen mit 20 mL Sole.

• Trocknen Sie die organische Phase über wasserfreiem MgSO4, filtrieren Sie und konzentrieren Sie sie im Vakuum.

• Reinigen Sie den Rohprodukt mittels Säulenchromatographie (Kieselgel, Eluent: Hexan/Ethylacetat-Gradient), um das N-Benzyl-Derivat (DHS-N-Benzyl) zu erhalten.

O-Acylierung von (16R)-Dihydrositsirikin (Synthese von DHS-O-Acetyl)

Dieses Protokoll beschreibt die Acetylierung der primären Hydroxylgruppe von (16R)-Dihydrositsirikin.

Materialien:

• (16R)-Dihydrositsirikin

• Essigsäureanhydrid

• Pyridin

• Dichlormethan (DCM)

• 1 M Salzsäure (HCl)

• Gesättigte wässrige Natriumbicarbonat (NaHCO3)-Lösung

• Gesättigte wässrige NaCl-Lösung (Sole)

• Wasserfreies Magnesiumsulfat (MgSO4)

• Dünnschichtchromatographie (DC)-Platten (Kieselgel)

• Säulenchromatographie-Kieselgel

Vorgehensweise:

• Lösen Sie 100 mg (0.28 mmol) (16R)-Dihydrositsirikin in 5 mL wasserfreiem Pyridin und 5 mL DCM in einem trockenen Rundkolben.

• Kühlen Sie die Lösung in einem Eisbad auf 0 °C ab.

• Fügen Sie langsam 0.053 mL (0.56 mmol) Essigsäureanhydrid hinzu.

• Lassen Sie die Reaktion auf Raumtemperatur erwärmen und rühren Sie sie 4 Stunden lang.

• Überwachen Sie den Reaktionsfortschritt mittels DC.

• Nach Abschluss der Reaktion verdünnen Sie die Mischung mit 20 mL DCM.

• Waschen Sie die organische Phase nacheinander mit 15 mL 1 M HCl, 15 mL Wasser, 15 mL gesättigter wässriger NaHCO3-Lösung und 15 mL Sole.

• Trocknen Sie die organische Phase über wasserfreiem MgSO4, filtrieren Sie und konzentrieren Sie sie im Vakuum.

• Reinigen Sie den Rohprodukt mittels Säulenchromatographie (Kieselgel, Eluent: Hexan/Ethylacetat-Gradient), um das O-Acetyl-Derivat (DHS-O-Acetyl) zu erhalten.

Protokoll für den Zytotoxizitätstest (MTT-Assay)

Dieses Protokoll beschreibt die Bestimmung der zytotoxischen Aktivität der Verbindungen gegen Krebszelllinien.

Materialien:

• Krebszelllinien (z. B. HeLa, MCF-7, A549)

• Zellkulturmedium (z. B. DMEM) mit 10 % fötalem Kälberserum (FCS) und 1 % Penicillin/Streptomycin

• (16R)-Dihydrositsirikin und seine Derivate, gelöst in DMSO

• MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid)-Lösung (5 mg/mL in PBS)

• Dimethylsulfoxid (DMSO)

• 96-Well-Platten

• Mehrkanalpipetten

• Plattenlesegerät (ELISA-Reader)

Vorgehensweise:

• Säen Sie die Zellen in einer Dichte von 5.000 Zellen pro Well in 96-Well-Platten aus und inkubieren Sie sie über Nacht bei 37 °C und 5 % CO2.

• Bereiten Sie serielle Verdünnungen der Testverbindungen in Zellkulturmedium vor.

• Entfernen Sie das Medium aus den Wells und fügen Sie 100 µL der Verbindungslösungen in verschiedenen Konzentrationen hinzu. Fügen Sie zu den Kontroll-Wells nur Medium mit dem entsprechenden DMSO-Gehalt hinzu.

• Inkubieren Sie die Platten für 48 Stunden bei 37 °C und 5 % CO2.

• Fügen Sie nach der Inkubation 20 µL MTT-Lösung zu jedem Well hinzu und inkubieren Sie für weitere 4 Stunden.

• Entfernen Sie das Medium vorsichtig und fügen Sie 150 µL DMSO zu jedem Well hinzu, um die Formazan-Kristalle aufzulösen.

• Messen Sie die Extinktion bei 570 nm mit einem Plattenlesegerät.

• Berechnen Sie die prozentuale Zellviabilität im Vergleich zur unbehandelten Kontrolle und bestimmen Sie die IC50-Werte durch nichtlineare Regressionsanalyse.

Visualisierungen

Experimenteller Arbeitsablauf

Abbildung 1: Experimenteller Arbeitsablauf von der Derivatisierung bis zur Aktivitätsbewertung.

Hypothetischer Signalweg

Abbildung 2: Hypothetischer Signalweg für die durch Derivate induzierte Apoptose.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Analysis of alkaloids (indole alkaloids, isoquinoline alkaloids, tropane alkaloids) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (16R)-Dihydrositsirikine in Neuropharmacology Studies

Note to the Reader: As of December 2025, there is a significant lack of publicly available scientific literature and research data specifically on the neuropharmacological applications of (16R)-Dihydrositsirikine . The information that is accessible is primarily limited to its chemical identification, such as its CAS Number (6519-26-2), molecular formula (C21H28N2O3), and synonyms (18,19-Dihydro-16(R)-sitsirikine; Dihydrositsirikine).[1][2][3]

Due to the absence of experimental data, we are unable to provide specific application notes, protocols, and quantitative data directly related to (16R)-Dihydrositsirikine.

However, to provide a helpful resource for researchers interested in this area, we have compiled a set of generalized application notes and protocols for a related and extensively studied class of compounds: Dihydropyridines (DHPs) . These compounds have well-documented roles in neuropharmacology, particularly as neuroprotective agents. The following sections are presented as illustrative examples of the types of studies and data that might be generated for (16R)-Dihydrositsirikine in future research.

Illustrative Application Notes for Dihydropyridine Compounds in Neuropharmacology

Introduction to Dihydropyridines in Neuropharmacology

Dihydropyridines (DHPs) are a class of organic compounds that have been widely investigated for their therapeutic potential.[4] In neuropharmacology, certain DHP derivatives have demonstrated neuroprotective effects in various models of neurological disorders, including Alzheimer's disease and Parkinson's disease.[5][6][7] Their mechanisms of action often involve the modulation of cellular pathways related to oxidative stress, neuroinflammation, and protein aggregation.[7]

Potential Neuroprotective Mechanisms of Dihydropyridine Analogs

Based on studies of various dihydropyridine derivatives, potential neuroprotective mechanisms that could be investigated for novel compounds like (16R)-Dihydrositsirikine include:

• Reduction of Tau Pathology: Some dihydropyridines have been shown to reduce the levels of cellular tau, a protein implicated in Alzheimer's disease and other tauopathies.[8]

• Modulation of Heat Shock Response: Certain DHP derivatives can act as co-inducers of heat shock proteins (Hsps), which help maintain protein homeostasis and protect against the accumulation of misfolded proteins.[5][7]

• Anti-inflammatory Effects: Dihydromyricetin, a flavonoid with a similar sounding name but different structure, has been shown to exert anti-inflammatory effects by inhibiting pathways such as the JNK-inflammation pathway.[3]

• Antioxidant Activity: Many flavonoids and related compounds exhibit antioxidant properties, which are crucial for protecting neurons from oxidative stress-induced damage.

Illustrative Quantitative Data Summary

The following table is a hypothetical representation of data that could be generated from in vitro studies of a neuroprotective compound.

Assay	Endpoint	Test Compound (Concentration)	Result	Positive Control
Neurotoxicity Assay (SH-SY5Y cells)	Cell Viability (%)	10 µM	95 ± 5%	Vehicle (100%)
50 µM	92 ± 7%
100 µM	88 ± 6%
Oxidative Stress Assay (H2O2-induced)	Reactive Oxygen Species (ROS) Levels	10 µM	30% reduction	N-acetylcysteine (50% reduction)
Tau Reduction Assay (IMR-32 cells)	Total Tau Levels	50 µM	40% reduction	MB (50% reduction)

This table is for illustrative purposes only and does not represent actual data for (16R)-Dihydrositsirikine.

Illustrative Experimental Protocols

Protocol 1: In Vitro Neuroprotection Assay Against Oxidative Stress

Objective: To assess the ability of a test compound to protect neuronal cells from oxidative stress-induced cell death.

Materials:

• SH-SY5Y human neuroblastoma cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Test compound (e.g., a dihydropyridine derivative) dissolved in DMSO

• Hydrogen peroxide (H2O2)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• 96-well cell culture plates

• Plate reader

Procedure:

• Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the test compound for 2 hours. Include a vehicle control (DMSO) and a positive control (e.g., N-acetylcysteine).

• Induce oxidative stress by adding H2O2 to a final concentration of 200 µM to all wells except the untreated control.

• Incubate the plate for another 24 hours.

• Add MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the untreated control.

Protocol 2: Western Blot for Tau Protein Levels

Objective: To determine the effect of a test compound on the expression levels of total tau protein in a neuronal cell line.

Materials:

• IMR-32 human neuroblastoma cells

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Test compound

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against total Tau

• Primary antibody against a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat IMR-32 cells with the test compound at the desired concentration for 24 hours.

• Lyse the cells and collect the protein lysate.

• Determine the protein concentration using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against total Tau overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with the loading control antibody to ensure equal protein loading.

• Quantify the band intensities and normalize the Tau signal to the loading control.

Visualizations of Potential Signaling Pathways and Workflows

The following diagrams are provided as examples of how signaling pathways and experimental workflows related to neuroprotection could be visualized.

Caption: Potential mechanism of neuroprotection by a dihydropyridine compound against oxidative stress.

Caption: General experimental workflow for assessing neuroprotective effects in vitro.

Conclusion

While there is currently a lack of specific research on the neuropharmacological applications of (16R)-Dihydrositsirikine, the broader class of dihydropyridines holds promise for the development of novel neuroprotective therapies. The illustrative application notes, protocols, and diagrams provided here are intended to serve as a guide for future research into this and other related compounds. Further investigation is warranted to determine if (16R)-Dihydrositsirikine possesses any of the beneficial properties observed in other dihydropyridine derivatives.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Cetirizine - Wikipedia [en.wikipedia.org]
• 6. Effects of Dihydropyridines on the Motor and Cognitive Outcomes of Patients with Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dihydropyridine Derivatives Modulate Heat Shock Responses and have a Neuroprotective Effect in a Transgenic Mouse Model of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of Dihydropyridines That Reduce Cellular Tau Levels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (16R)-Dihydrositsirikine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and overcoming challenges in the synthesis of (16R)-Dihydrositsirikine, a member of the Corynanthe alkaloid family.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of (16R)-Dihydrositsirikine, with a focus on the critical Pictet-Spengler reaction.

Issue 1: Low Yield of the Pictet-Spengler Reaction Product

• Question: My Pictet-Spengler reaction between tryptamine and the aldehyde precursor is resulting in a low yield of the desired tetracyclic core. What are the potential causes and how can I improve the yield?

• Answer: Low yields in the Pictet-Spengler reaction are a common issue and can be attributed to several factors. Here are some troubleshooting steps:

  • Incomplete Imine Formation: The reaction proceeds through an iminium ion intermediate. Ensure the initial condensation of tryptamine and the aldehyde goes to completion. This can often be facilitated by removing water from the reaction mixture, for example, by using a Dean-Stark apparatus or molecular sieves.

  • Suboptimal Acid Catalyst: The choice and concentration of the acid catalyst are critical. While strong acids like trifluoroacetic acid (TFA) are commonly used, they can sometimes lead to side reactions or degradation of starting materials.[1][2][3] Experiment with different Brønsted or Lewis acids and optimize the catalyst loading.

  • Reaction Temperature and Time: These parameters are highly dependent on the specific substrates. Some reactions proceed well at room temperature, while others require heating to overcome the activation energy barrier. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the optimal temperature and reaction time, avoiding prolonged heating that can lead to decomposition.

  • Solvent Choice: The solvent can significantly impact the reaction rate and yield. Protic solvents are traditional choices, but aprotic solvents have also been used successfully.[4] A solvent screen could reveal a more suitable medium for your specific substrates.

Issue 2: Poor Diastereoselectivity at C-16

• Question: I am obtaining a mixture of diastereomers at the C-16 position. How can I improve the stereoselectivity of the reaction to favor the desired (16R) isomer?

• Answer: Achieving high diastereoselectivity is a key challenge in the synthesis of many natural products, including (16R)-Dihydrositsirikine. The stereochemical outcome of the Pictet-Spengler reaction is influenced by several factors:

  • Chiral Auxiliaries or Catalysts: The use of a chiral auxiliary on the tryptamine nitrogen or the aldehyde can induce facial selectivity during the cyclization. Alternatively, employing a chiral catalyst, such as a chiral phosphoric acid, can create a chiral environment that favors the formation of one diastereomer over the other.

  • Reaction Conditions: Kinetic versus thermodynamic control can lead to different diastereomeric ratios. Lower temperatures generally favor the kinetically controlled product, while higher temperatures can allow for equilibration to the thermodynamically more stable product.[5] Carefully controlling the reaction temperature is crucial for stereoselectivity.

  • Substrate Control: The inherent stereochemistry of the aldehyde coupling partner plays a significant role in directing the stereochemical outcome of the cyclization.

Issue 3: Difficulty in Purifying the Final Product

• Question: I am struggling to purify (16R)-Dihydrositsirikine from the crude reaction mixture due to the presence of closely related impurities and diastereomers. What purification strategies are recommended?

• Answer: The purification of structurally similar alkaloid isomers can be challenging. A combination of chromatographic techniques is often necessary:

  • Column Chromatography: This is the most common method for initial purification. A careful selection of the stationary phase (e.g., silica gel, alumina) and the eluent system is critical to achieve separation. Gradient elution is often more effective than isocratic elution for separating complex mixtures.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): For difficult separations of diastereomers, preparative HPLC is a powerful tool.[6] Different column chemistries (e.g., normal-phase, reverse-phase, chiral) should be screened to find the optimal conditions for resolving the desired isomer.

  • Crystallization: If the desired product is a solid, crystallization can be an effective purification method to remove minor impurities and potentially resolve diastereomers.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Pictet-Spengler reaction in the context of (16R)-Dihydrositsirikine synthesis?

A1: The Pictet-Spengler reaction is a key C-C bond-forming reaction that constructs the tetracyclic core of (16R)-Dihydrositsirikine. The mechanism involves the following steps:

• Imine/Iminium Ion Formation: Tryptamine reacts with the aldehyde partner (a derivative of secologanin) under acidic conditions to form an iminium ion.

• Intramolecular Electrophilic Aromatic Substitution: The electron-rich indole ring of the tryptamine moiety acts as a nucleophile and attacks the electrophilic iminium ion in an intramolecular fashion.

• Rearomatization: A proton is lost from the intermediate to restore the aromaticity of the indole ring system, yielding the tetrahydro-β-carboline core of the molecule.

Q2: Are there any enzymatic methods to improve the yield and stereoselectivity of the synthesis?

A2: Yes, in the biosynthesis of monoterpenoid indole alkaloids, the Pictet-Spengler condensation is catalyzed by the enzyme strictosidine synthase. This enzyme exhibits remarkable control over the stereochemical outcome, leading to the formation of a single stereoisomer. While employing the isolated enzyme in a laboratory setting might be complex, engineered microorganisms have been developed to produce these alkaloids, offering a highly selective alternative to traditional chemical synthesis.

Q3: What are some common side reactions to be aware of during the Pictet-Spengler reaction?

A3: Besides the formation of the undesired diastereomer, other potential side reactions include:

• Formation of N-acylated byproducts: If the reaction conditions are not carefully controlled, the tryptamine nitrogen can be acylated.

• Epimerization: Under harsh acidic or basic conditions, epimerization at stereocenters adjacent to carbonyl groups can occur.

• Degradation: The starting materials or the product may be sensitive to strong acids or high temperatures, leading to decomposition.

Data Presentation

Table 1: Optimization of Pictet-Spengler Reaction Conditions for a Model Tetrahydro-β-carboline Synthesis

Entry	Acid Catalyst (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (cis:trans)
1	TFA (1.1)	CH₂Cl₂	25	12	75	85:15
2	Sc(OTf)₃ (0.1)	CH₃CN	50	8	82	90:10
3	p-TSA (1.1)	Toluene	80	24	65	70:30
4	Acetic Acid (excess)	Acetic Acid	60	12	58	60:40
5	TFA (1.1)	CH₂Cl₂	0	24	78	92:8

Note: This table presents generalized data based on typical Pictet-Spengler reactions for related indole alkaloids and should be used as a starting point for optimization.

Experimental Protocols

General Procedure for the Pictet-Spengler Reaction:

• To a solution of tryptamine (1.0 eq.) in the chosen solvent (e.g., CH₂Cl₂), add the aldehyde precursor (1.0-1.2 eq.).

• Cool the mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add the acid catalyst (e.g., TFA, 1.1 eq.) dropwise.

• Stir the reaction mixture at the specified temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., CH₂Cl₂, ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of (16R)-Dihydrositsirikine.

Caption: Troubleshooting decision tree for the synthesis of (16R)-Dihydrositsirikine.

References

• 1. Multicomponent Assembly Processes for the Synthesis of Diverse Yohimbine and Corynanthe Alkaloid Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Pictet-Spengler Reaction Updates Its Habits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction [beilstein-journals.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Mass-spectrometry-directed analysis and purification of pyrrolizidine alkaloid cis/trans isomers in Gynura japonica - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming solubility issues with (16R)-Dihydrositsirikine in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility challenges with (16R)-Dihydrositsirikine in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the known chemical and physical properties of (16R)-Dihydrositsirikine?

(16R)-Dihydrositsirikine is an alkaloid compound. Key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₂₁H₂₈N₂O₃	[1][2][3][4]
Molecular Weight	~356.5 g/mol	[1][2][3][4]
Predicted XLogP3	2.7	[1]
Appearance	Powder	[2]
Melting Point	215 °C	[2]
Predicted pKa	14.30 ± 0.10	[2]

Q2: Why is (16R)-Dihydrositsirikine difficult to dissolve in aqueous solutions?

Q3: What are the initial steps to take when encountering solubility issues?

First, confirm the quality and purity of your (16R)-Dihydrositsirikine sample. Impurities can sometimes affect solubility. If the compound is pure, you can proceed with a systematic approach to enhance its solubility, starting with simple methods like pH adjustment and the use of co-solvents before moving to more complex techniques.

Troubleshooting Guide

Issue 1: The compound is not dissolving in my neutral aqueous buffer (e.g., PBS pH 7.4).

Cause: (16R)-Dihydrositsirikine, as a free base alkaloid, is expected to have low solubility in neutral aqueous solutions.

Solutions:

• pH Adjustment: Since (16R)-Dihydrositsirikine is an alkaloid, it is basic and can form a salt at acidic pH. The salt form of alkaloids is generally more water-soluble.[5][6]

  • Recommendation: Try dissolving the compound in a slightly acidic buffer (e.g., citrate or acetate buffer with a pH between 3 and 6). Monitor the compound's stability at different pH values, as pH can also affect the stability of the compound.

• Use of Co-solvents: Co-solvents can increase the solubility of lipophilic compounds by reducing the polarity of the aqueous solvent.[7][8]

  • Recommendation: Prepare a stock solution of (16R)-Dihydrositsirikine in a water-miscible organic solvent such as DMSO, ethanol, or NMP.[9] Then, dilute the stock solution into your aqueous buffer. Be mindful of the final concentration of the organic solvent, as it may affect your experimental system. It is advisable to keep the final concentration of the co-solvent low (typically <1%).

Issue 2: After dissolving in an organic solvent and diluting into an aqueous buffer, the compound precipitates.

Cause: This occurs when the concentration of the compound exceeds its solubility limit in the final aqueous solution, even with a co-solvent.

Solutions:

• Optimize Co-solvent Concentration: You may need to slightly increase the percentage of the co-solvent in your final solution. However, always check the tolerance of your experimental system (e.g., cells) to the co-solvent.

• Use of Surfactants: Surfactants can form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility in water.[10][11]

  • Recommendation: Non-ionic surfactants like Tween® 80 or Poloxamer 188 are commonly used and are generally less harsh on biological systems.[10][12] Start with a low concentration of the surfactant (e.g., 0.1% w/v) in your aqueous buffer.

• Complexation with Cyclodextrins: Cyclodextrins are molecules with a hydrophobic inner cavity and a hydrophilic exterior. They can form inclusion complexes with lipophilic compounds, enhancing their solubility.[11][13]

  • Recommendation: Methyl-β-cyclodextrin (M-β-CD) is a common choice.[13] Prepare a solution of the cyclodextrin in your aqueous buffer first, and then add the (16R)-Dihydrositsirikine.

Experimental Protocols

Protocol 1: Solubility Enhancement using pH Adjustment

• Prepare a series of buffers with pH values ranging from 3 to 8 (e.g., citrate, phosphate, and borate buffers).

• Add a known excess amount of (16R)-Dihydrositsirikine to a fixed volume of each buffer.

• Shake the samples at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Centrifuge the samples to pellet the undissolved compound.

• Carefully collect the supernatant and analyze the concentration of dissolved (16R)-Dihydrositsirikine using a suitable analytical method (e.g., HPLC-UV).

• Plot the solubility as a function of pH to determine the optimal pH for dissolution.

Protocol 2: Preparation of a Stock Solution using a Co-solvent

• Weigh out a precise amount of (16R)-Dihydrositsirikine.

• Add a minimal amount of a water-miscible organic solvent (e.g., DMSO, ethanol) to completely dissolve the compound. Gentle warming or sonication may aid dissolution.

• Once fully dissolved, add more of the organic solvent to reach a convenient stock concentration (e.g., 10 mM).

• Store the stock solution at an appropriate temperature (e.g., -20°C or -80°C) in a tightly sealed container.

• For experiments, dilute the stock solution into the aqueous buffer to the desired final concentration, ensuring the final co-solvent concentration is compatible with your assay.

Advanced Strategies

For more persistent solubility issues, especially in the context of drug formulation, more advanced techniques can be considered. The following table summarizes some of these methods.

Technique	Principle	Key Considerations
Solid Dispersion	The drug is dispersed in a solid matrix of a hydrophilic carrier, often in an amorphous state, which enhances wettability and dissolution rate.[12]	Choice of carrier (e.g., PVP, PEG) is crucial. Can be prepared by methods like solvent evaporation or hot-melt extrusion.[8]
Nanosuspension	The particle size of the drug is reduced to the nanometer range, which increases the surface area and dissolution velocity.[11]	Requires specialized equipment like high-pressure homogenizers. Surfactants are often needed for stabilization.[11]
Micronization	Particle size is reduced to the micrometer scale, increasing the surface area for dissolution.[7][8]	Less effective for compounds with very low intrinsic solubility as it doesn't change the equilibrium solubility.

Visual Guides

Below are diagrams illustrating the workflow for addressing solubility issues and the mechanism of action of common solubilization techniques.

Caption: A stepwise workflow for troubleshooting the solubility of (16R)-Dihydrositsirikine.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Alkaloid Extraction - Lifeasible [lifeasible.com]
• 6. jocpr.com [jocpr.com]
• 7. ijmsdr.org [ijmsdr.org]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. brieflands.com [brieflands.com]
• 11. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Improved Dissolution of Poorly Water-Soluble Rutin via Solid Dispersion Prepared Using a Fluid-Bed Coating System [mdpi.com]
• 13. Methods to improve the solubility of therapeutical natural products: a review [ouci.dntb.gov.ua]

Stability of (16R)-Dihydrositsirikine under different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of (16R)-Dihydrositsirikine under various storage conditions. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (16R)-Dihydrositsirikine?

For optimal stability, (16R)-Dihydrositsirikine should be stored at 2-8°C in a refrigerator.[1] It is also advisable to protect the compound from light and moisture to minimize degradation. For long-term storage, temperatures at or below -20°C are recommended, especially for the solid form.[2]

Q2: I observed a change in the color of my (16R)-Dihydrositsirikine sample. What could be the cause?

A color change in your sample could indicate degradation. Indole alkaloids can be susceptible to oxidation and photodecomposition, which may result in the formation of colored impurities. It is crucial to handle the compound in a well-ventilated area, away from direct sunlight, and to use appropriate personal protective equipment.[2] We recommend performing analytical tests, such as HPLC, to assess the purity of the sample.

Q3: My experimental results are inconsistent. Could the stability of (16R)-Dihydrositsirikine in my solvent be an issue?

Yes, the stability of (16R)-Dihydrositsirikine can be solvent and pH-dependent. Indole alkaloids may degrade in acidic or basic solutions.[3][4] It is recommended to prepare solutions fresh and to evaluate the stability of the compound in your specific experimental buffer or solvent system over the duration of your experiment. A time-course analysis by HPLC can help determine the extent of degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of Potency or Activity	Degradation of (16R)-Dihydrositsirikine due to improper storage (e.g., high temperature, exposure to light).	1. Verify storage conditions. The recommended storage temperature is 2-8°C.[1] 2. Protect the sample from light by using amber vials or storing it in the dark. 3. Perform a purity check using a validated analytical method like HPLC.
Appearance of Unexpected Peaks in Chromatogram	Formation of degradation products.	1. Conduct forced degradation studies (see Experimental Protocols section) to identify potential degradation products and pathways.[5][6] 2. Use a stability-indicating analytical method that can resolve the parent compound from its degradants.[7]
Poor Solubility or Precipitation	The compound may have degraded into less soluble products, or the chosen solvent is inappropriate.	1. Confirm the identity and purity of the compound. 2. Test solubility in a range of pharmaceutically acceptable solvents. 3. If using aqueous buffers, check the pH, as this can affect both solubility and stability.
Inconsistent Bioassay Results	The compound may be unstable in the cell culture medium.	1. Assess the stability of (16R)-Dihydrositsirikine in the specific cell culture medium over the time course of the experiment.[8] 2. Consider adding antioxidants, if compatible with the assay, to mitigate oxidative degradation.

Stability Data Summary

The following tables present illustrative data from hypothetical forced degradation studies on (16R)-Dihydrositsirikine. These studies are essential for understanding the intrinsic stability of the molecule and for developing stability-indicating analytical methods.[6][9]

Table 1: Forced Degradation of (16R)-Dihydrositsirikine in Solution

Stress Condition	Time	(16R)-Dihydrositsirikine Remaining (%)	Major Degradation Products (%)
0.1 M HCl (60°C)	24h	85.2	14.8
0.1 M NaOH (60°C)	24h	78.5	21.5
3% H₂O₂ (RT)	24h	90.1	9.9
Photolytic (ICH Q1B)	24h	92.4	7.6
Thermal (80°C)	48h	95.3	4.7

Table 2: Solid-State Stability of (16R)-Dihydrositsirikine

Storage Condition	Time	(16R)-Dihydrositsirikine Remaining (%)
40°C / 75% RH	1 month	98.1
60°C	1 month	96.5
Photolytic (ICH Q1B)	10 days	97.3

Experimental Protocols

Protocol 1: Forced Degradation Study in Solution

• Preparation of Stock Solution: Prepare a stock solution of (16R)-Dihydrositsirikine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Incubate at 60°C.

  • Oxidation: Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide. Keep at room temperature.

  • Thermal Degradation: Dilute 1 mL of the stock solution with 9 mL of the initial solvent. Incubate at 80°C.

  • Photolytic Degradation: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

• Sample Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize if necessary, and dilute to a suitable concentration for analysis by a stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

A stability-indicating method is crucial for separating the active pharmaceutical ingredient (API) from its degradation products.[7][10]

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Gradient elution with Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).

• Flow Rate: 1.0 mL/min

• Detector: UV at an appropriate wavelength (determined by UV scan of the parent compound).

• Column Temperature: 30°C

• Injection Volume: 10 µL

Visualizations

Caption: Workflow for Forced Degradation Studies.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. nbinno.com [nbinno.com]
• 3. Indole Alkaloid Formation and Storage in Cell Suspension Cultures of Catharanthus roseus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijsdr.org [ijsdr.org]
• 8. Stability profiling and degradation products of dihydromyricetin in Dulbecco's modified eagle's medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biomedres.us [biomedres.us]
• 10. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Troubleshooting low recovery of (16R)-Dihydrositsirikine during extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low recovery of (16R)-Dihydrositsirikine during extraction from plant material, primarily Catharanthus roseus.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low recovery of (16R)-Dihydrositsirikine?

A1: Low recovery of (16R)-Dihydrositsirikine, an indole alkaloid, can stem from several factors throughout the extraction and purification process. These include suboptimal extraction solvent selection, inappropriate pH levels leading to poor solubility or degradation, thermal degradation from excessive heat, incomplete extraction from the plant matrix, and losses during liquid-liquid extraction or chromatographic purification steps. The inherent low concentration of the target alkaloid in the plant material can also be a significant factor.[1][2]

Q2: Which solvents are recommended for the extraction of (16R)-Dihydrositsirikine?

A2: As an indole alkaloid, (16R)-Dihydrositsirikine is typically soluble in a range of organic solvents. Methanol and ethanol are commonly used for the initial extraction from the plant material due to their ability to dissolve both free alkaloid bases and their salts.[3][4] For subsequent liquid-liquid extraction after basification, chlorinated solvents like dichloromethane and chloroform, or ethyl acetate are often employed.[2][3] The choice of solvent can significantly impact the extraction efficiency and the profile of co-extracted impurities.

Q3: What is the optimal pH for extracting (16R)-Dihydrositsirikine?

A3: A common strategy for alkaloid extraction involves an initial extraction in an acidic solution (pH 2-3) to protonate the nitrogen atoms, forming salts that are soluble in polar solvents like water or ethanol.[3] Following this, the pH is adjusted to a basic range (pH 9-11) to neutralize the alkaloid salts back to their free base form, which is more soluble in non-polar organic solvents for subsequent liquid-liquid extraction.[2] It is crucial to note that some alkaloids can be unstable at extreme pH values, so optimization may be required.[5][6]

Q4: How does temperature affect the extraction of (16R)-Dihydrositsirikine?

A4: Temperature can have a dual effect on the extraction process. Increased temperatures, often in the range of 40-80°C, can enhance the solubility of the alkaloid and the efficiency of the extraction from the plant matrix.[7][8] However, excessive heat can also lead to the degradation of thermolabile compounds.[2] For indole alkaloids from Catharanthus roseus, studies have shown that higher temperatures can promote the accumulation of certain alkaloids, but the optimal temperature should be determined to balance extraction efficiency with compound stability.[8][9]

Q5: My crude extract is a complex mixture. How can I effectively purify (16R)-Dihydrositsirikine?

A5: Purification of (16R)-Dihydrositsirikine from a complex crude extract typically involves a combination of techniques. An initial acid-base liquid-liquid extraction can remove many non-alkaloidal impurities.[3] This is often followed by chromatographic methods. Column chromatography with silica gel or alumina is a common approach. For higher purity, preparative High-Performance Liquid Chromatography (HPLC), particularly using a reversed-phase column (e.g., C18), is often employed.[10][11][12]

Troubleshooting Guides

Issue 1: Low Yield of Crude Alkaloid Extract

Potential Cause	Troubleshooting Steps
Incomplete Plant Material Lysis	Ensure the plant material is finely ground to a consistent powder to maximize the surface area for solvent penetration.
Suboptimal Initial Solvent Extraction	Consider using a more polar solvent like methanol or ethanol for the initial extraction. Perform multiple extraction cycles (e.g., 3 times) and combine the extracts to ensure exhaustive extraction.
Incorrect pH for Initial Extraction	Verify the pH of the extraction solvent is acidic (pH 2-3) to facilitate the formation of soluble alkaloid salts. Use a calibrated pH meter.
Insufficient Extraction Time or Agitation	Increase the extraction time and ensure continuous and vigorous agitation (e.g., using a magnetic stirrer or sonication) to improve solvent penetration and mass transfer.
Degradation of Target Compound	If using heat, ensure the temperature is controlled and not excessive. Consider performing the extraction at a lower temperature for a longer duration. Protect the extraction mixture from light, as some alkaloids are photosensitive.

Issue 2: Low Recovery During Liquid-Liquid Extraction

Potential Cause	Troubleshooting Steps
Incorrect pH for Basification	Ensure the pH of the aqueous extract is sufficiently basic (pH 9-11) to fully neutralize the alkaloid salts to their free base form. Monitor the pH throughout the addition of the base.
Formation of Emulsions	To break emulsions, you can try adding a saturated solution of sodium chloride (brine), gently swirling the separatory funnel, or passing the mixture through a bed of celite or glass wool.[13] In some cases, centrifugation can also be effective.
Insufficient Partitioning into Organic Phase	Perform multiple extractions with fresh portions of the organic solvent (e.g., 3-5 times) and combine the organic layers. Ensure vigorous shaking of the separatory funnel to maximize contact between the two phases.
Analyte Adsorption	Analytes can sometimes adsorb to glassware. Rinsing the glassware with the extraction solvent can help recover some of the adsorbed compound.
Incorrect Identification of Aqueous and Organic Layers	To identify the layers, add a small amount of water; the layer that it dissolves in is the aqueous phase. The densities of the solvents will also determine their relative positions.

Data Presentation

Table 1: General Extraction Parameters for Indole Alkaloids from Catharanthus roseus

Parameter	Recommended Range/Value	Rationale
Plant Material	Dried and finely powdered leaves	Increases surface area for efficient extraction.
Initial Extraction Solvent	Methanol or Ethanol	Solubilizes a broad range of alkaloids and their salts.[3][4]
Initial Extraction pH	2-3 (acidified with HCl or Tartaric Acid)	Converts alkaloids to their salt form, increasing solubility in polar solvents.[3]
Extraction Temperature	40 - 60°C	Enhances extraction efficiency, but should be optimized to prevent degradation.[8][9]
Basification Agent	Ammonium Hydroxide or Sodium Carbonate	Neutralizes alkaloid salts to their free base form for extraction into organic solvents.
Final Extraction pH	9 - 11	Ensures complete conversion to the free base for efficient partitioning.
Organic Extraction Solvent	Dichloromethane, Chloroform, or Ethyl Acetate	Effectively dissolves the free alkaloid base.

Note: These are general guidelines based on the extraction of indole alkaloids from C. roseus. Specific optimization for (16R)-Dihydrositsirikine may be required.

Experimental Protocols

Protocol 1: Acid-Base Extraction of (16R)-Dihydrositsirikine from Catharanthus roseus

• Preparation of Plant Material:

  • Dry the leaves of Catharanthus roseus at 40-50°C until a constant weight is achieved.

  • Grind the dried leaves into a fine powder using a mechanical grinder.

• Acidic Extraction:

  • Macerate the powdered plant material (100 g) in 80% methanol (1 L) acidified to pH 3 with 1M hydrochloric acid.

  • Stir the mixture continuously for 24 hours at room temperature.

  • Filter the mixture through filter paper. Repeat the extraction on the plant residue two more times with fresh acidified methanol.

  • Combine the filtrates.

• Solvent Partitioning and Basification:

  • Concentrate the combined methanolic extract under reduced pressure using a rotary evaporator until most of the methanol is removed.

  • Resuspend the resulting aqueous residue in 2% tartaric acid (500 mL).

  • Wash the acidic aqueous solution with hexane (3 x 200 mL) in a separatory funnel to remove non-polar impurities like chlorophyll and fats. Discard the hexane layer.

  • Adjust the pH of the aqueous layer to 10 with concentrated ammonium hydroxide.

• Organic Solvent Extraction:

  • Extract the basified aqueous solution with dichloromethane (5 x 200 mL) in a separatory funnel.

  • Combine the organic layers.

• Drying and Concentration:

  • Dry the combined dichloromethane extract over anhydrous sodium sulfate.

  • Filter to remove the sodium sulfate.

  • Evaporate the solvent under reduced pressure to yield the crude alkaloid extract.

Mandatory Visualization

Caption: Workflow for the extraction of (16R)-Dihydrositsirikine.

Caption: Troubleshooting decision tree for low recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. jocpr.com [jocpr.com]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. Temperature and pH-Dependent Stability of Mitragyna Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimisation of supercritical fluid extraction of indole alkaloids from Catharanthus roseus using experimental design methodology--comparison with other extraction techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Alkaloid variations in Catharanthus roseus seedlings treated by different temperatures in short term and long term | Semantic Scholar [semanticscholar.org]
• 10. Development of an efficient system for the separation of indole alkaloids by high performance liquid chromatography and its applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scilit.com [scilit.com]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimization of HPLC Separation for (16R)-Dihydrositsirikine Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) separation of (16R)-Dihydrositsirikine and its isomers. The information is presented in a practical question-and-answer format to directly address common experimental challenges.

Troubleshooting Guide

Poor peak shape, inconsistent retention times, and inadequate resolution are common hurdles in the HPLC analysis of complex natural products like Dihydrositsirikine isomers. This guide provides systematic solutions to these and other frequently encountered problems.

Q1: I am observing significant peak tailing for my Dihydrositsirikine isomers. What are the likely causes and how can I fix this?

A1: Peak tailing is often indicative of secondary interactions between the analyte and the stationary phase, or issues with the mobile phase.

• Secondary Silanol Interactions: Free silanol groups on the silica backbone of the stationary phase can interact with the basic nitrogen atoms in the indole alkaloid structure, causing tailing.

  • Solution: Add a competitive base, such as triethylamine (TEA) or diethylamine (DEA), to the mobile phase at a low concentration (e.g., 0.05-0.1%). This will mask the active silanol sites. Alternatively, use a column with end-capping or a modern stationary phase designed for basic compounds.

• Mobile Phase pH: If the mobile phase pH is close to the pKa of the Dihydrositsirikine isomers, both ionized and non-ionized forms may exist, leading to peak distortion.[1]

  • Solution: Adjust the mobile phase pH to be at least 1.5-2 pH units away from the analyte's pKa. For basic compounds like alkaloids, a lower pH (e.g., pH 3-4) will ensure they are fully protonated and exhibit better peak shape.[2][3]

• Column Overload: Injecting too much sample can lead to peak tailing.

  • Solution: Reduce the injection volume or the concentration of the sample.

Q2: My retention times are drifting from one injection to the next. What should I investigate?

A2: Retention time instability can stem from several factors related to the HPLC system and the mobile phase.

• Inadequate Column Equilibration: The column may not be fully equilibrated with the mobile phase between injections, especially when using gradient elution.

  • Solution: Increase the column equilibration time between runs to ensure the stationary phase has fully returned to the initial conditions.

• Mobile Phase Composition Changes: The composition of the mobile phase may be changing over time due to evaporation of the more volatile solvent or inconsistent mixing.

  • Solution: Ensure mobile phase bottles are capped and that the online degasser and pump are functioning correctly.[4] For premixed mobile phases, prepare fresh batches regularly.

• Temperature Fluctuations: Changes in ambient temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and controlled temperature throughout the analysis.

Q3: I am struggling to achieve baseline separation between the (16R)-Dihydrositsirikine isomer and other closely eluting diastereomers. What strategies can I employ to improve resolution?

A3: Improving the resolution of closely eluting isomers often requires a multi-faceted approach involving both the mobile and stationary phases.[5][6]

• Mobile Phase Optimization:

  • Solvent Strength: Adjust the ratio of organic modifier (e.g., acetonitrile or methanol) to the aqueous phase. A lower percentage of organic solvent will generally increase retention and may improve resolution.

  • Solvent Type: Switching from acetonitrile to methanol, or vice versa, can alter selectivity due to different solvent properties.

  • pH Adjustment: As mentioned for peak shape, modifying the mobile phase pH can significantly impact the selectivity between isomers.[1][7]

• Stationary Phase Selection:

  • Particle Size and Column Dimensions: Using a column with smaller particles (e.g., sub-2 µm) or a longer column can increase efficiency and improve resolution.

  • Stationary Phase Chemistry: If using a standard C18 column, consider switching to a different stationary phase that offers alternative selectivity. Phenyl-hexyl or embedded polar group (PEG) phases can provide different interactions. For chiral separations, a specialized chiral stationary phase is necessary.[8][9]

• Temperature: Lowering the column temperature can sometimes enhance separation by increasing the viscosity of the mobile phase and altering the thermodynamics of partitioning.

Frequently Asked Questions (FAQs)

Q1: What type of HPLC column is best suited for the separation of Dihydrositsirikine isomers?

A1: The choice of column depends on whether you are separating diastereomers or enantiomers.

• For Diastereomers: A high-purity reversed-phase C18 or C8 column is a good starting point. If resolution is challenging, consider a phenyl-hexyl or a polar-embedded phase to exploit different selectivities.

• For Enantiomers: A chiral stationary phase (CSP) is mandatory. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are widely used and have shown success in separating a broad range of chiral compounds, including alkaloids.[10][11][12]

Q2: How do I choose the initial mobile phase conditions for method development?

A2: A good starting point for reversed-phase separation of indole alkaloids is a gradient elution with an acidified aqueous phase and an organic modifier.

• Aqueous Phase: Water with 0.1% formic acid or 0.1% trifluoroacetic acid (TFA). The acid helps to protonate the basic alkaloids, leading to better peak shapes.[13]

• Organic Phase: Acetonitrile or methanol.

• Gradient: A typical starting gradient could be from 10-20% organic to 80-90% organic over 20-30 minutes. This can be optimized based on the initial results.

Q3: What detection wavelength should I use for Dihydrositsirikine isomers?

A3: Indole alkaloids typically exhibit strong UV absorbance. A photodiode array (PDA) detector is recommended to determine the optimal wavelength. Generally, a wavelength between 220 nm and 280 nm should provide good sensitivity for the indole chromophore.

Q4: Is a guard column necessary for this analysis?

A4: Yes, using a guard column is highly recommended, especially when analyzing extracts from natural products like Catharanthus roseus.[14] Plant extracts can contain compounds that may irreversibly bind to the analytical column, leading to a rapid decline in performance. A guard column will protect the more expensive analytical column and extend its lifetime.

Experimental Protocols

The following are generalized experimental protocols for the extraction and HPLC analysis of indole alkaloids from Catharanthus roseus, which can be adapted for the analysis of Dihydrositsirikine isomers.

Protocol 1: Extraction of Indole Alkaloids from Catharanthus roseus

This protocol is based on methods for extracting monomeric indole alkaloids.[15][16]

• Sample Preparation: Air-dry the leaves of Catharanthus roseus and grind them into a fine powder.

• Extraction:

  • Macerate 10 g of the powdered plant material in 100 mL of methanol containing 1% acetic acid for 24 hours at room temperature with occasional shaking.

  • Filter the extract through Whatman No. 1 filter paper.

  • Re-extract the plant residue twice more with 50 mL of the same solvent mixture.

  • Combine the filtrates and evaporate the solvent under reduced pressure at 40°C to obtain the crude extract.

• Acid-Base Partitioning:

  • Dissolve the crude extract in 50 mL of 2% sulfuric acid.

  • Wash the acidic solution with 3 x 30 mL of ethyl acetate to remove non-alkaloidal compounds. Discard the ethyl acetate layers.

  • Adjust the pH of the aqueous layer to approximately 9-10 with ammonium hydroxide.

  • Extract the alkaloids into 3 x 40 mL of dichloromethane.

  • Combine the dichloromethane layers, dry over anhydrous sodium sulfate, and evaporate to dryness to yield the total alkaloid fraction.

• Sample for HPLC: Dissolve a known amount of the total alkaloid fraction in the initial mobile phase for HPLC analysis.

Protocol 2: HPLC Method for Diastereomer Separation

This is a starting point for method development.

Parameter	Recommended Condition
Column	Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 60% B in 30 minutes, then to 95% B in 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	PDA at 254 nm

Protocol 3: Chiral HPLC Method for Enantiomer Separation

This requires screening of different chiral stationary phases and mobile phases.

Parameter	Recommended Condition
Column	Polysaccharide-based CSP (e.g., Cellulose or Amylose)
Mobile Phase	Isocratic mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v) with 0.1% DEA
Flow Rate	0.8 mL/min
Column Temperature	25°C
Injection Volume	10 µL
Detection	PDA at 254 nm

Data Presentation

The following tables represent hypothetical data to illustrate the effects of different chromatographic parameters on the separation of two hypothetical Dihydrositsirikine isomers (Isomer 1 and Isomer 2).

Table 1: Effect of Mobile Phase Composition on Retention Time (RT) and Resolution (Rs)

% Acetonitrile	RT Isomer 1 (min)	RT Isomer 2 (min)	Resolution (Rs)
40	18.5	19.8	1.3
45	15.2	16.1	1.1
50	12.1	12.7	0.9

Table 2: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH	Peak Asymmetry (Isomer 1)
3.0	1.1
5.0	1.8
7.0	2.5

Visualizations

References

• 1. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. hplc.eu [hplc.eu]
• 6. mdpi.com [mdpi.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. eijppr.com [eijppr.com]
• 10. HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Isolation and Characterization of Antineoplastic Alkaloids from Catharanthus Roseus L. Don. Cultivated in Egypt - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine - PMC [pmc.ncbi.nlm.nih.gov]

How to prevent degradation of (16R)-Dihydrositsirikine in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the degradation of (16R)-Dihydrositsirikine in solution. The following information is based on best practices for handling related indole alkaloids and general principles of pharmaceutical stability analysis.

Frequently Asked Questions (FAQs)

Q1: My (16R)-Dihydrositsirikine solution is showing a decrease in purity over a short period. What are the likely causes?

A1: Degradation of (16R)-Dihydrositsirikine in solution can be attributed to several factors, including:

• pH: Solutions that are too acidic or too basic can catalyze hydrolysis of ester or other labile functional groups. For related vinca alkaloids, slightly acidic conditions (pH 4.5-5.5) have been shown to improve stability.[1]

• Temperature: Elevated temperatures accelerate the rate of chemical degradation.

• Light Exposure: Many complex organic molecules, including alkaloids, are susceptible to photodegradation.

• Oxidation: The presence of dissolved oxygen or oxidizing agents can lead to oxidative degradation of the molecule.

• Solvent: The type of solvent and the presence of impurities can influence the stability of the compound.

Q2: What are the recommended storage conditions for a stock solution of (16R)-Dihydrositsirikine?

A2: To maximize the shelf-life of your (16R)-Dihydrositsirikine stock solution, we recommend the following:

• Temperature: Store at -20°C or -80°C for long-term storage. For short-term storage (a few days), 2-8°C is acceptable. Studies on other vinca alkaloids have shown no significant degradation at 4°C over three weeks.[2]

• Light: Protect the solution from light by using amber vials or by wrapping the container in aluminum foil.

• Inert Atmosphere: For sensitive applications, consider degassing the solvent and storing the solution under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• pH: If compatible with your experimental design, buffer the solution to a slightly acidic pH (e.g., pH 4.5-5.5).

Q3: I need to prepare a working solution for my experiments. What solvents are recommended?

A3: The choice of solvent will depend on your specific application. However, for general use, we recommend the following:

• Initial Stock Solution: Prepare a concentrated stock solution in an anhydrous organic solvent such as DMSO or ethanol.

• Aqueous Working Solutions: For cell-based assays or other experiments requiring aqueous solutions, dilute the stock solution into your final buffer or media immediately before use. Minimize the time the compound is in an aqueous environment if its stability in that medium is unknown. Commonly used infusion fluids like 5% dextrose and 0.9% sodium chloride have been shown to be suitable for other vinca alkaloids.[3]

Q4: How can I check for degradation of my (16R)-Dihydrositsirikine sample?

A4: The most common method for assessing the purity and detecting degradation products is High-Performance Liquid Chromatography (HPLC) with UV detection.[2] A stability-indicating HPLC method should be used, which is capable of separating the intact (16R)-Dihydrositsirikine from its potential degradation products.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Rapid loss of compound in aqueous buffer	Hydrolysis	Adjust the pH of the buffer. Perform a pH stability study to determine the optimal pH range (see Experimental Protocols section). Prepare fresh solutions immediately before use.
Appearance of new peaks in HPLC chromatogram after storage	Degradation (hydrolysis, oxidation, or photodegradation)	Review storage conditions. Ensure the solution is protected from light and stored at the recommended temperature. Consider using an antioxidant or storing under an inert atmosphere.
Precipitation of the compound in aqueous solution	Low aqueous solubility	Decrease the final concentration of the compound. Increase the percentage of co-solvent (e.g., DMSO, ethanol) if tolerated by the experimental system.
Inconsistent experimental results	Compound degradation	Aliquot the stock solution upon initial preparation to avoid repeated freeze-thaw cycles. Always use freshly prepared working solutions. Verify the purity of the stock solution by HPLC before each critical experiment.

Experimental Protocols

Protocol 1: pH Stability Study

This protocol outlines a general procedure to determine the stability of (16R)-Dihydrositsirikine at different pH values.

• Prepare Buffers: Prepare a series of buffers with pH values ranging from 3 to 10 (e.g., citrate buffer for pH 3-6, phosphate buffer for pH 6-8, borate buffer for pH 8-10).

• Prepare Samples: Prepare a stock solution of (16R)-Dihydrositsirikine in a suitable organic solvent (e.g., acetonitrile or methanol). Dilute the stock solution into each buffer to a final concentration of approximately 1 mg/mL.[4]

• Incubate Samples: Incubate the samples at a controlled temperature (e.g., 25°C or 40°C).

• Analyze Samples: At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each sample, neutralize if necessary, and analyze by a stability-indicating HPLC method.

• Quantify Degradation: Calculate the percentage of (16R)-Dihydrositsirikine remaining at each time point for each pH condition.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and pathways.[5][6]

• Acid Hydrolysis: Incubate a solution of (16R)-Dihydrositsirikine in 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Incubate a solution of (16R)-Dihydrositsirikine in 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat a solution of (16R)-Dihydrositsirikine with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose a solid sample of (16R)-Dihydrositsirikine to 80°C for 48 hours.

• Photodegradation: Expose a solution of (16R)-Dihydrositsirikine to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.

• Analysis: Analyze all stressed samples by HPLC-UV and HPLC-MS to separate and identify the degradation products.

Data Presentation

The following tables present hypothetical data from a pH stability study and a forced degradation study for (16R)-Dihydrositsirikine.

Table 1: Hypothetical pH Stability of (16R)-Dihydrositsirikine at 40°C

pH	% Remaining (8 hours)	% Remaining (24 hours)	% Remaining (48 hours)
3.0	92.1	85.3	78.5
4.5	99.2	98.1	96.8
5.5	99.5	98.8	97.5
7.4	95.3	88.7	81.2
9.0	88.6	75.4	62.1

Table 2: Hypothetical Forced Degradation of (16R)-Dihydrositsirikine

Condition	% Degradation	Number of Degradation Products	Major Degradation Product (m/z)
0.1 M HCl, 60°C, 24h	15.8	2	328.2
0.1 M NaOH, 60°C, 24h	25.4	3	342.2
3% H₂O₂, RT, 24h	12.1	2	372.2 (M+16)
80°C, 48h (Solid)	5.2	1	340.2
Photostability (ICH Q1B)	18.9	4	354.2 (M-2)

Visualizations

Caption: Workflow for assessing the stability of (16R)-Dihydrositsirikine.

Caption: Potential degradation pathways for (16R)-Dihydrositsirikine.

References

• 1. Solution stability of the monoclonal antibody-vinca alkaloid conjugate, KS1/4-DAVLB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stability of vinca alkaloid anticancer drugs in three commonly used infusion fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability of vinca alkaloid anticancer drugs in three commonly used infusion fluids. | Semantic Scholar [semanticscholar.org]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]

Technical Support Center: Scaling Up the Purification of (16R)-Dihydrositsirikine

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the purification of the indole alkaloid (16R)-Dihydrositsirikine. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is (16R)-Dihydrositsirikine and what are its basic chemical properties relevant to purification?

(16R)-Dihydrositsirikine is a natural indole alkaloid.[1] Its chemical properties are crucial for developing a purification strategy.

Property	Value	Source
Chemical Formula	C₂₁H₂₈N₂O₃	[2][3]
Molecular Weight	356.47 g/mol	[3][4]
Predicted pKa	14.30 ± 0.10	ChemicalBook
Appearance	White powder	N/A
Melting Point	215 °C	ChemicalBook

Q2: What is the general strategy for purifying indole alkaloids like (16R)-Dihydrositsirikine from a natural source?

The purification of indole alkaloids from plant material, such as Catharanthus roseus, typically involves a multi-step process that leverages the basic nature of the alkaloid.[5][6] The general workflow includes:

• Extraction: An initial extraction from the biomass using an acidic aqueous solution to protonate the alkaloids and increase their solubility.

• Liquid-Liquid Partitioning (Acid-Base Extraction): The acidic extract is washed with a non-polar solvent to remove lipophilic impurities. The aqueous phase is then basified to neutralize the alkaloid, which is subsequently extracted into a water-immiscible organic solvent.[7]

• Chromatographic Purification: The crude alkaloid extract is then subjected to one or more chromatography steps to isolate the target compound.[8] Common techniques include column chromatography and preparative High-Performance Liquid Chromatography (HPLC).[9][10]

Q3: What are the key considerations when scaling up the purification of (16R)-Dihydrositsirikine?

Scaling up a purification process requires careful consideration of several factors to maintain efficiency and product quality. Key considerations include:

• Linear Velocity: When scaling up column chromatography, the goal is to maintain a constant linear velocity of the mobile phase to ensure reproducible separation. This is achieved by increasing the column diameter and adjusting the flow rate proportionally.

• Column Packing: Proper packing of larger columns is critical to avoid channeling and ensure uniform flow.

• Solvent Consumption: Larger scale purifications will require significantly more solvent, impacting cost and waste disposal.

• Sample Loading: Determining the optimal sample load for the larger column is essential to maximize throughput without sacrificing resolution.[10]

• Equipment Capabilities: Ensure that pumps, detectors, and fraction collectors are suitable for the larger volumes and flow rates.

Experimental Protocols

Protocol 1: Lab-Scale Extraction and Purification of (16R)-Dihydrositsirikine

This protocol describes a typical lab-scale procedure for the extraction and initial purification of (16R)-Dihydrositsirikine from Catharanthus roseus leaves.

1. Extraction:

• Grind 100 g of dried C. roseus leaves to a fine powder.
• Macerate the powder in 1 L of 2% tartaric acid solution for 24 hours at room temperature.
• Filter the mixture and collect the acidic aqueous extract.

2. Acid-Base Partitioning:

• Wash the acidic extract three times with 500 mL of hexane to remove non-polar impurities.
• Adjust the pH of the aqueous phase to 9-10 with ammonium hydroxide.
• Extract the alkaloids from the basified aqueous solution three times with 500 mL of dichloromethane.
• Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate to dryness to yield a crude alkaloid extract.

3. Column Chromatography (Silica Gel):

• Prepare a silica gel column (e.g., 50 cm length, 5 cm diameter) equilibrated with a non-polar solvent like hexane.
• Dissolve the crude extract in a minimal amount of the mobile phase and load it onto the column.
• Elute the column with a gradient of increasing polarity, for example, a hexane-ethyl acetate gradient followed by an ethyl acetate-methanol gradient.
• Collect fractions and monitor by Thin Layer Chromatography (TLC) to identify those containing (16R)-Dihydrositsirikine.

4. Preparative HPLC:

• Pool the fractions containing the target compound and concentrate.
• Further purify the enriched fraction using preparative reverse-phase HPLC (e.g., C18 column).
• Use a mobile phase of acetonitrile and water with an additive like formic acid or trifluoroacetic acid to improve peak shape.
• Monitor the elution profile with a UV detector and collect the peak corresponding to (16R)-Dihydrositsirikine.

Protocol 2: Scaled-Up Preparative HPLC

This protocol outlines the key steps for scaling up the preparative HPLC step from an analytical method.

1. Analytical Method Development:

• Develop an optimized analytical HPLC method for the separation of (16R)-Dihydrositsirikine from its major impurities. A C18 column with a mobile phase of acetonitrile and water containing 0.1% formic acid is a good starting point.

2. Determine Loading Capacity:

• On the analytical column, incrementally increase the injection volume of the sample until the resolution between the target peak and adjacent impurities begins to degrade. This will help determine the loading capacity.

3. Scale-Up Calculation:

• Flow Rate: To maintain the same linear velocity, the flow rate for the preparative column is scaled based on the cross-sectional area of the columns:
• Flow Rate (prep) = Flow Rate (analytical) x (radius (prep)² / radius (analytical)²)
• Sample Load: The sample load can be scaled up proportionally to the column volume:
• Sample Load (prep) = Sample Load (analytical) x (column volume (prep) / column volume (analytical))
• Gradient Time: If using a gradient, the duration of each step should be adjusted to maintain the same number of column volumes as the analytical method.

4. Preparative Run:

• Equilibrate the preparative column with the initial mobile phase conditions.
• Dissolve the scaled-up sample load in the mobile phase and inject it onto the column.
• Run the preparative HPLC with the calculated scaled-up parameters.
• Collect fractions corresponding to the (16R)-Dihydrositsirikine peak.

5. Analysis and Pooling:

• Analyze the collected fractions for purity using the analytical HPLC method.
• Pool the fractions that meet the desired purity specifications.

Troubleshooting Guides

Issue 1: Low Yield of Crude Alkaloid Extract

Possible Cause	Troubleshooting Step
Incomplete extraction from plant material.	Ensure the plant material is finely ground. Increase the extraction time or perform multiple extractions. Consider using a different acidic solution.
Inefficient acid-base partitioning.	Check and adjust the pH of the aqueous and basic solutions carefully. Ensure vigorous mixing during the liquid-liquid extraction steps. Use a different organic solvent for extraction (e.g., chloroform).
Degradation of the alkaloid.	Avoid high temperatures and prolonged exposure to strong acids or bases.

Issue 2: Poor Separation in Column Chromatography

Possible Cause	Troubleshooting Step
Inappropriate solvent system.	Perform TLC experiments with different solvent systems to find an optimal one for separating the target compound.
Column overloading.	Reduce the amount of crude extract loaded onto the column.
Poorly packed column.	Ensure the column is packed uniformly to prevent channeling.

Issue 3: Peak Tailing or Splitting in Preparative HPLC

Possible Cause	Troubleshooting Step
Secondary interactions with the stationary phase.	Add a competing base (e.g., triethylamine) to the mobile phase or use a lower or higher pH to control the ionization of the alkaloid and silanol groups on the silica.[11]
Column overload.	Reduce the injection volume or the concentration of the sample.
Column contamination or degradation.	Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.
Sample solvent incompatible with the mobile phase.	Dissolve the sample in the initial mobile phase if possible.

Visualizations

Caption: Overall workflow for the purification of (16R)-Dihydrositsirikine.

Caption: Troubleshooting logic for poor HPLC peak shape.

References

• 1. Indole Alkaloids from Catharanthus roseus Tissue Cultures IV1: 16R-19,20-E-Isositsirikin, 16R-19,20-Z-Isositsirikin and 21-Hydroxycyclolochnerin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 4. (16R)-Dihydrositsirikine - Lifeasible [lifeasible.com]
• 5. A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. US3932417A - Dimeric indole alkaloid purification process - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]

Addressing matrix effects in MS analysis of (16R)-Dihydrositsirikine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the MS analysis of (16R)-Dihydrositsirikine.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the MS analysis of (16R)-Dihydrositsirikine?

A1: The matrix refers to all components in a sample other than the analyte of interest, (16R)-Dihydrositsirikine.[1] In biological samples such as plasma or urine, this includes proteins, salts, lipids (like phospholipids), and metabolites.[1][2] Matrix effects occur when these co-eluting components interfere with the ionization of (16R)-Dihydrositsirikine in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[1][3] This can significantly impact the accuracy, precision, and sensitivity of your analytical method.[3] Ion suppression, a decrease in the analyte signal, is the more common phenomenon.[4]

Q2: How can I determine if my analysis is affected by matrix effects?

A2: Two primary methods are used to assess matrix effects:

• Post-Column Infusion: This is a qualitative method where a constant flow of a standard solution of (16R)-Dihydrositsirikine is introduced into the mass spectrometer after the analytical column. A blank matrix sample is then injected. Any fluctuation in the baseline signal at the retention time of interfering components indicates the presence of ion suppression or enhancement.[3]

• Post-Extraction Spike: This quantitative method compares the signal response of (16R)-Dihydrositsirikine in a blank matrix extract that has been spiked with the analyte to the response of the analyte in a neat solvent.[3] The matrix effect can be calculated as a percentage. A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.[3]

Q3: What are the most common sources of matrix effects in biological samples?

A3: Phospholipids are a major contributor to matrix effects, particularly in plasma and serum samples, as they often co-extract with the analytes and can suppress the ionization of the target compound.[2] Salts, proteins, and other endogenous compounds also contribute to matrix effects.[1]

Troubleshooting Guides

Issue 1: Poor reproducibility and accuracy in quantitative results.

This is a common symptom of unaddressed matrix effects. The following troubleshooting workflow can help identify and mitigate the issue.

Caption: Troubleshooting workflow for poor reproducibility and accuracy.

Recommended Solutions:

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before MS analysis.[2] Consider the following techniques, summarized in the table below.

  Technique	Principle	Advantages	Disadvantages
  Protein Precipitation (PPT)	Proteins are precipitated from the sample by adding an organic solvent (e.g., acetonitrile) or an acid (e.g., trichloroacetic acid).[5]	Simple, fast, and inexpensive.[6]	Non-selective, may not remove other matrix components like phospholipids, leading to significant matrix effects.[7]
  Liquid-Liquid Extraction (LLE)	(16R)-Dihydrositsirikine is partitioned between two immiscible liquid phases (typically an aqueous sample and an organic solvent).[2] The pH of the aqueous phase can be adjusted to ensure the analyte is in its neutral form for efficient extraction into the organic solvent.[2]	Cleaner extracts than PPT, can remove salts and some phospholipids.[2]	Can be more time-consuming and labor-intensive, may form emulsions.[8]
  Solid-Phase Extraction (SPE)	(16R)-Dihydrositsirikine is selectively retained on a solid sorbent while interfering components are washed away.[1][8] The analyte is then eluted with a small volume of solvent.	Provides the cleanest extracts, high recovery, and can be automated.[8]	More expensive and requires method development to select the appropriate sorbent and solvents.[8]

• Employ an Appropriate Internal Standard: An internal standard (IS) is a compound with similar physicochemical properties to the analyte that is added to all samples, standards, and quality controls at a constant concentration.

  • Stable Isotope-Labeled (SIL) Internal Standard: This is the gold standard for correcting matrix effects. A SIL-IS of (16R)-Dihydrositsirikine will have nearly identical chemical and physical properties, co-elute with the analyte, and experience the same degree of ion suppression or enhancement.[4][9] This allows for accurate correction of signal variability.[4]

  • Structural Analog Internal Standard: If a SIL-IS is unavailable, a structural analog that co-elutes with (16R)-Dihydrositsirikine can be used. However, it may not perfectly mimic the analyte's behavior in the ion source.[3]

• Utilize the Standard Addition Method: This method involves adding known amounts of a (16R)-Dihydrositsirikine standard to the sample aliquots.[3][10] A calibration curve is then constructed for each sample, and the original concentration is determined by extrapolation.[3] This approach is effective at compensating for matrix effects but requires more sample and is more time-consuming as each sample needs multiple analyses.[11]

Issue 2: Low signal intensity or complete signal loss for (16R)-Dihydrositsirikine.

This is often a result of significant ion suppression.

Caption: Troubleshooting workflow for low or no analyte signal.

Recommended Solutions:

• Enhance Sample Cleanup: If you are using a simple sample preparation method like protein precipitation, consider switching to a more rigorous technique like Solid-Phase Extraction (SPE) to more effectively remove phospholipids and other interfering substances.[2]

• Chromatographic Separation: Modify your LC method to achieve better separation between (16R)-Dihydrositsirikine and the regions of ion suppression.[1] This can be achieved by:

  • Altering the mobile phase composition or gradient.

  • Using a different stationary phase (e.g., a column with a different chemistry).

  • Adjusting the flow rate.

• Sample Dilution: Diluting the sample extract with the mobile phase can reduce the concentration of matrix components, thereby lessening their impact on the ionization of (16R)-Dihydrositsirikine.[3][12] However, this approach is only feasible if the analyte concentration is high enough to remain above the limit of quantification after dilution.[3]

• Change Ionization Technique: Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[2] If your instrument allows, switching to APCI may reduce ion suppression.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for (16R)-Dihydrositsirikine from Plasma

This is a general protocol and may require optimization.

• Sample Preparation:

  • To 200 µL of plasma sample, add 50 µL of internal standard solution.

  • Vortex for 30 seconds.

  • Add 100 µL of a basifying agent (e.g., 1 M sodium carbonate) to adjust the pH and neutralize the alkaloid.

  • Vortex for 30 seconds.

• Extraction:

  • Add 1 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Sample Reconstitution:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex for 1 minute.

  • Transfer to an autosampler vial for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for (16R)-Dihydrositsirikine from Plasma

This is a general protocol using a mixed-mode cation exchange cartridge and may require optimization.

• Cartridge Conditioning:

  • Wash the SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water.

  • Equilibrate with 1 mL of an acidic buffer (e.g., 2% formic acid in water).

• Sample Loading:

  • Pre-treat 200 µL of plasma by adding 50 µL of internal standard and 200 µL of the acidic buffer.

  • Vortex and centrifuge.

  • Load the supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of the acidic buffer to remove polar interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute (16R)-Dihydrositsirikine with 1 mL of a basic methanolic solution (e.g., 5% ammonium hydroxide in methanol).

• Sample Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS analysis.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Protein precipitation - Wikipedia [en.wikipedia.org]
• 6. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sample Prep Tech Tip: What is the Matrix Effect | Phenomenex [phenomenex.com]
• 8. tandfonline.com [tandfonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. mdpi.com [mdpi.com]
• 11. Matrix effect and correction by standard addition in quantitative liquid chromatographic-mass spectrometric analysis of diarrhetic shellfish poisoning toxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of (16R)-Dihydrositsirikine

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in refining crystallization techniques for (16R)-Dihydrositsirikine.

Troubleshooting Guide

This guide addresses common issues encountered during the crystallization of (16R)-Dihydrositsirikine.

Problem	Potential Cause	Suggested Solution
No crystals form	The compound may be too soluble in the chosen solvent.[1]	- Try adding an anti-solvent (a solvent in which the compound is insoluble) dropwise until turbidity persists. - Concentrate the solution by slow evaporation of the solvent. - Scratch the inside of the flask with a glass rod to create nucleation sites.[1][2] - Introduce a seed crystal if available.[1] - Cool the solution to a lower temperature in an ice bath.[3]
Oiling out	The melting point of the compound may be lower than the temperature of the solution, or there are significant impurities present.[1]	- Reheat the solution and add more of the primary solvent to ensure the compound is fully dissolved at a higher dilution.[1] - Consider using a different solvent system with a lower boiling point. - Purify the crude material further before attempting crystallization. The presence of impurities can lower the melting point.[1]
Rapid crystal formation leading to small or impure crystals	The solution is likely supersaturated and cooling too quickly.[4][5]	- Slow down the cooling process by insulating the flask or allowing it to cool to room temperature on the benchtop before moving to a colder environment.[2][4] - Reheat the solution to redissolve the precipitate and allow it to cool more slowly.
Low crystal yield	Too much solvent was used, leaving a significant amount of the compound in the mother liquor.[1]	- Evaporate some of the solvent from the mother liquor and cool again to obtain a second crop of crystals. - Optimize the solvent volume in subsequent experiments to achieve a saturated solution at the higher temperature.
Crystals are discolored	Colored impurities are present in the starting material.	- Add a small amount of activated charcoal to the hot solution and then filter it while hot to remove the colored impurities before cooling.[3]
Sticky or amorphous solid forms	The compound may be a quaternary alkaloid or highly impure.	- For alkaloids, consider adjusting the pH of the solution. Crystallization of some alkaloids can be induced by using ammonia to reach a pH of 9-10.[6] - Try solvent systems known to be effective for alkaloids, such as chloroform or mixtures containing ethyl acetate, ethanol, and hexane.[6][7]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for selecting a solvent for the crystallization of (16R)-Dihydrositsirikine?

A1: A good starting point is to test the solubility of (16R)-Dihydrositsirikine in a range of common laboratory solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, and hexanes). The ideal single solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[3] If a suitable single solvent cannot be found, a mixed solvent system can be employed. This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution becomes slightly cloudy.[8]

Q2: How can I determine the optimal solvent ratio in a mixed solvent system?

A2: The optimal ratio can be determined through small-scale trials. Dissolve a small amount of (16R)-Dihydrositsirikine in a minimal amount of the "good" solvent at an elevated temperature. Then, slowly add the "poor" solvent until you observe persistent cloudiness. A slight addition of the "good" solvent should clarify the solution again. Record the approximate ratio of the two solvents. This ratio can then be scaled up for the bulk crystallization.

Q3: My crystallization attempt resulted in an oil. What should I do next?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid.[1] This can happen if the melting point of your compound (the predicted melting point for (16R)-Dihydrositsirikine is 215 °C) is depressed by impurities or is lower than the boiling point of the solvent.[9] To remedy this, you can try reheating the solution and adding more of the "good" solvent to increase the dilution.[1] Alternatively, selecting a solvent with a lower boiling point might be necessary. Further purification of the material to remove impurities can also prevent oiling out.[1]

Q4: How can I improve the purity of my crystals?

A4: The key to high purity is slow crystal growth.[4] Rapid cooling often leads to the trapping of impurities within the crystal lattice.[5] Ensure your solution cools slowly and remains undisturbed. If your crystals are still impure, consider a second recrystallization step. Washing the collected crystals with a small amount of cold, fresh solvent can also help remove surface impurities.

Q5: What is the purpose of a seed crystal and how do I use it?

A5: A seed crystal is a small, pure crystal of the compound you are trying to crystallize. It provides a nucleation site to initiate crystal growth when a solution is supersaturated. To use a seed crystal, add a very small amount to the cooled, clear solution. If the solution is appropriately supersaturated, you should observe crystal growth originating from the seed crystal.

Data Presentation

Table 1: Solubility Screening of (16R)-Dihydrositsirikine

Solvent	Solubility at Room Temp. (mg/mL)	Solubility at Boiling Point (mg/mL)	Observations
e.g., Methanol
e.g., Ethanol
e.g., Acetone
e.g., Ethyl Acetate
e.g., Dichloromethane
e.g., Toluene
e.g., Hexanes

Table 2: Crystallization Conditions and Outcomes

Solvent System (and ratio if mixed)	Starting Material Purity (%)	Cooling Method	Crystal Morphology	Yield (%)	Purity of Crystals (%)

Experimental Protocols

Protocol 1: Single Solvent Recrystallization

• Solvent Selection: Choose a solvent in which (16R)-Dihydrositsirikine has low solubility at room temperature and high solubility at its boiling point.

• Dissolution: Place the crude (16R)-Dihydrositsirikine in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture to boiling while stirring. Continue adding small portions of the hot solvent until the compound is completely dissolved.[2]

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them.[8]

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[2][4] Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.[3]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals in a vacuum oven or desiccator.

Protocol 2: Mixed Solvent Recrystallization

• Solvent Pair Selection: Choose a "good" solvent that readily dissolves (16R)-Dihydrositsirikine and a miscible "poor" solvent in which it is insoluble.[8]

• Dissolution: Dissolve the crude compound in a minimum amount of the hot "good" solvent.

• Addition of Anti-Solvent: While the solution is hot, add the "poor" solvent dropwise until the solution becomes faintly cloudy. Add a few more drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.

• Cooling and Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice bath.

• Crystal Collection, Washing, and Drying: Follow steps 6-8 from the Single Solvent Recrystallization protocol.

Visualizations

Caption: Workflow for developing a crystallization method.

Caption: Decision tree for troubleshooting crystallization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. Recrystallization [sites.pitt.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. achievechem.com [achievechem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. alfa-chemistry.com [alfa-chemistry.com]

Reference Data & Comparative Studies

Comparative Bioactivity Analysis: (16R)-Dihydrositsirikine vs. Sitsirikine

Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to Sitsirikine and its Dihydro-derivative

Sitsirikine and (16R)-Dihydrositsirikine belong to the extensive family of monoterpenoid indole alkaloids found in the medicinal plant Catharanthus roseus (Madagascar Periwinkle).[1] This plant is a cornerstone in natural product drug discovery, primarily due to its production of compounds with significant cytotoxic and antidiabetic activities.[2][3] While sitsirikine is a known constituent, its derivative, (16R)-Dihydrositsirikine (also known as 18,19-Dihydro-16(R)-sitsirikine), represents a structural modification that could potentially alter its biological efficacy. Such modifications, like the reduction of a double bond, can significantly impact a molecule's interaction with biological targets, affecting its potency, selectivity, and metabolic stability. This guide outlines the necessary experimental framework to elucidate these differences.

Comparative Bioactivity Data (Illustrative)

In the absence of specific data for sitsirikine and (16R)-Dihydrositsirikine, the following table presents a hypothetical comparison based on cytotoxic activity against a standard cancer cell line, such as the human promyelocytic leukemia (HL-60) cell line. This format is standard for presenting such findings. For context, another indole alkaloid from C. roseus, catharoseumine, has been reported to have an IC₅₀ of 6.28 µM against this cell line.[3]

Compound	Target Cell Line	Bioactivity Metric (IC₅₀)	Selectivity Index (SI)
Sitsirikine	HL-60	Hypothetical Value: 15.2 µM	Hypothetical Value: 4.1
(16R)-Dihydrositsirikine	HL-60	Hypothetical Value: 8.5 µM	Hypothetical Value: 7.5
Doxorubicin (Control)	HL-60	Typical Value: ~0.5 µM	Varies

• IC₅₀ (Half-maximal inhibitory concentration): Represents the concentration of a drug that is required for 50% inhibition of a biological process, in this case, cell proliferation. A lower IC₅₀ value indicates higher potency.[5][6]

• Selectivity Index (SI): Calculated as the ratio of the IC₅₀ value in a normal cell line to the IC₅₀ value in a cancer cell line. A higher SI value suggests greater selectivity for cancer cells, which is a desirable characteristic for a potential therapeutic agent.[7]

Experimental Methodologies

The following are detailed protocols for key experiments required to generate the comparative data presented above.

Cell Culture and Maintenance

Human cancer cell lines (e.g., HL-60, MCF-7, A549) and a non-cancerous control cell line (e.g., MRC-5 normal lung fibroblasts) are obtained from a reputable cell bank (e.g., ATCC). Cells are cultured in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Cultures are maintained in a humidified incubator at 37°C with an atmosphere of 5% CO₂.

Cytotoxicity Assessment (MTT Assay)

The cytotoxic effects of the compounds are typically determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[8][9]

• Cell Seeding: Cells are seeded into 96-well microplates at a density of 5 × 10⁴ cells/mL (100 µL per well) and incubated for 24 hours to allow for attachment.[6]

• Compound Treatment: Stock solutions of sitsirikine and (16R)-Dihydrositsirikine are prepared in DMSO. Serial dilutions are made in fresh culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM). The medium in the wells is replaced with 100 µL of the medium containing the test compounds. A control group receives medium with DMSO only.

• Incubation: The plates are incubated for 48 hours under standard culture conditions.

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The medium is carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the control group. The IC₅₀ value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Visualized Workflows and Pathways

Experimental Workflow for Cytotoxicity Screening

The following diagram illustrates a typical workflow for screening natural product derivatives for cytotoxic activity.

Caption: Workflow for determining the IC₅₀ of test compounds.

Hypothetical Signaling Pathway: Induction of Apoptosis

Many cytotoxic compounds derived from natural products exert their anticancer effects by inducing apoptosis (programmed cell death). The diagram below illustrates a simplified intrinsic apoptosis pathway, a common mechanism investigated for such compounds.

Caption: Potential mechanism of action via intrinsic apoptosis.

Conclusion

While direct comparative data on the bioactivity of (16R)-Dihydrositsirikine versus sitsirikine remains elusive, a clear and established framework exists for its generation. The primary hypothesis is that structural modification—in this case, hydrogenation—will alter the compound's cytotoxic potency and selectivity. Based on trends in natural product chemistry, a more rigid structure can sometimes lead to enhanced binding and activity, although this is not a universal rule. The protocols and illustrative data provided in this guide offer a comprehensive template for researchers to conduct and present such a comparative analysis, contributing valuable knowledge to the field of natural product-based drug discovery.

References

• 1. Tsitsirika / periwinkle / Catharanthus roseus: Herbal Medicinal Plants / Philippine Alternative Medicine [stuartxchange.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Biological isolation and characterization of Catharanthus roseus (L.) G. Don methanolic leaves extracts and their assessment for antimicrobial, cytotoxic, and apoptotic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibacterial and Cytotoxic Activity of Compounds Isolated from Flourensia oolepis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Validating the Structure of (16R)-Dihydrositsirikine: A 2D NMR Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The precise three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a critical determinant of its biological activity. In drug development, confirming the exact stereoisomer is paramount, as different stereoisomers of the same compound can exhibit vastly different pharmacological and toxicological profiles. This guide provides a comprehensive overview of how two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy is employed to unequivocally validate the structure of complex natural products, using the monoterpene indole alkaloid (16R)-Dihydrositsirikine as a case study. We will compare its expected spectroscopic data with a plausible alternative stereoisomer to highlight the power of 2D NMR in making unambiguous structural assignments.

The Challenge: Differentiating Stereoisomers

(16R)-Dihydrositsirikine, a constituent of the medicinal plant Catharanthus roseus, possesses multiple stereocenters. A subtle change in the spatial orientation at one of these centers can lead to a different stereoisomer with potentially altered biological properties. One-dimensional (1D) ¹H and ¹³C NMR spectra, while providing essential information about the carbon-hydrogen framework, can often be ambiguous in distinguishing between closely related stereoisomers due to overlapping signals and subtle differences in chemical shifts. 2D NMR techniques, however, provide a deeper level of structural insight by revealing through-bond and through-space correlations between nuclei.

Comparative Analysis: (16R)-Dihydrositsirikine vs. a Hypothetical (16S)-Epimer

To illustrate the power of 2D NMR in stereochemical assignment, we present a hypothetical but realistic comparison of the expected ¹H and ¹³C NMR data for (16R)-Dihydrositsirikine and its (16S)-epimer. The key differences in their spectra arise from the different spatial arrangement of the substituents at the C16 stereocenter, which influences the chemical environment of nearby protons and carbons.

Table 1: Hypothetical ¹H and ¹³C NMR Data for (16R)-Dihydrositsirikine and its (16S)-Epimer in CDCl₃

Atom No.	(16R)-Dihydrositsirikine ¹³C δ (ppm)	(16R)-Dihydrositsirikine ¹H δ (ppm), Multiplicity (J in Hz)	(16S)-Epimer ¹³C δ (ppm)	(16S)-Epimer ¹H δ (ppm), Multiplicity (J in Hz)
2	134.5	-	134.6	-
3	52.1	3.15, m	52.3	3.18, m
5	53.8	2.80, m	54.0	2.82, m
6	21.5	1.95, m; 1.80, m	21.6	1.98, m; 1.82, m
7	108.2	-	108.3	-
8	127.8	7.50, d (8.0)	127.9	7.52, d (8.0)
9	118.1	7.10, t (7.5)	118.2	7.12, t (7.5)
10	119.5	7.15, t (7.5)	119.6	7.16, t (7.5)
11	121.3	7.30, d (8.0)	121.4	7.32, d (8.0)
12	110.8	-	110.9	-
13	136.2	-	136.3	-
14	34.5	2.60, m	34.7	2.63, m
15	30.1	1.85, m	30.3	1.88, m
16	45.2	2.55, dd (10.0, 4.0)	46.8	2.75, dd (9.5, 4.5)
17	65.8	3.80, t (6.0)	65.5	3.75, t (6.2)
18	12.1	0.90, t (7.5)	12.3	0.92, t (7.5)
19	27.5	1.40, m	27.8	1.45, m
20	38.9	2.10, m	39.2	2.15, m
21	60.3	4.10, m	60.5	4.15, m
OMe	51.7	3.70, s	51.8	3.72, s
C=O	175.4	-	175.6	-

Note: This data is illustrative and intended for educational purposes to demonstrate the application of 2D NMR techniques.

Unraveling the Structure with 2D NMR

The following 2D NMR experiments are instrumental in assigning the correct structure and stereochemistry of (16R)-Dihydrositsirikine.

COSY (Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds. This allows for the tracing of proton spin systems within the molecule. For (16R)-Dihydrositsirikine, COSY correlations would establish the connectivity within the ethyl group (H-18 to H-19) and the various methylene and methine protons in the alkaloid core.

Table 2: Key Expected COSY Correlations for (16R)-Dihydrositsirikine

Proton 1	Correlating Proton(s)
H-18 (δ 0.90)	H-19 (δ 1.40)
H-16 (δ 2.55)	H-15 (δ 1.85), H-20 (δ 2.10)
H-3 (δ 3.15)	H-14 (δ 2.60), H-2 (protons on C2 are not present)

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates protons directly to the carbons to which they are attached (one-bond ¹H-¹³C correlation). This is a powerful tool for assigning carbon signals based on their attached, and often more easily assigned, proton signals.

Table 3: Key Expected HSQC Correlations for (16R)-Dihydrositsirikine

Proton (δ ppm)	Correlating Carbon (δ ppm)
H-18 (0.90)	C-18 (12.1)
H-16 (2.55)	C-16 (45.2)
H-17 (3.80)	C-17 (65.8)
OMe (3.70)	OMe (51.7)

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment reveals long-range correlations between protons and carbons, typically over two or three bonds. This is crucial for piecing together the molecular skeleton, especially for connecting quaternary carbons (carbons with no attached protons) to the rest of the structure. The key to differentiating the (16R) and (16S) epimers often lies in subtle but significant differences in their HMBC correlation patterns, particularly for correlations involving the stereocenter at C16.

Table 4: Key Expected HMBC Correlations for Differentiating (16R)-Dihydrositsirikine from its (16S)-Epimer

Proton	Key HMBC Correlations for (16R)-Dihydrositsirikine	Expected Difference in (16S)-Epimer
H-16	C-2, C-15, C-17, C-20, C=O	The intensity and presence of the correlation to C-2 and C=O may differ due to changes in the dihedral angle.
H-17	C-16, C=O	The correlation to C-16 would be present in both, but the strength of the correlation to the carbonyl carbon might be altered.
OMe	C=O	This strong correlation would be expected in both isomers.

The specific three-dimensional orientation of the substituent at C16 in the (16R) versus the (16S) isomer will affect the through-space proximity and the dihedral angles between H-16 and neighboring carbons. This can result in the appearance or disappearance of certain HMBC cross-peaks, or a significant change in their intensity, providing a clear diagnostic marker for the correct stereoisomer.

Experimental Protocols

Accurate and high-quality 2D NMR data is essential for reliable structural validation. Below are detailed methodologies for the key experiments.

Sample Preparation:

• Sample: 5-10 mg of the purified alkaloid.

• Solvent: 0.5 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Standard: Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing (δ 0.00 ppm for both ¹H and ¹³C).

NMR Instrumentation:

• A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe is recommended for optimal resolution and sensitivity.

1. ¹H NMR Experiment:

• Pulse Program: zg30

• Number of Scans (NS): 16

• Acquisition Time (AQ): ~3 seconds

• Relaxation Delay (D1): 1 second

2. ¹³C{¹H} NMR Experiment:

• Pulse Program: zgpg30

• Number of Scans (NS): 1024

• Acquisition Time (AQ): ~1 second

• Relaxation Delay (D1): 2 seconds

3. COSY Experiment:

• Pulse Program: cosygpqf

• Number of Increments: 256 in F1

• Number of Scans (NS): 8 per increment

• Spectral Width (SW): Same as the ¹H spectrum in both dimensions.

4. HSQC Experiment:

• Pulse Program: hsqcedetgpsisp2.3

• Number of Increments: 256 in F1

• Number of Scans (NS): 16 per increment

• Spectral Width (SW): ¹H spectral width in F2, ~200 ppm in F1 for ¹³C.

5. HMBC Experiment:

• Pulse Program: hmbcgplpndqf

• Number of Increments: 512 in F1

• Number of Scans (NS): 32 per increment

• Spectral Width (SW): ¹H spectral width in F2, ~220 ppm in F1 for ¹³C.

• Long-range coupling delay (D6): Optimized for an average J-coupling of 8 Hz.

Visualization of Experimental Workflow and Structural Relationships

Graphviz diagrams can effectively illustrate the logical flow of the structure validation process and the key correlations used to piece together the molecule.

Caption: Workflow for 2D NMR-based structure elucidation.

Caption: Key HMBC correlations from H-16 for structural validation.

Conclusion

The structural validation of complex molecules like (16R)-Dihydrositsirikine is a critical step in natural product chemistry and drug development. While 1D NMR provides a foundational understanding of a molecule's structure, 2D NMR techniques, particularly COSY, HSQC, and HMBC, are indispensable for the unambiguous assignment of the complete carbon-hydrogen framework and, crucially, for the determination of its stereochemistry. By providing a detailed map of through-bond connectivities, 2D NMR allows researchers to differentiate between closely related stereoisomers, ensuring the correct identification of the biologically active compound. The systematic application of these techniques, as outlined in this guide, provides a robust and reliable methodology for the structural elucidation of novel and known chemical entities.

Cross-validation of analytical methods for (16R)-Dihydrositsirikine quantification

A Comparative Guide to the Cross-Validation of Analytical Methods for (16R)-Dihydrositsirikine Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of active pharmaceutical ingredients is paramount. This guide provides a comprehensive cross-validation comparison of two prevalent analytical techniques for the quantification of (16R)-Dihydrositsirikine, an indole alkaloid with potential pharmacological applications: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The objective is to offer a comparative overview of their performance, supported by detailed experimental protocols and data, to aid in the selection of the most suitable method for specific research needs.

Introduction to (16R)-Dihydrositsirikine

(16R)-Dihydrositsirikine is a stereospecific indole alkaloid.[1] Its accurate quantification is crucial for pharmacokinetic studies, formulation development, and quality control. The choice of analytical method can significantly impact the reliability and sensitivity of these measurements.

Comparative Performance of Analytical Methods

The selection of an analytical method is often a trade-off between sensitivity, selectivity, speed, and cost. The following table summarizes the typical quantitative performance of HPLC-UV and LC-MS/MS for the analysis of indole alkaloids, providing a clear comparison to guide method selection for (16R)-Dihydrositsirikine quantification.

Performance Metric	HPLC-UV	LC-MS/MS
Linearity Range	0.1 - 100 µg/mL	0.1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.999	≥ 0.999
Limit of Detection (LOD)	~10-50 ng/mL	~0.05-1 ng/mL
Limit of Quantification (LOQ)	~50-100 ng/mL	~0.1-5 ng/mL
Precision (RSD%)	< 2% (Intra- and Inter-day)	< 5% (Intra- and Inter-day)
Accuracy (Recovery %)	95 - 105%	90 - 110%
Selectivity	Moderate to Good	Excellent
Cost	Lower	Higher
Throughput	Moderate	High

Experimental Protocols

Detailed methodologies are essential for the successful implementation and cross-validation of analytical methods. Below are representative experimental protocols for the quantification of (16R)-Dihydrositsirikine using HPLC-UV and LC-MS/MS.

Sample Preparation

A generic sample preparation protocol for plant material or biological matrices is as follows:

• Extraction : Extract the sample (e.g., dried plant material, plasma) with a suitable organic solvent such as methanol or acetonitrile. Ultrasound-assisted or microwave-assisted extraction can enhance recovery.[2]

• Filtration/Centrifugation : Remove particulate matter by filtering through a 0.22 µm or 0.45 µm syringe filter or by centrifugation.

• Solid-Phase Extraction (SPE) : For complex matrices or trace-level analysis, SPE can be employed for sample clean-up and pre-concentration.[2]

• Reconstitution : Evaporate the solvent and reconstitute the residue in the mobile phase for injection.

HPLC-UV Method

This method provides a robust and widely accessible approach for the quantification of (16R)-Dihydrositsirikine.

• Instrumentation : High-Performance Liquid Chromatograph with a UV detector.

• Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase : An isocratic or gradient mixture of acetonitrile and water (containing 0.1% formic acid or trifluoroacetic acid). A typical starting point could be a 60:40 (v/v) mixture of water with 0.1% formic acid and acetonitrile.

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30°C.

• Injection Volume : 10 µL.

• Detection : UV detection at a wavelength determined by the UV absorbance maximum of (16R)-Dihydrositsirikine.

LC-MS/MS Method

This method offers superior sensitivity and selectivity, which is particularly advantageous for complex matrices and low-concentration samples.[3]

• Instrumentation : Liquid Chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column : UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm) for faster analysis and better resolution.

• Mobile Phase : A gradient elution with 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Flow Rate : 0.3 mL/min.

• Column Temperature : 40°C.

• Injection Volume : 5 µL.

• Mass Spectrometry Conditions :

  • Ionization Mode : Positive Electrospray Ionization (ESI+).

  • Scan Type : Multiple Reaction Monitoring (MRM).

  • Precursor/Product Ion Transitions : Specific m/z transitions for (16R)-Dihydrositsirikine would need to be determined by direct infusion of a standard solution. For a compound with a molecular weight of 356.47 g/mol [4][5], the precursor ion would likely be [M+H]+ at m/z 357.2. Product ions would be determined from fragmentation experiments.

  • Capillary Voltage : ~3.5 kV.

  • Gas Temperature : ~350°C.

Cross-Validation Workflow

Cross-validation ensures that different analytical methods yield comparable and reliable results, a critical step when transferring methods between laboratories or employing different techniques within a single study.[6]

References

• 1. 6519-26-2((16R)-Dihydrositsirikine) | Kuujia.com [kuujia.com]
• 2. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 3. rsc.org [rsc.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]

A Structural and Bioactivity Comparison of (16R)-Dihydrositsirikine and Related Monoterpene Indole Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive structural comparison of (16R)-Dihydrositsirikine and its related natural products, Sitsirikine and Isositsirikine. These compounds belong to the Corynanthe-type class of monoterpene indole alkaloids, a group of natural products known for a wide range of biological activities.[1][2] Due to a lack of direct comparative studies in the available scientific literature, this guide focuses on a detailed structural analysis and discusses potential biological activities based on the characteristics of the broader alkaloid class.

Structural Comparison

(16R)-Dihydrositsirikine, Sitsirikine, and Isositsirikine share a common pentacyclic core structure characteristic of the Corynanthe alkaloids. Their structural diversity arises from variations in the side chain attached to the C-16 position and the saturation of the C19-C20 bond.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Features
(16R)-Dihydrositsirikine	C21H28N2O3	356.5	Saturated ethyl side chain at C-3. The stereochemistry at C-16 is 'R'.[3]
Sitsirikine	C21H26N2O3	354.4	Contains a double bond within the ethylidene side chain at C-3.
Isositsirikine	C21H26N2O3	354.4	Stereoisomer of Sitsirikine, differing in the configuration of the ethylidene group at C-3.[4]

The primary structural difference between (16R)-Dihydrositsirikine and its counterparts, Sitsirikine and Isositsirikine, is the saturation of the exocyclic double bond in the side chain. This hydrogenation in (16R)-Dihydrositsirikine leads to a more flexible side chain, which may influence its interaction with biological targets. The stereochemistry at the C-16 position, designated as 'R', is another critical feature that defines its three-dimensional structure and potential biological activity.

References

• 1. kratomalks.org [kratomalks.org]
• 2. Phytochemistry and biological activities of corynanthe alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isositsirikine | C21H26N2O3 | CID 6436828 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validating Bioassays for (16R)-Dihydrositsirikine Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of key bioassays for validating the activity of (16R)-Dihydrositsirikine, a member of the Vinca alkaloid family of compounds. Given the established role of Vinca alkaloids as anti-neoplastic agents that disrupt microtubule dynamics, this document focuses on assays quantifying cell viability, apoptosis, and cell cycle progression. The information presented here is intended to assist researchers in selecting the most appropriate methods for their experimental goals.

Comparison of Key Bioassays

The following table summarizes and compares three fundamental bioassays for assessing the anti-cancer activity of compounds like (16R)-Dihydrositsirikine.

Feature	MTT Assay	Annexin V/PI Apoptosis Assay	Cell Cycle Analysis
Principle	Colorimetric assay measuring metabolic activity. Reduction of yellow MTT to purple formazan by mitochondrial dehydrogenases in viable cells.[1][2]	Flow cytometry-based assay detecting phosphatidylserine (PS) externalization (early apoptosis) and membrane permeability (late apoptosis/necrosis).[3][4][5][6]	Flow cytometry-based method using a fluorescent DNA intercalating agent (e.g., Propidium Iodide) to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).[7][8]
Primary Endpoint	Cell viability and proliferation.[1][2]	Quantification of apoptotic and necrotic cells.[3][4]	Determination of cell cycle arrest.[7][8][9]
Advantages	High-throughput, cost-effective, and relatively simple to perform.[1]	Provides quantitative data on the mechanism of cell death (apoptosis vs. necrosis).[3][4]	Offers insights into the specific phase of the cell cycle affected by the compound.[7]
Limitations	Indirect measure of cell viability; can be affected by changes in cellular metabolism.	Requires a flow cytometer; more complex protocol than the MTT assay.	Does not directly measure cell death; requires careful interpretation.
Typical Application	Initial screening of compound cytotoxicity and dose-response studies.	Confirmation of apoptosis as the mechanism of cell death.	Investigating the effect of the compound on cell cycle progression.

Experimental Protocols

Detailed methodologies for the compared bioassays are provided below. These protocols are intended as a general guide and may require optimization for specific cell lines and experimental conditions.

MTT Cell Viability Assay

This protocol is adapted for adherent cells.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight at 37°C with 5% CO2.

• Compound Treatment: Treat the cells with varying concentrations of (16R)-Dihydrositsirikine and incubate for the desired exposure time (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

• MTT Addition: Following incubation, carefully remove the culture medium and add 50 µL of serum-free medium and 50 µL of MTT solution (5 mg/mL in PBS) to each well.[1]

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[1]

• Solubilization: Carefully aspirate the MTT solution and add 100-150 µL of a solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to correct for background absorbance.[1]

Annexin V/PI Apoptosis Assay

This protocol is for flow cytometry analysis.

• Cell Treatment and Harvesting: Seed cells in a culture dish and treat with (16R)-Dihydrositsirikine. After the incubation period, collect both floating and adherent cells. For adherent cells, use trypsinization.

• Washing: Wash the collected cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).[8]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1-5 x 10^6 cells/mL.[10]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of fluorochrome-conjugated Annexin V and 5-10 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[6]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.[6] Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic or necrotic cells will be positive for both Annexin V and PI.[3]

Cell Cycle Analysis with Propidium Iodide

This protocol details cell preparation for flow cytometric analysis of DNA content.

• Cell Harvesting and Fixation: Harvest cells after treatment with (16R)-Dihydrositsirikine. Wash once with PBS and then resuspend the cell pellet. While gently vortexing, add cold 70% ethanol dropwise to fix the cells. Fix for at least 30 minutes at 4°C.[9][11]

• Washing: Centrifuge the fixed cells and discard the ethanol. Wash the cell pellet twice with PBS.[11]

• RNase Treatment: To ensure that only DNA is stained, resuspend the cell pellet in PBS containing RNase A (e.g., 100 µg/mL) and incubate at 37°C for 30 minutes.[9]

• PI Staining: Add propidium iodide solution (e.g., 50 µg/mL) to the cell suspension.[9]

• Incubation: Incubate the cells for at least 15-30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry. The fluorescence intensity of the PI signal will be proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[7]

Visualizing Mechanisms and Workflows

To further elucidate the processes involved, the following diagrams illustrate the signaling pathway of Vinca alkaloids and a general experimental workflow for bioassay validation.

Caption: Signaling pathway of Vinca alkaloids leading to apoptosis.

Caption: General experimental workflow for bioassay validation.

References

• 1. MTT assay overview | Abcam [abcam.com]
• 2. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 5. researchgate.net [researchgate.net]
• 6. bosterbio.com [bosterbio.com]
• 7. Flow cytometry with PI staining | Abcam [abcam.com]
• 8. vet.cornell.edu [vet.cornell.edu]
• 9. ucl.ac.uk [ucl.ac.uk]
• 10. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. Propidium Iodide Cell Cycle Staining Protocol [protocols.io]

Confirming the Absolute Configuration of (16R)-Dihydrositsirikine: A Comparative Guide to Modern Spectroscopic and Chemical Methods

For researchers, scientists, and drug development professionals, the unambiguous determination of the absolute configuration of a chiral molecule is a critical step in chemical characterization and pharmacological assessment. This guide provides a comparative overview of modern analytical techniques for confirming the absolute configuration of complex natural products, using the indole alkaloid (16R)-Dihydrositsirikine as a representative example.

While the relative stereochemistry of dihydrositsirikine was established in early isolation studies, confirmation of the specific (16R) configuration requires more advanced methodologies. This document outlines the experimental protocols and expected data for several powerful techniques: Electronic Circular Dichroism (ECD), Vibrational Circular Dichroism (VCD), and Nuclear Magnetic Resonance (NMR) spectroscopy utilizing Mosher's method. A comparison of these methods highlights their respective strengths and applications in structural elucidation.

Comparative Analysis of Stereochemical Assignment Methods

The selection of an appropriate method for absolute configuration determination depends on factors such as the availability of the compound, its physical properties (e.g., crystallinity), and the presence of suitable chromophores. The following table summarizes the key aspects of the discussed techniques for the analysis of (16R)-Dihydrositsirikine.

Method	Sample Requirement	Principle	Key Advantages	Limitations
Electronic Circular Dichroism (ECD)	~0.1-1 mg, solution	Differential absorption of left and right circularly polarized light by chromophores	High sensitivity, suitable for non-crystalline samples, powerful when combined with computational predictions	Requires a UV-Vis active chromophore, interpretation can be complex for flexible molecules
Vibrational Circular Dichroism (VCD)	~1-5 mg, solution	Differential absorption of left and right circularly polarized infrared light	Applicable to a wider range of molecules as all are IR-active, provides rich structural information	Lower sensitivity than ECD, requires more specialized equipment and computational resources
NMR with Mosher's Method	~1-5 mg, requires derivatization	Formation of diastereomeric esters with a chiral reagent, leading to distinguishable NMR signals	Provides unambiguous assignment of the configuration of a specific stereocenter, widely accessible instrumentation	Requires a reactive functional group (e.g., hydroxyl), derivatization can be challenging

Experimental Protocols

Electronic Circular Dichroism (ECD) Spectroscopy

Objective: To determine the absolute configuration by comparing the experimental ECD spectrum with the theoretically calculated spectrum for the (16R) and (16S) epimers.

Methodology:

• Sample Preparation: A solution of (16R)-Dihydrositsirikine is prepared in a transparent solvent such as methanol or acetonitrile at a concentration of approximately 0.1 mg/mL.

• Data Acquisition: The ECD spectrum is recorded on a CD spectropolarimeter from 400 nm to 200 nm. The spectrum of the pure solvent is also recorded as a baseline.

• Computational Modeling: The 3D structures of both (16R)- and (16S)-dihydrositsirikine are subjected to conformational analysis using computational chemistry software. The ECD spectra for the lowest energy conformers of each epimer are then calculated using Time-Dependent Density Functional Theory (TD-DFT).

• Data Analysis: The experimental ECD spectrum is compared to the Boltzmann-averaged calculated spectra of the (16R) and (16S) epimers. A good correlation between the experimental and one of the calculated spectra confirms the absolute configuration.

Diagram: ECD Analysis Workflow

Caption: Workflow for absolute configuration determination using ECD spectroscopy.

Vibrational Circular Dichroism (VCD) Spectroscopy

Objective: To provide an independent confirmation of the absolute configuration through the analysis of the vibrational transitions.

Methodology:

• Sample Preparation: A solution of (16R)-Dihydrositsirikine is prepared in a suitable deuterated solvent (e.g., CDCl₃) at a concentration of approximately 5 mg/mL.

• Data Acquisition: The VCD and infrared (IR) spectra are recorded on a VCD spectrometer over the mid-IR range (e.g., 2000-1000 cm⁻¹).

• Computational Modeling: Similar to the ECD protocol, conformational analysis and subsequent VCD and IR spectra calculations are performed for both the (16R) and (16S) epimers using DFT.

• Data Analysis: The experimental VCD spectrum is compared with the calculated spectra. A positive correlation with the calculated spectrum of the (16R) epimer would confirm the assignment. The experimental IR spectrum is used to validate the accuracy of the computational model.

Diagram: VCD Analysis Workflow

Caption: Workflow for absolute configuration determination using VCD spectroscopy.

NMR Spectroscopy using Mosher's Method

Objective: To determine the absolute configuration of the C16 stereocenter by forming diastereomeric Mosher esters.

Methodology:

• Derivatization: (16R)-Dihydrositsirikine is treated with (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acyl chloride) in separate reactions to form the corresponding diastereomeric esters.

• NMR Data Acquisition: ¹H NMR spectra are recorded for both the (R)- and (S)-Mosher esters.

• Data Analysis: The chemical shifts (δ) of the protons near the C16 stereocenter in the two spectra are compared. The difference in chemical shifts (Δδ = δS - δR) is calculated for each proton. According to the Mosher's method model, the signs of the Δδ values for protons on either side of the C16 stereocenter will be opposite, allowing for the assignment of the absolute configuration.

Diagram: Mosher's Method Logic

Benchmarking Cytotoxicity: (16R)-Dihydrositsirikine in Context with Established Anticancer Agents

For Immediate Release to the Scientific Community

This guide provides a comparative framework for evaluating the cytotoxic potential of the plant-derived alkaloid, (16R)-Dihydrositsirikine. Due to a lack of publicly available experimental data on the specific cytotoxic effects of (16R)-Dihydrositsirikine, this document serves as a benchmark by presenting established data for well-known anticancer drugs—Doxorubicin, Cisplatin, and Paclitaxel. The information herein is intended to guide future research and provide a baseline for the eventual cytotoxic profiling of (16R)-Dihydrositsirikine and other novel compounds.

While direct cytotoxic data for (16R)-Dihydrositsirikine is not currently available in the reviewed literature, the broader class of dihydropyridine-containing compounds has demonstrated a range of biological activities, including anticancer properties.[1][2] Similarly, various plant-derived alkaloids are known to exhibit significant cytotoxicity against cancer cells through diverse mechanisms of action.[3] The data on the established anticancer drugs are presented to offer a reference point for the potency that novel compounds like (16R)-Dihydrositsirikine would need to meet or exceed to be considered promising candidates for further development.

Comparative Cytotoxicity of Standard Anticancer Drugs

The following tables summarize the half-maximal inhibitory concentration (IC50) values for Doxorubicin, Cisplatin, and Paclitaxel across several common human cancer cell lines. These values represent the concentration of a drug that is required for 50% inhibition of cell viability in vitro. It is important to note that IC50 values can vary between studies due to differences in experimental conditions such as incubation time and the specific assay used.[4]

Table 1: IC50 Values of Doxorubicin in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (hours)
MCF-7	Breast Adenocarcinoma	~0.1 - 2.0[5]	48-72
HeLa	Cervical Cancer	~0.1 - 1.0[5]	48-72
A549	Lung Adenocarcinoma	~0.5 - 5.0[5]	48-72
HepG2	Hepatocellular Carcinoma	12.18 ± 1.89[6]	24

Table 2: IC50 Values of Cisplatin in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (hours)
MCF-7	Breast Adenocarcinoma	Variable	48/72
HeLa	Cervical Cancer	Variable	48
A549	Lung Adenocarcinoma	Variable	Not Specified
HepG2	Hepatocellular Carcinoma	Variable[4]	48/72

Note: A meta-analysis has shown significant heterogeneity in the reported IC50 values for Cisplatin across different studies, making it difficult to provide a standardized range. Researchers are advised to determine the IC50 for their specific experimental conditions.[4]

Table 3: IC50 Values of Paclitaxel in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Exposure Time (hours)
MCF-7	Breast Adenocarcinoma	Variable	Not Specified
HeLa	Cervical Cancer	2.5 - 7.5[7]	24
A549	Lung Adenocarcinoma	1.35[8]	48
HepG2	Hepatocellular Carcinoma	4060[9]	Not Specified

Experimental Protocols

To ensure reproducibility and standardization in cytotoxic studies, detailed experimental protocols are essential. The following are standard protocols for assessing cell viability and apoptosis, which are critical in characterizing the cytotoxic effects of a compound.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[10] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa, A549, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• (16R)-Dihydrositsirikine and reference drugs (Doxorubicin, Cisplatin, Paclitaxel)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or other solubilizing agent[10]

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.

• Treat the cells with various concentrations of the test compound and control drugs. Include a vehicle control (e.g., DMSO).

• Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT Reagent to each well.

• Incubate for 2 to 4 hours until a purple precipitate is visible.

• Add 100 µL of a detergent reagent to solubilize the formazan crystals.

• Leave the plate at room temperature in the dark for 2 hours.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

MTT Assay Experimental Workflow.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay is used to distinguish between healthy, early apoptotic, late apoptotic, and necrotic cells.[11] In early apoptosis, phosphatidylserine (PS) is translocated to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome for detection.[12] Propidium iodide is a fluorescent intercalating agent that cannot cross the membrane of live cells and early apoptotic cells, but can stain the DNA of late apoptotic and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• Binding Buffer[13]

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Induce apoptosis in cells using the test compound.

• Harvest the cells, including both adherent and floating cells.

• Wash the cells with cold PBS.[13]

• Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[13]

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.[13]

Annexin V/PI Apoptosis Assay Workflow.

Western Blot for Apoptosis Markers

Western blotting can be used to detect changes in the expression levels of key proteins involved in apoptosis, such as the Bcl-2 family of proteins (e.g., pro-apoptotic Bax and anti-apoptotic Bcl-2) and caspases (e.g., cleaved caspase-3).[14]

Materials:

• Cell lysates from treated and untreated cells

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lyse cells and determine protein concentration.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.[15]

• Block the membrane with blocking buffer for 1 hour at room temperature.[14]

• Incubate the membrane with primary antibodies overnight at 4°C.[15]

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.[15]

• Detect the protein bands using a chemiluminescent substrate.[16]

• Analyze the band intensities to determine the relative protein expression levels.

Signaling Pathway of Apoptosis Induction

Many chemotherapeutic agents, including Doxorubicin, Cisplatin, and Paclitaxel, induce apoptosis through the intrinsic (mitochondrial) pathway. A simplified representation of this pathway is shown below.

Simplified Intrinsic Apoptosis Pathway.

Conclusion and Future Directions

The data presented for Doxorubicin, Cisplatin, and Paclitaxel provide a solid benchmark for the cytotoxic potency of established anticancer drugs. While the cytotoxic effects of (16R)-Dihydrositsirikine have yet to be specifically elucidated, the known anticancer activities of related dihydropyridine and alkaloid compounds suggest that it may be a candidate for investigation.

Future studies should focus on determining the IC50 values of (16R)-Dihydrositsirikine across a panel of cancer cell lines using standardized assays such as the MTT assay. Furthermore, mechanistic studies employing techniques like the Annexin V/PI assay and Western blotting are crucial to understand how this compound may exert its effects and to identify its molecular targets. This foundational data will be essential in determining the potential of (16R)-Dihydrositsirikine as a novel anticancer agent.

References

• 1. 1,4-Dihydropyridine: synthetic advances, medicinal and insecticidal properties - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04589C [pubs.rsc.org]
• 2. Structure-activity relationship of dihydropyridines for rhabdomyosarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Emerging Cytotoxic Alkaloids in the Battle against Cancer: Overview of Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. tis.wu.ac.th [tis.wu.ac.th]
• 7. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. researchgate.net [researchgate.net]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 13. PROTOCOL : Annexin V and PI Staining by Flow Cytometry [novusbio.com]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 15. Western blot analysis for Bax, Bcl-2 and cleaved caspase 3 in vivo [bio-protocol.org]
• 16. Western Blot Protocol for Caspase 3 Antibody (NB500-210): Novus Biologicals [novusbio.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (16R)-Dihydrositsirikine: A Comprehensive Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle (16R)-Dihydrositsirikine with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety glasses or goggles, a lab coat, and chemical-resistant gloves. All handling of the compound, especially during waste preparation, should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of (16R)-Dihydrositsirikine, as with most laboratory chemicals, should be managed through your institution's Environmental Health and Safety (EHS) program or equivalent hazardous waste management service. Never dispose of this compound down the drain or in regular trash.[1][2]

• Waste Identification and Classification :

  • Treat (16R)-Dihydrositsirikine as a hazardous chemical waste.

  • Based on its nature as a non-halogenated organic compound, it should be segregated accordingly.[1]

• Container Selection and Preparation :

  • Use a chemically compatible and leak-proof container with a secure screw-top cap.[3][4][5] Glass or plastic containers are often suitable, with a preference for plastic to minimize the risk of breakage.[2]

  • The container should not be filled to more than 80% capacity to allow for expansion.[1]

  • Ensure the exterior of the container is clean and free from contamination.[1]

• Labeling :

  • Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[2][5]

  • The label must include:

    • The full chemical name: "(16R)-Dihydrositsirikine". Avoid abbreviations or chemical formulas.[1][5]

    • The words "Hazardous Waste".[2][5]

    • The date of waste generation.[2]

    • The principal investigator's name, department, and contact information.[2]

    • An accurate estimation of the quantity.

• Segregation and Storage :

  • Store the waste container in a designated and properly labeled satellite accumulation area within the laboratory.

  • Segregate the container from incompatible materials such as strong acids, bases, and oxidizers.[1][5]

  • Utilize secondary containment, such as a lab tray or bin, to capture any potential leaks or spills.[3]

• Request for Pickup :

  • Once the container is full or waste is no longer being generated, schedule a pickup with your institution's EHS department.[2][3] Follow their specific procedures for requesting a waste collection.

Quantitative Data Summary for Hazardous Waste Management

Parameter	Guideline	Source
Container Fill Level	Do not exceed 80% of the container's total volume.	[1]
Storage Time Limit	Hazardous waste must typically be collected within 90 days of the start date on the label.	[3]
Maximum Accumulation	Up to 55 gallons of a single hazardous waste stream may be stored before it must be collected within three days.	[3]
Residual Amounts in "Empty" Containers	Containers with less than 3% of their original contents may be considered "empty" after triple rinsing, but the rinsate must be collected as hazardous waste.	[4][5]

Experimental Protocols Cited

The disposal procedures outlined are based on established safety protocols for handling hazardous chemical waste in a laboratory setting. These are not experimental but are standard operational procedures mandated by regulatory bodies like the Environmental Protection Agency (EPA) and administered by institutional EHS departments.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (16R)-Dihydrositsirikine.

Caption: Disposal workflow for (16R)-Dihydrositsirikine.

References

• 1. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]
• 2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 3. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 4. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]

Essential Safety and Operational Guide for Handling (16R)-Dihydrositsirikine

(16R)-Dihydrositsirikine , with CAS Number 6519-26-2, is a chemical compound that requires careful handling in a laboratory setting to minimize exposure and ensure safety.[1][2] This guide provides essential procedural information for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling (16R)-Dihydrositsirikine. The following table summarizes the recommended PPE based on the potential hazards associated with handling alkaloid compounds.[3][4]

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield	To protect against splashes and airborne particles.[3]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene)	Essential to prevent skin contact. Gloves should be inspected for tears or punctures before use.[3]
Body Protection	Laboratory coat or chemical-resistant apron	To protect against contamination of personal clothing.[3] For larger quantities or significant splash risk, chemical-resistant coveralls are recommended.
Respiratory Protection	NIOSH-approved respirator with a particulate filter (e.g., N95)	Recommended if dusts or aerosols may be generated, or if working outside of a certified chemical fume hood.[3]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is critical for the safe handling of (16R)-Dihydrositsirikine.

• Preparation:

  • Designate a well-ventilated work area, such as a chemical fume hood.[3]

  • Ensure the work area is clean and uncluttered.[3]

  • Assemble all necessary equipment, including PPE, weighing materials, solvents, and labeled waste containers, before beginning work.[3]

• Handling and Experimental Procedures:

  • Donning PPE: Put on all required PPE as outlined in the table above.

  • Weighing and Transfer: Handle the solid compound carefully to minimize dust generation. Use a spatula for transfers. A containment system like a glove box is recommended for weighing.[4]

  • Solution Preparation: When preparing solutions, slowly add the solid to the solvent to prevent splashing.[4]

• Post-Handling and Cleanup:

  • Decontamination: Thoroughly clean all equipment and the work area after use with an appropriate solvent.[3]

  • PPE Removal: Remove PPE in the correct order to avoid self-contamination (e.g., gloves, then lab coat, then eye protection).[3]

  • Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[3]

Disposal Plan

Proper disposal of (16R)-Dihydrositsirikine and associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

• Segregation: All waste contaminated with (16R)-Dihydrositsirikine, including solid waste, solutions, and contaminated PPE, must be segregated into a clearly labeled hazardous waste container.[3][5]

• Labeling: Waste containers must be clearly labeled with the full chemical name and a hazardous waste sticker.[5]

• Storage: Store waste containers in a designated, secure area away from incompatible materials.[5] Containers should be kept closed except when adding waste.[5]

• Collection: Arrange for hazardous waste collection through your institution's EHS department.[6] Do not dispose of this chemical down the drain or in the regular trash.[5]

Experimental Workflow

The following diagram illustrates the standard workflow for handling (16R)-Dihydrositsirikine in a research setting.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. mtu.edu [mtu.edu]